Gat211

Core Science & Biosynthesis

The Agonist-Positive Allosteric Modulator GAT211: A Technical Deep Dive into its Mechanism of Action at the Cannabinoid 1 Receptor

For Immediate Release

This technical guide provides a comprehensive overview of the mechanism of action of GAT211, a novel agonist-positive allosteric modulator (ago-PAM) of the cannabinoid 1 receptor (CB1R). GAT211 represents a promising therapeutic candidate due to its ability to enhance the therapeutic effects of endogenous cannabinoids while potentially avoiding the cannabimimetic side effects associated with orthosteric agonists.[1][2] This document is intended for researchers, scientists, and drug development professionals actively involved in the field of cannabinoid pharmacology.

GAT211, a 2-phenylindole (B188600) derivative, acts as a positive allosteric modulator of CB1R, meaning it binds to a site on the receptor distinct from the orthosteric site where endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG) bind.[3] This allosteric binding enhances the affinity and/or efficacy of orthosteric ligands.[4] Notably, GAT211 is a racemic mixture, and its individual enantiomers, GAT228 (R-(+)-enantiomer) and GAT229 (S-(-)-enantiomer), exhibit distinct pharmacological profiles. GAT228 acts as a partial allosteric agonist, capable of directly activating CB1R, while GAT229 is a potent PAM with minimal intrinsic agonist activity.[4][5] This dual activity of the racemic mixture classifies GAT211 as an ago-PAM.[4]

Quantitative Analysis of GAT211's In Vitro Activity

The following tables summarize the quantitative data on GAT211's effects on CB1R signaling pathways. These data have been compiled from various in vitro studies and demonstrate the compound's potency and efficacy in modulating receptor function.

Table 1: GAT211 Activity in cAMP Accumulation Assays

Assay Type	Cell Line	Orthosteric Ligand	GAT211 EC50	GAT211 Emax (% of CP55,940)	Reference
Agonist Activity	CHO-hCB1R	-	260 nM	-	[6]
PAM Activity	CHO-hCB1R	10 nM CP55,940	-	>100%	[7]

Table 2: GAT211 Activity in β-Arrestin2 Recruitment Assays

Assay Type	Cell Line	Orthosteric Ligand	GAT211 EC50	GAT211 Emax (% of CP55,940)	Reference
Agonist Activity	CHO-K1	-	1200 nM	-	[6]
PAM Activity	CHO-K1	100 nM CP55,940	200 nM	-	[6]
Agonist Activity	HEK293	-	650 nM	-	[6]

Table 3: GAT211 Activity in [35S]GTPγS Binding Assays

Assay Type	Cell Line/Tissue	Orthosteric Ligand	GAT211 EC50	GAT211 Emax	Reference
Agonist Activity	CHO cell membranes	-	72 nM	-	[6]
PAM Activity	Mouse brain membranes	CP55,940	Potentiates binding	-	[4]

Signaling Pathways and Biased Agonism

GAT211 modulates multiple downstream signaling pathways upon binding to CB1R. The receptor is primarily coupled to Gi/o proteins, and its activation leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels.[8] CB1R activation can also stimulate mitogen-activated protein kinase (MAPK) pathways and modulate ion channels.[5][8] Furthermore, G protein-coupled receptor kinases (GRKs) can phosphorylate the activated receptor, leading to the recruitment of β-arrestins, which mediate receptor desensitization and internalization.[8]

GAT211 has been shown to exhibit biased signaling, preferentially activating certain pathways over others. Specifically, it demonstrates a bias towards G-protein-dependent signaling (cAMP inhibition) over β-arrestin recruitment.[2][9] This G-protein bias is a key feature that may contribute to its favorable therapeutic profile, as β-arrestin-mediated signaling is often associated with the undesirable side effects of orthosteric agonists.[2]

Gat211's modulation of CB1R signaling pathways.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the core experimental protocols used to characterize the mechanism of action of GAT211.

[35S]GTPγS Binding Assay

This functional assay measures the activation of G-proteins following receptor stimulation. It utilizes a non-hydrolyzable GTP analog, [35S]GTPγS, which binds to the Gα subunit upon its activation.

Protocol:

• Membrane Preparation: Cell membranes expressing CB1R are prepared from cultured cells or animal tissues.

• Assay Buffer: The assay is conducted in a buffer containing Tris-HCl, MgCl2, NaCl, EDTA, and dithiothreitol (B142953) (DTT) at pH 7.4.[10]

• Incubation: Membranes are incubated with varying concentrations of GAT211 (and/or an orthosteric agonist), a fixed concentration of GDP, and [35S]GTPγS.

• Termination: The reaction is terminated by rapid filtration through glass fiber filters.

• Quantification: The amount of bound [35S]GTPγS is quantified using liquid scintillation counting.

Experimental workflow for the [³⁵S]GTPγS binding assay.

cAMP Accumulation Assay

This assay quantifies the inhibition of adenylyl cyclase activity, a downstream effect of Gi/o-coupled receptor activation.

Protocol:

• Cell Culture: Cells stably expressing hCB1R (e.g., CHO cells) are cultured to confluence.

• Stimulation: Cells are pre-treated with a phosphodiesterase inhibitor to prevent cAMP degradation, followed by stimulation with forskolin (B1673556) (to activate adenylyl cyclase) in the presence of varying concentrations of GAT211.

• Lysis: The cells are lysed to release intracellular cAMP.

• Quantification: The concentration of cAMP is determined using a competitive immunoassay, often employing a fluorescent or luminescent reporter.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated CB1R, a key step in receptor desensitization and internalization.

Protocol:

• Cell Line: A cell line (e.g., CHO-K1 or HEK293) is used that co-expresses hCB1R fused to a protein fragment and β-arrestin2 fused to a complementary fragment of a reporter enzyme (e.g., β-galactosidase).

• Treatment: Cells are treated with varying concentrations of GAT211.

• Detection: Upon β-arrestin recruitment to the receptor, the enzyme fragments come into proximity, forming an active enzyme that converts a substrate to a detectable signal (e.g., chemiluminescence).

Conclusion

GAT211 is a promising ago-PAM of the CB1R with a distinct mechanism of action. Its ability to allosterically modulate receptor activity, coupled with its biased signaling profile towards G-protein pathways, suggests it may offer a safer and more effective therapeutic approach for a variety of disorders, including neuropathic pain, glaucoma, and neurodegenerative diseases.[1][11][12] The detailed quantitative data and experimental protocols provided in this guide serve as a valuable resource for the scientific community to further explore the therapeutic potential of GAT211 and other allosteric modulators of the CB1R.

References

• 1. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The type 1 cannabinoid receptor positive allosteric modulators GAT591 and GAT593 reduce spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Structural Insights into β-arrestin/CB1 Receptor Interaction: NMR and CD Studies on Model Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. CB1 Cannabinoid Receptor Signaling and Biased Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Positive allosteric modulation of type 1 cannabinoid receptors reduces spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]

GAT211: A Technical Whitepaper on a Positive Allosteric Modulator of the Cannabinoid Receptor 1

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The cannabinoid receptor 1 (CB1R), a key component of the endocannabinoid system, is a well-established therapeutic target for various pathologies, including chronic pain. However, direct activation of CB1R by orthosteric agonists is often accompanied by undesirable psychoactive side effects, tolerance, and dependence, limiting their clinical utility. Positive allosteric modulators (PAMs) offer a promising alternative strategy. These molecules bind to a topographically distinct site on the receptor, enhancing the signaling of endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG) without causing indiscriminate receptor activation. This paper provides a detailed technical overview of GAT211, a novel 2-phenylindole (B188600) derivative and a prototypic CB1R ago-PAM, summarizing its pharmacological profile, mechanism of action, and preclinical efficacy.

Introduction to GAT211

GAT211 is a racemic mixture that exhibits a dual pharmacological profile: it acts as both a direct allosteric agonist and a positive allosteric modulator of the CB1 receptor.[1] This activity is enantiomer-specific. The racemic mixture consists of:

• GAT228 (R)-(+)-enantiomer: Primarily functions as a partial allosteric agonist, directly activating the CB1R in the absence of an orthosteric ligand.[1][2]

• GAT229 (S)-(−)-enantiomer: Acts as a "pure" PAM, lacking intrinsic agonist activity but potentiating the effects of orthosteric agonists.[1][2]

This unique profile makes GAT211 a valuable tool for studying CB1R allosteric modulation and a lead compound for developing safer cannabinoid-based therapeutics.[2]

Quantitative Pharmacological Data

The pharmacological properties of GAT211 and its enantiomers have been characterized through various in vitro and in vivo assays. The following tables summarize the key quantitative findings.

Table 1: In Vitro Pharmacology of GAT211 and its Enantiomers at the Human CB1 Receptor (hCB1R)

Compound	Assay	Parameter	Value	Orthosteric Ligand	Reference
GAT211	[³H]CP55,940 Binding	Modulation	Enhances binding	N/A	[1]
	[³H]SR141716A Binding	Modulation	Reduces binding	N/A	[1]
	GTPγS	Agonist EC₅₀	~1 µM	N/A	[1]
	cAMP Inhibition	Agonist Activity	Yes	N/A	[1]
	β-arrestin2 Recruitment	Agonist Activity	Yes	N/A	[3][4]
GAT228 (R-enantiomer)	GTPγS / cAMP	Activity	Allosteric Agonist	N/A	[1][2]
GAT229 (S-enantiomer)	GTPγS / cAMP	Activity	Pure PAM	N/A	[1][2]
	[³⁵S]GTPγS (GAT228)	Activity	Inverse Agonist at F191A3.27 mutant	N/A	[5]

| | [³⁵S]GTPγS (GAT229) | Activity | Inverse Agonist at F191A3.27 mutant | N/A |[5] |

Note: Specific EC₅₀ and Eₘₐₓ values for PAM activity are often dependent on the concentration of the orthosteric agonist used, which varies between studies. GAT211 and its analogs consistently demonstrate potentiation of orthosteric agonists like CP55,940.

Table 2: In Vivo Preclinical Efficacy of GAT211

Model	Effect	ED₅₀ (mg/kg, i.p.)	Key Findings	Reference
Inflammatory Pain (CFA)	Anti-allodynia	Not specified, dose-dependent	Efficacy comparable to WIN55,212-2; effect absent in CB1 KO mice.	[6][7]
Neuropathic Pain (Paclitaxel)	Anti-allodynia (Mechanical)	11.35	Dose-dependently reduced hypersensitivity.	[3]
	Anti-allodynia (Cold)	9.90	Dose-dependently reduced hypersensitivity.	[3]
Synergism Studies (Paclitaxel)	Co-administration with WIN55,212-2	N/A	Synergistic anti-allodynic effects.	[6]
	Co-administration with JZL184 (MGL inhibitor)	N/A	Synergistic anti-allodynic effects.	[6]
	Co-administration with URB597 (FAAH inhibitor)	N/A	Synergistic anti-allodynic effects.	[6]
Safety & Tolerance	Cannabimimetic Effects (Tetrad Test)	Inactive	Did not produce cardinal signs of CB1 activation (catalepsy, etc.).	[6]
	Physical Dependence (Rimonabant precipitation)	None	Chronic treatment did not induce withdrawal symptoms.	[6][7]
	Conditioned Place Preference/Aversion	None	Did not induce rewarding or aversive properties.	[6][7]

| | Tolerance (Chronic Dosing) | None | Therapeutic efficacy preserved over 19 days of chronic dosing. |[6][7] |

Signaling Pathways and Mechanism of Action

GAT211 modulates CB1R function by binding to an allosteric site, which is distinct from the orthosteric site where endogenous cannabinoids and classical agonists bind.[8] This interaction leads to a conformational change in the receptor that enhances the affinity and/or efficacy of orthosteric ligands.[9] As an ago-PAM, GAT211 can also directly stabilize an active receptor conformation, leading to G-protein activation and subsequent downstream signaling.[3][4]

G-Protein Dependent Signaling

The canonical CB1R signaling pathway involves coupling to Gαi/o proteins. Activation inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels, and modulates ion channel activity.[10] GAT211 enhances this pathway in the presence of an orthosteric agonist and can also trigger it directly.

CB1R G-protein signaling pathway modulated by GAT211.

β-Arrestin Recruitment

Like many GPCRs, agonist-bound CB1R can be phosphorylated, leading to the recruitment of β-arrestin proteins. This process is critical for receptor desensitization, internalization, and for initiating G-protein-independent signaling cascades.[11] GAT211 has been shown to promote β-arrestin recruitment, contributing to its overall pharmacological profile.[3][4]

References

• 1. researchgate.net [researchgate.net]
• 2. Identification of CB1 Receptor Allosteric Sites Using Force-Biased MMC Simulated Annealing and Validation by Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies [mdpi.com]
• 5. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scholarworks.iu.edu [scholarworks.iu.edu]
• 8. Allosteric Modulators of the CB1 Cannabinoid Receptor: A Structural Update Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 11. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]

The Cannabinoid 1 Receptor Modulator Gat211: A Technical Whitepaper on its Discovery, Synthesis, and Preclinical Profile

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gat211, a novel 2-phenylindole (B188600) derivative, has emerged as a significant pharmacological tool for studying the cannabinoid 1 receptor (CB1R). This technical guide provides an in-depth overview of the discovery, synthesis, and extensive preclinical characterization of Gat211. It is a racemic mixture composed of the (R)-enantiomer, GAT228, and the (S)-enantiomer, GAT229, which exhibit distinct pharmacological properties. Gat211 acts as both an agonist and a positive allosteric modulator (PAM) of the CB1R, offering a unique mechanism of action with therapeutic potential in a variety of disease models, including neuropathic pain and glaucoma. This document details the experimental protocols for its synthesis and key biological assays, presents a comprehensive summary of its quantitative pharmacological data, and visualizes its engagement with CB1R signaling pathways.

Introduction

The cannabinoid 1 receptor (CB1R) is a G protein-coupled receptor (GPCR) highly expressed in the central nervous system and is a key component of the endocannabinoid system. While direct CB1R agonists have shown therapeutic promise, their clinical utility has been hampered by undesirable psychoactive side effects. Allosteric modulators of CB1R represent a promising alternative therapeutic strategy, offering the potential for finer control over receptor signaling and a reduced side-effect profile.

Gat211 (3-(2-nitro-1-phenylethyl)-2-phenyl-1H-indole) is a prototypic 2-phenylindole-based CB1R modulator that has demonstrated preclinical efficacy in various disease models.[1] As a racemic mixture, Gat211's pharmacology is a composite of its two enantiomers. The (R)-enantiomer, GAT228, functions as a partial allosteric agonist, capable of directly activating the CB1R. In contrast, the (S)-enantiomer, GAT229, acts as a potent CB1R PAM, enhancing the effects of orthosteric ligands without intrinsic agonist activity.[2] This unique pharmacological profile makes Gat211 a valuable research tool and a lead compound for the development of novel therapeutics targeting the endocannabinoid system.

Synthesis of Gat211

The synthesis of Gat211, a 2,3-disubstituted indole (B1671886), can be achieved through a multi-step process. The core 2-phenylindole scaffold is typically prepared via the Fischer indole synthesis.

Experimental Protocol: Synthesis of 2-Phenylindole

A common method for synthesizing the 2-phenylindole core involves the acid-catalyzed cyclization of an aryl hydrazone.[3]

Step 1: Formation of Acetophenone (B1666503) Phenylhydrazone

• A mixture of acetophenone (0.167 mol) and phenylhydrazine (B124118) (0.167 mol) is prepared in ethanol (B145695) (60 mL).

• A catalytic amount of glacial acetic acid is added to the mixture.

• The reaction mixture is cooled in an ice bath (0°C) to induce crystallization of the product.

• The resulting solid is collected by filtration, washed with dilute HCl followed by rectified spirit.

• The crude product is recrystallized from ethanol to yield pure acetophenone phenylhydrazone.[3]

Step 2: Fischer Indole Synthesis of 2-Phenylindole

• The substituted phenylhydrazone (0.15 mol) is added to an excess of polyphosphoric acid (180 g).

• The mixture is heated on a water bath to 100-120°C for 10 minutes with stirring.

• After cooling, cold water (450 mL) is added to dissolve the polyphosphoric acid.

• The solid product is collected by filtration and washed thoroughly with ice-cold water to remove any residual acid.[3]

Experimental Protocol: Synthesis of Gat211

The final step in the synthesis of Gat211 involves the introduction of the 3-(2-nitro-1-phenylethyl) substituent onto the 2-phenylindole core. This can be achieved via a Michael addition reaction.

• To a solution of 2-phenylindole in a suitable solvent, a base is added to deprotonate the indole nitrogen.

• (E)-(2-nitrovinyl)benzene is then added to the reaction mixture.

• The reaction proceeds at room temperature until completion, as monitored by thin-layer chromatography (TLC).

• The reaction is quenched, and the product is extracted with an organic solvent.

• The crude product is purified by column chromatography to yield Gat211.

Characterization: The final product should be characterized by standard analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), to confirm its structure and purity.

Pharmacological Profile

Gat211 exhibits a complex and interesting pharmacological profile at the CB1R, acting as both an agonist and a positive allosteric modulator.

Data Presentation

The following tables summarize the quantitative pharmacological data for Gat211 and its enantiomers.

Table 1: In Vitro Agonist and PAM Activity of Gat211

Assay	Compound	Parameter	Value (nM)	Reference
cAMP Inhibition	Gat211	EC50	260	[4]
β-arrestin2 Recruitment	Gat211	EC50	650	[4]
Vas Deferens Contraction	Gat211	EC50	11	[4]

Table 2: In Vivo Efficacy of Gat211

Animal Model	Compound	Parameter	Value (mg/kg)	Reference
Inflammatory Pain (CFA)	Gat211	ED50	9.75	[5]
Neuropathic Pain (Paclitaxel)	Gat211	Effective Dose	10 and 20	[5]

Experimental Protocols for Key Assays

This assay measures the ability of a compound to inhibit forskolin-stimulated cAMP production, a hallmark of Gαi/o-coupled receptor activation.

• Cell Culture: HEK293 cells stably expressing human CB1R (hCB1R) are cultured in DMEM supplemented with 10% FBS and selection antibiotics.

• Assay Procedure:

  • Cells are seeded in 384-well plates.

  • Cells are pre-incubated with various concentrations of Gat211.

  • Forskolin is added to stimulate adenylyl cyclase.

  • The reaction is stopped, and intracellular cAMP levels are measured using a competitive immunoassay, such as HTRF or LANCE.

• Data Analysis: The concentration-response curves are fitted to a four-parameter logistic equation to determine the EC50 and Emax values.

This assay measures the recruitment of β-arrestin to the activated CB1R, a key step in receptor desensitization and an indicator of G protein-independent signaling.

• Cell Culture: U2OS cells stably co-expressing hCB1R and a β-arrestin-enzyme fragment complementation system (e.g., PathHunter®) are used.

• Assay Procedure:

  • Cells are seeded in 384-well plates.

  • Cells are stimulated with various concentrations of Gat211.

  • Following incubation, the substrate for the complemented enzyme is added.

  • The resulting chemiluminescent signal is measured, which is proportional to the extent of β-arrestin recruitment.

• Data Analysis: Concentration-response curves are analyzed to determine EC50 and Emax values.

This assay is used to determine the effect of allosteric modulators on the binding of an orthosteric radioligand to the CB1R.

• Membrane Preparation: Membranes are prepared from cells or tissues expressing CB1R.

• Assay Procedure:

  • Membranes are incubated with a fixed concentration of a radiolabeled CB1R ligand (e.g., [3H]CP55,940) and varying concentrations of Gat211.

  • The reaction is allowed to reach equilibrium.

  • Bound and free radioligand are separated by rapid filtration.

  • The amount of bound radioactivity is quantified by liquid scintillation counting.

• Data Analysis: The data is analyzed to determine the effect of Gat211 on the affinity (Kd) and/or the number of binding sites (Bmax) of the radioligand.

Mechanism of Action and Signaling Pathways

Gat211 modulates CB1R function through a dual mechanism. As a partial agonist, its R-enantiomer (GAT228) can directly activate the receptor, leading to downstream signaling. As a PAM, its S-enantiomer (GAT229) enhances the binding and/or efficacy of endogenous or exogenous orthosteric agonists. This results in the modulation of both G protein-dependent and β-arrestin-mediated signaling pathways.

CB1R Signaling Overview

The following diagram illustrates the primary signaling pathways downstream of CB1R activation.

Caption: Overview of CB1R signaling pathways modulated by Gat211.

Experimental Workflow for In Vitro Characterization

The following diagram outlines a typical workflow for the in vitro characterization of a novel CB1R modulator like Gat211.

Caption: Experimental workflow for characterizing Gat211's in vitro pharmacology.

Pharmacokinetics and In Vivo Studies

While extensive in vivo efficacy studies have been conducted, comprehensive pharmacokinetic data for Gat211 is still emerging.

Metabolic Stability

In vitro studies have shown that Gat211 is stable in both human and rat liver microsomal incubations, with half-lives of 28.4 minutes and 8.67 minutes, respectively.[4] This suggests a moderate to high rate of metabolism.

In Vivo Efficacy

Gat211 has demonstrated significant efficacy in various preclinical models of disease:

• Neuropathic and Inflammatory Pain: Gat211 dose-dependently reduces mechanical and cold allodynia in models of neuropathic and inflammatory pain.[5] These effects are mediated by CB1R, as they are absent in CB1R knockout mice.[1]

• Glaucoma: Topical administration of Gat211 analogs has been shown to reduce intraocular pressure in a murine model of glaucoma.[2]

• Antipsychotic Potential: Gat211 has shown potential in preclinical models of psychosis, where it can limit dopamine (B1211576) D2 receptor-mediated signaling.[6]

Importantly, in these studies, Gat211 did not produce the typical cannabimimetic side effects associated with direct CB1R agonists, nor did it induce tolerance or dependence with chronic administration.[1]

Conclusion

Gat211 is a pioneering CB1R allosteric modulator with a unique dual agonist and PAM profile. Its complex pharmacology, driven by its enantiomeric composition, has made it an invaluable tool for dissecting the intricacies of CB1R signaling. The preclinical efficacy of Gat211 in models of pain, glaucoma, and psychosis, coupled with a favorable side-effect profile, highlights the therapeutic potential of targeting the CB1R through allosteric modulation. Further research into the pharmacokinetics and toxicology of Gat211 and its analogs is warranted to advance these promising findings towards clinical development. This technical guide provides a comprehensive foundation for researchers and drug development professionals interested in leveraging the potential of Gat211 and the broader class of CB1R allosteric modulators.

References

• 1. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Guide to Targeting the Endocannabinoid System in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

The Enantioselective Pharmacology of Gat211: A Technical Guide to a Novel CB1 Receptor Allosteric Modulator

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 has emerged as a significant tool in the study of the cannabinoid 1 receptor (CB1R), a key target in the central nervous system and periphery involved in a myriad of physiological processes. This technical guide provides an in-depth pharmacological profile of Gat211 and its constituent enantiomers, (R)-(+)-GAT228 and (S)-(-)-GAT229. As a racemic mixture, Gat211 exhibits a dual character, functioning as both an allosteric agonist and a positive allosteric modulator (PAM) of the CB1 receptor.[1][2] This complexity is resolved at the enantiomeric level, with GAT228 acting as a partial allosteric agonist and GAT229 as a "pure" PAM with no intrinsic efficacy.[2][3] This stereospecific pharmacology offers a unique opportunity for the nuanced modulation of the endocannabinoid system, with potential therapeutic applications in pain, neurodegenerative disorders, and glaucoma.[2][4][5]

Core Pharmacological Profile

Gat211 and its enantiomers interact with an allosteric binding site on the CB1 receptor, a site topographically distinct from the orthosteric site where endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG) bind.[2] This interaction leads to a modulation of the receptor's response to orthosteric ligands.

• Gat211 (Racemic Mixture): As a combination of both enantiomers, Gat211 displays both direct, albeit partial, activation of the CB1 receptor and potentiation of the effects of endogenous or exogenous orthosteric agonists.[1][2] This dual activity has been characterized as an "ago-PAM" profile.[2]

• (R)-(+)-GAT228 (Allosteric Agonist): This enantiomer is responsible for the intrinsic agonist activity of the racemic mixture.[2] It can activate CB1 receptor signaling pathways in the absence of an orthosteric agonist.[6]

• (S)-(-)-GAT229 (Positive Allosteric Modulator): In contrast, GAT229 does not activate the CB1 receptor on its own. Instead, it enhances the binding and/or signaling efficacy of orthosteric agonists, making it a true positive allosteric modulator.[2][7]

Quantitative Pharmacological Data

The distinct pharmacological properties of Gat211 and its enantiomers have been quantified across various in vitro assays. The following tables summarize key potency and efficacy data.

Compound	Assay	Parameter	Value (nM)	Cell Line
Gat211	cAMP Inhibition	EC50	260	Not Specified
β-arrestin2 Recruitment	EC50	650	Not Specified
Vas Deferens Contraction (PAM effect)	EC50	11	Not Specified
(R)-(+)-GAT228	cAMP Inhibition	EC50	Varies by study	HEK293A
β-arrestin Recruitment	EC50	Varies by study	HEK293A
ERK1/2 Phosphorylation	EC50	Varies by study	HEK293A
PLCβ3 Phosphorylation	EC50	Varies by study	HEK293A
(S)-(-)-GAT229	No intrinsic activity reported	-	-	-

Note: Specific EC50 and Emax values for GAT228 and the potentiating effects of GAT229 can vary depending on the specific assay conditions and the orthosteric agonist used.

Key Signaling Pathways

The CB1 receptor primarily couples to inhibitory G-proteins of the Gi/o family, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][8] Activation of the CB1 receptor can also modulate other signaling pathways, including the mitogen-activated protein kinase (MAPK) cascade, specifically the phosphorylation of extracellular signal-regulated kinases 1 and 2 (ERK1/2), and β-arrestin recruitment.[8][9] Gat211 and its enantiomers differentially engage these pathways.

CB1 Receptor Signaling Cascade

Caption: CB1 Receptor Signaling Pathways Modulated by Gat211 Enantiomers.

Experimental Protocols & Workflows

In Vitro Assays

1. Radioligand Binding Assay

This assay is used to determine the binding affinity of ligands to the CB1 receptor. Typically, a radiolabeled orthosteric agonist, such as [3H]CP55,940, is used.

• Objective: To assess the ability of Gat211 and its enantiomers to displace a radiolabeled orthosteric ligand or to modulate its binding affinity.

• Methodology:

  • Prepare cell membranes expressing the CB1 receptor.

  • Incubate the membranes with a fixed concentration of the radioligand ([3H]CP55,940).

  • Add increasing concentrations of the test compound (Gat211, GAT228, or GAT229).

  • Separate bound from free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using liquid scintillation counting.

  • For PAM activity, assess the effect of GAT229 on the dissociation rate of the radioligand.

Caption: Workflow for a Radioligand Binding Assay.

2. cAMP Inhibition Assay

This functional assay measures the ability of a ligand to activate the Gi/o-coupled CB1 receptor and inhibit the production of cAMP.

• Objective: To determine the potency (EC50) and efficacy (Emax) of Gat211 and GAT228 as agonists and to assess the modulatory effect of GAT229 on orthosteric agonist-induced cAMP inhibition.

• Methodology:

  • Culture cells expressing the CB1 receptor.

  • Pre-treat cells with a phosphodiesterase inhibitor to prevent cAMP degradation.

  • Stimulate adenylyl cyclase with forskolin.

  • Treat cells with increasing concentrations of the test compound (Gat211 or GAT228) or a fixed concentration of an orthosteric agonist in the presence of varying concentrations of GAT229.

  • Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay (e.g., HTRF or ELISA).

3. β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated CB1 receptor, a key event in receptor desensitization and G-protein-independent signaling.

• Objective: To quantify the ability of Gat211 and GAT228 to induce β-arrestin recruitment and the effect of GAT229 on orthosteric agonist-mediated recruitment.

• Methodology:

  • Use a cell line co-expressing the CB1 receptor and a β-arrestin fusion protein (e.g., linked to a reporter enzyme or fluorescent protein).

  • Treat cells with the test compounds.

  • Measure the interaction between the receptor and β-arrestin via a detectable signal (e.g., luminescence, fluorescence, or BRET).

4. ERK1/2 Phosphorylation Assay

This assay quantifies the activation of the MAPK signaling pathway downstream of CB1 receptor activation.

• Objective: To measure the phosphorylation of ERK1/2 in response to Gat211 and its enantiomers.

• Methodology:

  • Culture cells expressing the CB1 receptor and serum-starve them to reduce basal ERK phosphorylation.

  • Treat cells with the test compounds for a specified time.

  • Lyse the cells and separate proteins by SDS-PAGE.

  • Perform a Western blot using antibodies specific for phosphorylated ERK (p-ERK) and total ERK.

  • Quantify the p-ERK/total ERK ratio to determine the extent of activation.

In Vivo Behavioral Assays

1. Elevated Plus Maze (EPM)

The EPM is a widely used model to assess anxiety-like behavior in rodents.

• Objective: To evaluate the anxiolytic or anxiogenic effects of Gat211 and its enantiomers.

• Apparatus: A plus-shaped maze raised off the floor (typically 50 cm), with two open arms and two enclosed arms. Dimensions for mice are often around 30-50 cm in arm length and 5 cm in width.[10][11]

• Procedure:

  • Administer the test compound (e.g., via intraperitoneal injection) at a predetermined time before the test.

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for a set period (e.g., 5 minutes).

  • Record the time spent in and the number of entries into the open and closed arms using a video tracking system.

  • An increase in the time spent in the open arms is indicative of an anxiolytic-like effect.

Caption: Workflow for the Elevated Plus Maze Test.

2. Open Field Test (OFT)

The OFT is used to assess general locomotor activity and exploratory behavior, which can also be indicative of anxiety.

• Objective: To measure the effects of Gat211 and its enantiomers on locomotion and exploration.

• Apparatus: A square arena (e.g., 50x50 cm for mice) with walls to prevent escape.[12][13]

• Procedure:

  • Administer the test compound as in the EPM protocol.

  • Place the mouse in the center of the open field arena.

  • Record its activity for a specified duration (e.g., 10-20 minutes) using a video tracking system.

  • Analyze parameters such as total distance traveled, time spent in the center versus the periphery of the arena, and rearing frequency.

  • A decrease in locomotion and time spent in the center can indicate anxiogenic or sedative effects.

Conclusion

Gat211 and its enantiomers, GAT228 and GAT229, represent a valuable set of tools for dissecting the complexities of CB1 receptor pharmacology. The distinct allosteric agonist and PAM activities of the enantiomers allow for a targeted approach to modulating endocannabinoid signaling. The data and protocols presented in this guide provide a comprehensive foundation for researchers and drug development professionals to explore the therapeutic potential of these and similar allosteric modulators for a range of pathological conditions. The ability to fine-tune CB1 receptor activity without the global activation and potential side effects associated with orthosteric agonists underscores the promise of this innovative pharmacological strategy.

References

• 1. jme.bioscientifica.com [jme.bioscientifica.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of CB1 Receptor Allosteric Sites Using Force-Biased MMC Simulated Annealing and Validation by Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. axonmedchem.com [axonmedchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Cannabinoid Receptors and Signal Transduction - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Open field test for mice [protocols.io]
• 13. researchgate.net [researchgate.net]

In Vitro Characterization of Gat211: A Technical Guide to Binding Affinity and Efficacy

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro pharmacological characterization of Gat211, a novel allosteric modulator of the Cannabinoid 1 Receptor (CB1R). Gat211 is a racemic mixture with properties of both a positive allosteric modulator (PAM) and a direct allosteric agonist, offering a nuanced approach to modulating the endocannabinoid system. This document summarizes key quantitative data, details common experimental protocols for its characterization, and visualizes the underlying molecular pathways and experimental workflows.

Executive Summary

Gat211 acts as a positive allosteric modulator of the CB1 receptor, a class A G-protein coupled receptor (GPCR). It is a racemic mixture of two enantiomers with distinct pharmacological profiles: the (R)-enantiomer, GAT228, functions as an allosteric agonist, while the (S)-enantiomer, GAT229, acts as a pure PAM with no intrinsic activity.[1][2] Gat211 does not compete with orthosteric ligands like CP55,940 for binding but rather enhances their binding affinity and/or efficacy.[3] This modulation extends to key downstream signaling pathways, including G-protein-mediated inhibition of adenylyl cyclase and β-arrestin recruitment. The unique properties of Gat211 and its enantiomers present a promising avenue for therapeutic development, potentially offering a safer alternative to direct orthosteric agonists by fine-tuning endogenous cannabinoid signaling.[3][4]

Data Presentation: Quantitative Analysis of Gat211 and its Enantiomers

The following tables summarize the key in vitro binding and functional parameters reported for Gat211 and its constituent enantiomers.

Table 1: Binding Characteristics of Gat211 at the CB1 Receptor

Compound	Assay Type	Parameter	Value/Effect	Source
Gat211	Radioligand Binding	Effect on [³H]CP55,940 (Agonist) Binding	Enhances binding and slows dissociation kinetics	[3]
Gat211	Radioligand Binding	Effect on [³H]SR141716A (Inverse Agonist) Binding	Reduces binding	[1][5]
GAT228 (R)	Radioligand Binding	Effect on [³H]CP55,940 Binding	No effect	[6]
GAT229 (S)	Radioligand Binding	Effect on [³H]CP55,940 Binding	Enhances binding	[5]

Note: A direct equilibrium dissociation constant (Kd) or inhibition constant (Ki) for Gat211 or its enantiomers at the allosteric site is not prominently reported in the reviewed literature.

Table 2: Functional Efficacy of Gat211 and its Enantiomers

Compound	Assay	Parameter	Value	Source
Gat211	cAMP Inhibition	EC50	260 nM	[7]
Gat211	β-Arrestin2 Recruitment	EC50	650 nM	[7]
Gat211	Mouse Vas Deferens Contraction	EC50 (Potentiation)	11 nM	[7]
GAT228 (R)	Allosteric Agonist Activity	cAMP Inhibition, β-Arrestin Recruitment, ERK & PLCβ3 Phosphorylation	Concentration-dependent increase	[6]
GAT229 (S)	Positive Allosteric Modulator	Intrinsic Agonist Activity	Lacks intrinsic activity	[1][5]

EC50: Half-maximal effective concentration. Emax: Maximum effect. Data for Emax values are not consistently reported in the literature.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarworks.iu.edu [scholarworks.iu.edu]
• 5. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 6. Discovery of a Biased Allosteric Modulator for Cannabinoid 1 Receptor: Preclinical Anti-Glaucoma Efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]

The Cannabinoid 1 Receptor Ago-PAM Gat211: A Deep Dive into its Modulation of Neuronal Excitability and Synaptic Transmission

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gat211, a novel small molecule, has emerged as a significant modulator of neuronal function through its unique action on the cannabinoid 1 receptor (CB1R). This technical guide provides an in-depth analysis of Gat211's effects on neuronal excitability and synaptic transmission. Gat211 is a racemic mixture composed of two enantiomers: GAT228, a CB1R allosteric agonist, and GAT229, a CB1R positive allosteric modulator (PAM). This dual activity classifies Gat211 as a CB1R ago-PAM, capable of both directly activating the receptor and potentiating the effects of endogenous cannabinoids. This guide will detail the quantitative effects of Gat211 on synaptic currents, outline the experimental protocols used to elucidate these effects, and visualize the underlying signaling pathways and experimental workflows.

Introduction to Gat211's Mechanism of Action

Gat211 exerts its influence on the nervous system by targeting the CB1R, a G protein-coupled receptor predominantly expressed on presynaptic nerve terminals. Its unique composition as a racemic mixture of an allosteric agonist (GAT228) and a positive allosteric modulator (GAT229) allows for a multifaceted interaction with the CB1R. The agonist component, GAT228, can directly activate the receptor, initiating downstream signaling cascades. The PAM component, GAT229, enhances the binding and efficacy of endogenous cannabinoids, such as anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG), as well as other orthosteric agonists. This ago-PAM nature of Gat211 results in a potent and nuanced modulation of CB1R activity, which in turn significantly impacts neuronal excitability and synaptic communication.[1]

Effects on Neuronal Excitability and Synaptic Transmission

Gat211's modulation of the CB1R leads to significant alterations in both excitatory and inhibitory synaptic transmission.

Modulation of Inhibitory Synaptic Transmission

Studies utilizing whole-cell patch-clamp electrophysiology in the ventrolateral periaqueductal gray (vlPAG) have demonstrated that Gat211 can attenuate the suppression of inhibitory postsynaptic currents (IPSCs) induced by the µ-opioid receptor agonist, DAMGO.[2][3] While Gat211 alone did not significantly alter synaptic inhibition in these neurons, it effectively counteracted the DAMGO-induced reduction in IPSC amplitude. This effect was blocked by the CB1R antagonist rimonabant, confirming the involvement of the CB1R.[2]

Modulation of Excitatory Synaptic Transmission

While specific quantitative data on the direct effects of Gat211 on excitatory postsynaptic currents (EPSCs) are limited, the known mechanism of CB1R activation suggests an inhibitory role. Presynaptic CB1R activation typically leads to a reduction in the release of excitatory neurotransmitters like glutamate. This is a key mechanism by which endocannabinoids regulate synaptic plasticity and prevent neuronal hyperexcitability. The agonist component of Gat211 is therefore expected to suppress excitatory transmission.

Quantitative Data Summary

The following tables summarize the available quantitative data on the effects of Gat211.

Table 1: In Vitro Pharmacology of Gat211

Parameter	Value	Cell Line	Assay	Reference
cAMP Activation (EC50)	260 nM	CHO, HEK293	cAMP Assay	[4]
β-arrestin2 Recruitment (EC50)	650 nM	CHO, HEK293	β-arrestin2 Assay	[4]
[35S]GTPγS Binding (EC50)	72 nM	CHO	G-protein Coupling Assay	[4]
Potentiation of Electrically Evoked Vas Deferens Contraction (EC50)	11 nM	Mouse Vas Deferens	Functional Assay	[4]

Table 2: Effects of Gat211 on Synaptic Transmission

Parameter	Effect	Brain Region	Experimental Condition	Concentration	Reference
eIPSC Amplitude	Attenuated DAMGO-induced suppression	vlPAG	Co-application with DAMGO (100 nM)	1 µM	[2]

Table 3: In Vivo Effects of Gat211

Effect	Model	Species	Dose	Outcome	Reference
Reduced Spike-and-Wave Discharges	Genetic Absence Epilepsy Rats from Strasbourg (GAERS)	Rat	10.0 mg/kg	40% reduction in SWDs	[5]
Antinociception	Inflammatory and Neuropathic Pain	Mouse	10 and 20 mg/kg per day	Decreased mechanical and cold allodynia	[6][7]
Locomotor Activity	Normal	Rat	0.3-3.0 mg/kg	Dose-dependent reduction	[8]
Hyperlocomotion	MK-801 Induced	Rat	3.0 mg/kg	Prevented hyperlocomotion	[8]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the synaptic currents (IPSCs and EPSCs) in individual neurons.

• Slice Preparation:

  • Anesthetize the animal (e.g., rat) and perfuse transcardially with ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) containing (in mM): 126 NaCl, 2.5 KCl, 1.2 MgCl2, 2.4 CaCl2, 1.2 NaH2PO4, 21.4 NaHCO3, and 11.1 glucose.

  • Rapidly decapitate the animal and dissect the brain in ice-cold aCSF.

  • Prepare coronal slices (e.g., 300 µm thick) of the desired brain region (e.g., vlPAG) using a vibratome.

  • Allow slices to recover in oxygenated aCSF at 32-34°C for at least 1 hour before recording.

• Recording:

  • Transfer a slice to the recording chamber and perfuse with oxygenated aCSF at a constant rate (e.g., 2 ml/min).

  • Visualize neurons using a microscope with infrared differential interference contrast optics.

  • Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

  • For recording eIPSCs, the internal solution may contain (in mM): 140 CsCl, 10 HEPES, 2 MgCl2, 0.2 EGTA, 2 Na2ATP, 0.5 NaGTP, and 5 QX-314 (pH adjusted to 7.3 with CsOH).

  • Establish a whole-cell recording configuration.

  • Hold the neuron at a specific membrane potential (e.g., -70 mV for EPSCs, 0 mV for IPSCs).

  • Evoke synaptic currents using a bipolar stimulating electrode placed near the recorded neuron.

  • Record baseline currents before, during, and after bath application of Gat211 and other pharmacological agents.

In Vivo Microdialysis

This technique is used to measure extracellular levels of neurotransmitters in the brain of a freely moving animal.

• Probe Implantation:

  • Anesthetize the animal and place it in a stereotaxic frame.

  • Implant a microdialysis guide cannula targeting the brain region of interest.

  • Secure the cannula with dental cement and allow the animal to recover for several days.

• Microdialysis Procedure:

  • On the day of the experiment, insert a microdialysis probe into the guide cannula.

  • Perfuse the probe with aCSF at a slow, constant rate (e.g., 1-2 µl/min).[9]

  • Collect dialysate samples at regular intervals (e.g., every 20 minutes).[9]

  • After a stable baseline is established, administer Gat211 (e.g., via intraperitoneal injection).

  • Continue collecting dialysate samples to measure changes in neurotransmitter levels.

  • Analyze the concentration of neurotransmitters (e.g., GABA and glutamate) in the dialysate using high-performance liquid chromatography (HPLC) with fluorescence or mass spectrometry detection.[10]

Visualizations

Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. The type 1 cannabinoid receptor positive allosteric modulators GAT591 and GAT593 reduce spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Positive Allosteric Modulation of Cannabinoid Receptor Type 1 Suppresses Pathological Pain Without Producing Tolerance or Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Microdialysis of GABA and glutamate: analysis, interpretation and comparison with microsensors - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the therapeutic potential of Gat211 in preclinical models

An Exploration of the Therapeutic Potential of the Novel Cannabinoid Receptor Modulator Gat211 in Preclinical Settings

This technical guide provides a comprehensive overview of the preclinical data supporting the therapeutic potential of Gat211, a novel positive allosteric modulator (PAM) of the cannabinoid 1 receptor (CB1R). For researchers, scientists, and professionals in drug development, this document synthesizes the current understanding of Gat211's mechanism of action, its efficacy in various disease models, and the detailed methodologies employed in its preclinical evaluation.

Abstract

Gat211 has emerged as a promising therapeutic agent with a unique pharmacological profile. As a CB1R PAM, it offers the potential to amplify the therapeutic effects of endogenous cannabinoids while mitigating the undesirable psychotropic side effects associated with direct CB1R agonists.[1][2][3] Preclinical investigations have demonstrated its efficacy in models of neuropathic and inflammatory pain, psychosis, and epilepsy, highlighting its broad therapeutic window.[2][4][5] This document collates the key quantitative findings, experimental protocols, and underlying signaling pathways to provide a thorough resource for the scientific community.

Mechanism of Action: Modulating the Endocannabinoid System

Gat211 functions as a positive allosteric modulator of the CB1 receptor.[6] Unlike orthosteric agonists that directly activate the receptor, Gat211 binds to a distinct allosteric site, enhancing the binding and/or efficacy of endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol.[7] This modulatory action is crucial as it is thought to provide a more localized and physiologically relevant enhancement of cannabinoid signaling, potentially avoiding the widespread receptor activation that leads to adverse effects.[1]

Interestingly, Gat211 is a racemic mixture. The S-(-)-enantiomer, GAT229, acts as a pure PAM, while the R-(+)-enantiomer, GAT228, exhibits partial agonist activity at the CB1R.[8] This dual activity may contribute to its robust therapeutic effects observed in preclinical models.[3]

Signaling Pathway

The binding of an orthosteric agonist (like an endocannabinoid) to the CB1R, potentiated by Gat211, initiates a cascade of intracellular signaling events. This primarily involves the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, and the modulation of ion channels. Furthermore, Gat211 has been shown to influence other signaling pathways, such as the extracellular signal-regulated kinase (ERK) pathway, particularly in the context of dopamine (B1211576) D2 receptor signaling.[2][9]

Gat211 enhances endocannabinoid binding to CB1R, modulating downstream signaling.

Preclinical Efficacy: A Multi-faceted Therapeutic Potential

Analgesic Effects in Pain Models

Gat211 has demonstrated significant antinociceptive efficacy in rodent models of both inflammatory and neuropathic pain.[4] Notably, it produces these effects without inducing the classic cannabimimetic side effects, such as tolerance and physical dependence, often seen with direct CB1R agonists.[4]

Table 1: Analgesic Efficacy of Gat211 in Preclinical Pain Models

Model	Species	Endpoint	Gat211 Dose	Outcome	Reference
CFA-induced Inflammatory Pain	Mice	Mechanical Allodynia	1-30 mg/kg (i.p.)	Dose-dependent suppression of allodynia.	[4]
Paclitaxel-induced Neuropathic Pain	Mice	Mechanical & Cold Allodynia	20 mg/kg (i.p.)	Significant suppression of both mechanical and cold hypersensitivity.	[4]
Chronic Dosing (19 days)	Mice	Therapeutic Efficacy	Not specified	Preserved therapeutic efficacy without tolerance.	[4]

Antipsychotic Potential

In preclinical models relevant to schizophrenia, Gat211 has shown promise in mitigating psychosis-like behaviors. It has been observed to reduce hyperlocomotion induced by the NMDA receptor antagonist MK-801, a common model for screening antipsychotic drugs.[2][9]

Table 2: Antipsychotic-like Effects of Gat211

Model	Species	Behavioral Test	Gat211 Dose	Outcome	Reference
MK-801-induced Hyperactivity	Rats (Long Evans)	Locomotor Activity	3.0 mg/kg (i.p.)	Prevented hyperlocomotion caused by MK-801.	[2][9]
-	Rats (Long Evans)	Locomotor Activity	0.3-3.0 mg/kg (i.p.)	Dose-dependently reduced locomotor activity.	[2][9]
MK-801-induced PPI Deficit	Rats (Long Evans)	Prepulse Inhibition	3.0 mg/kg (i.p.)	Did not significantly affect PPI impairments.	[2][9]

Anti-epileptic Activity

Studies in a genetic model of absence epilepsy, the GAERS (Genetic Absence Epilepsy Rats from Strasbourg), have revealed that Gat211 can reduce the occurrence of spike-and-wave discharges (SWDs), a key characteristic of absence seizures.[5]

Table 3: Anti-epileptic Effects of Gat211 in GAERS Model

Model	Species	Endpoint	Gat211 Dose	Outcome	Reference
Genetic Absence Epilepsy	Rats (GAERS)	Spike-and-Wave Discharges	Not specified	Reduced SWDs by 40% in male rats.	[5]

In Vitro Pharmacology

In vitro studies have been crucial in characterizing the pharmacological profile of Gat211, confirming its action at the CB1 receptor and quantifying its potency.

Table 4: In Vitro Activity of Gat211

Assay	Cell Line	Parameter	Gat211 EC50	Reference
cAMP Activation	CHO-K1 hCB1R	EC50	260 nM	[6]
β-arrestin2 Recruitment	CHO-K1 hCB1R	EC50	650 nM	[6]
Inhibition of Electrically Evoked Vas Deferens Contraction	Mouse Vas Deferens	EC50	11 nM	[6]

Experimental Protocols

In Vivo Behavioral Assessments

A standardized workflow is employed for in vivo behavioral testing to assess the therapeutic effects of Gat211.

A general workflow for in vivo behavioral experiments with Gat211.

4.1.1. Animals Male Long Evans rats and various strains of mice have been used in the preclinical evaluation of Gat211.[4][9] Animals are typically housed under standard laboratory conditions with ad libitum access to food and water.

4.1.2. Drug Administration Gat211 is commonly dissolved in a vehicle consisting of ethanol, Kolliphor, and saline (1:1:6 ratio) and administered via intraperitoneal (i.p.) injection.[6]

4.1.3. Locomotor Activity Locomotor activity is assessed in an open field arena. Animals are placed in the center of the arena, and their movement is tracked by automated systems for a specified duration.

4.1.4. Prepulse Inhibition (PPI) of Acoustic Startle PPI is used to measure sensorimotor gating. The test involves exposing the animal to a loud acoustic stimulus (pulse) that elicits a startle response. In some trials, a weaker acoustic stimulus (prepulse) precedes the pulse, which normally inhibits the startle response.

4.1.5. Nociceptive Testing

• Hargreaves Test: This test measures thermal hyperalgesia by applying a radiant heat source to the plantar surface of the hind paw and recording the latency to paw withdrawal.

• Von Frey Test: This test assesses mechanical allodynia by applying calibrated monofilaments to the plantar surface of the hind paw to determine the paw withdrawal threshold.

In Vitro Assays

4.2.1. Cell Culture Neuro2a cells and Chinese Hamster Ovary (CHO-K1) cells stably expressing the human CB1 receptor are commonly used for in vitro characterization.[7][9]

4.2.2. cAMP and β-arrestin2 Assays These assays are used to determine the functional activity of Gat211 at the CB1 receptor. Commercially available kits, such as the HitHunter cAMP assay and the PathHunter β-arrestin2 assay, are frequently employed.[7]

4.2.3. ERK Phosphorylation Assay Western blotting is used to measure the levels of phosphorylated ERK (p-ERK) relative to total ERK in cell lysates following treatment with Gat211 and other compounds.[2][9]

Future Directions and Conclusion

The preclinical data for Gat211 are compelling, suggesting its potential as a novel therapeutic for a range of disorders with an improved safety profile over direct-acting cannabinoid agonists. Its efficacy in models of pain, psychosis, and epilepsy warrants further investigation. Future studies should focus on elucidating the precise molecular interactions of Gat211 with the CB1 receptor, exploring its therapeutic potential in other neurological and psychiatric disorders, and conducting comprehensive toxicology and pharmacokinetic studies to support its translation to clinical trials. The unique mechanism of action of Gat211 as a CB1R PAM represents a promising strategy for harnessing the therapeutic benefits of the endocannabinoid system while minimizing adverse effects.

References

• 1. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure [pubmed.ncbi.nlm.nih.gov]
• 2. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Positive allosteric modulation of type 1 cannabinoid receptors reduces spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The type 1 cannabinoid receptor positive allosteric modulators GAT591 and GAT593 reduce spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - ProQuest [proquest.com]

The Structure-Activity Relationship of Gat211 and its Analogs: A Technical Guide

An In-depth Examination of a Novel Class of Cannabinoid 1 Receptor Allosteric Modulators

This technical guide provides a comprehensive overview of the structural-activity relationship (SAR) of Gat211 and its analogs, a promising class of allosteric modulators targeting the cannabinoid 1 receptor (CB1R). Developed for researchers, scientists, and drug development professionals, this document delves into the key structural features influencing the pharmacological activity of these compounds, summarizes quantitative data, provides detailed experimental protocols for their evaluation, and visualizes the associated signaling pathways and experimental workflows.

Introduction to Gat211 and its Mechanism of Action

Gat211 is a novel, potent, and brain-penetrant allosteric modulator of the CB1R. It is a racemic mixture composed of two enantiomers with distinct pharmacological profiles: the (R)-enantiomer, GAT228, which acts as an allosteric agonist, and the (S)-enantiomer, GAT229, which functions as a positive allosteric modulator (PAM).[1] This enantiomer-specific activity is a cornerstone of the SAR for this class of compounds.

As a positive allosteric modulator, Gat211 (specifically its GAT229 enantiomer) enhances the binding and/or efficacy of orthosteric ligands, such as the endogenous cannabinoid 2-arachidonoylglycerol (B1664049) (2-AG), at the CB1R.[1] This modulation occurs at a binding site distinct from the orthosteric site, leading to a potentiation of the receptor's response to its natural ligands.[1] This mechanism of action offers a potential therapeutic advantage over direct orthosteric agonists by preserving the spatial and temporal dynamics of endogenous signaling, which may lead to a reduction in the side effects commonly associated with direct CB1R activation.

Structural-Activity Relationship (SAR) of Gat211 Analogs

The core structure of Gat211, a 2,3-disubstituted indole (B1671886), has been the subject of extensive medicinal chemistry efforts to elucidate its SAR and to develop analogs with improved potency, selectivity, and pharmacokinetic properties.

The Critical Role of Stereochemistry

The separation of Gat211 into its constituent enantiomers, GAT228 and GAT229, was a pivotal discovery in understanding its pharmacology.[1]

• GAT228 ((R)-enantiomer): This enantiomer exhibits intrinsic agonist activity at the CB1R, meaning it can activate the receptor even in the absence of an orthosteric ligand. It is therefore classified as an allosteric agonist .[1]

• GAT229 ((S)-enantiomer): In contrast, GAT229 has no intrinsic efficacy on its own but potentiates the effect of orthosteric agonists. It is a "pure" positive allosteric modulator (PAM) .[1]

This stark difference in activity highlights the critical importance of the stereocenter at the benzylic position of the 2-nitro-1-phenylethyl substituent at the 3-position of the indole core.

Modifications at the C2-Position of the Indole Ring

Systematic modifications of the C2-phenyl ring of Gat211 have revealed that this position is amenable to substitution, leading to the discovery of analogs with enhanced potency. A focused SAR study involving the replacement of the C2-phenyl ring with various heteroaromatic substituents demonstrated that certain five-membered rings are well-tolerated and can even improve activity.[2][3]

• Furan (B31954) and Thiophene (B33073) Substitutions: Analogs bearing furan and thiophene rings at the C2-position were found to be among the best-tolerated substituents for engagement with the human CB1R.[2][3] The most potent analog from this series, 15d (structure not explicitly detailed in the provided search results), demonstrated marked promotion of orthosteric ligand binding.[2][3]

Fluorinated Derivatives: GAT591 and GAT593

To improve metabolic stability and potency, fluorinated derivatives of Gat211 have been synthesized. GAT591 and GAT593 are tri-fluorinated analogs that have shown approximately 10-fold improved potency relative to the parent compound, Gat211, in vitro.[4] These compounds are described as ago-PAMs, indicating they possess both allosteric agonist and PAM activities.[4] Similar to Gat211, the pharmacological activity of these fluorinated analogs is also enantiomer-specific.[5][6][7]

Quantitative Data Summary

The following tables summarize the in vitro pharmacological data for Gat211 and its key analogs at the human CB1 receptor. Data is compiled from various studies and assays.

Compound	Assay	Parameter	Value (nM)	Reference
Gat211	cAMP Inhibition	EC50	260	[8]
β-arrestin2 Recruitment	EC50	650	[8]
GAT228 ((R)-agonist)	-	-	-	[1]
GAT229 ((S)-PAM)	-	-	-	[1]
GAT591	cAMP Inhibition (ago-PAM)	EC50	~26	[4]
GAT593	cAMP Inhibition (ago-PAM)	EC50	~26	[4]
Analog 15d	-	-	Potent ago-PAM	[2][3]

Note: Detailed quantitative data for GAT228, GAT229, and analog 15d were not available in the provided search results. The EC50 values for GAT591 and GAT593 are approximated based on the reported 10-fold increase in potency compared to Gat211.

Experimental Protocols

This section provides detailed methodologies for the key in vitro experiments used to characterize the pharmacological activity of Gat211 and its analogs.

Radioligand Binding Assay ([³H]CP55,940)

This assay is used to determine the ability of a test compound to modulate the binding of a known radiolabeled orthosteric agonist to the CB1R.

Materials:

• HEK293 or CHO cells stably expressing human CB1R

• Cell membrane preparations from these cells

• [³H]CP55,940 (radiolabeled orthosteric agonist)

• Test compounds (Gat211 and its analogs)

• Binding buffer (50 mM Tris-HCl, 5 mM MgCl₂, 0.5% BSA, pH 7.4)

• Wash buffer (50 mM Tris-HCl, 5 mM MgCl₂, 0.5% BSA, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Protocol:

• Prepare cell membranes from HEK293-hCB1R or CHO-hCB1R cells.

• In a 96-well plate, add a fixed concentration of [³H]CP55,940 (typically at its Kd value).

• Add varying concentrations of the test compound (e.g., Gat211, GAT229).

• To determine non-specific binding, a separate set of wells should contain [³H]CP55,940 and a high concentration of an unlabeled orthosteric agonist (e.g., WIN55,212-2).

• Initiate the binding reaction by adding 20-50 µg of cell membrane preparation to each well.

• Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters three times with ice-cold wash buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.

• Analyze the data to determine the effect of the test compound on the binding of [³H]CP55,940. For a PAM, an increase in specific binding will be observed.

cAMP Accumulation Assay

This assay measures the functional consequence of CB1R activation, which is typically coupled to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cAMP levels.

Materials:

• CHO-K1 cells stably expressing human CB1R

• Forskolin (B1673556) (an adenylyl cyclase activator)

• Test compounds

• cAMP detection kit (e.g., HTRF, ELISA)

• Cell lysis buffer

• Phosphodiesterase inhibitor (e.g., IBMX)

Protocol:

• Seed CHO-K1-hCB1R cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with a phosphodiesterase inhibitor for 30 minutes to prevent cAMP degradation.

• To assess agonist activity, add varying concentrations of the test compound (e.g., GAT228, GAT591) to the cells.

• To assess PAM activity, pre-incubate the cells with varying concentrations of the test compound (e.g., GAT229) for 15-30 minutes, followed by the addition of a fixed concentration of an orthosteric agonist (e.g., CP55,940).

• Stimulate the cells with a fixed concentration of forskolin to induce cAMP production.

• Incubate for 15-30 minutes at 37°C.

• Lyse the cells and measure intracellular cAMP levels using a commercial cAMP detection kit according to the manufacturer's instructions.

• Generate dose-response curves and calculate EC50 or IC50 values to determine the potency and efficacy of the test compounds.

β-Arrestin2 Recruitment Assay

This assay measures the recruitment of the scaffolding protein β-arrestin2 to the activated CB1R, a key event in receptor desensitization and G-protein-independent signaling.

Materials:

• U2OS or CHO-K1 cells co-expressing hCB1R and a β-arrestin2 fusion protein (e.g., PathHunter assay)

• Orthosteric agonist (e.g., CP55,940)

• Test compounds

• Assay-specific detection reagents

Protocol:

• Seed the engineered cells in a 96-well plate.

• To assess agonist activity, add varying concentrations of the test compound.

• To assess PAM activity, pre-incubate the cells with varying concentrations of the test compound for a short period before adding a fixed concentration of an orthosteric agonist.

• Incubate the plate for 60-90 minutes at 37°C.

• Add the detection reagents according to the assay kit manufacturer's protocol.

• Measure the signal (e.g., chemiluminescence) using a plate reader.

• Analyze the data to generate dose-response curves and determine the EC50 values for β-arrestin2 recruitment.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways modulated by Gat211 and the workflows of the experimental protocols described above.

Caption: CB1R signaling pathways modulated by Gat211.

Caption: Experimental workflow for the radioligand binding assay.

Caption: Experimental workflow for the cAMP accumulation assay.

Conclusion

The structure-activity relationship of Gat211 and its analogs is a rich and evolving field of study. The key takeaways for researchers and drug developers are the profound impact of stereochemistry on the pharmacological profile, the tolerance of the C2-position of the indole core for heteroaromatic substitutions, and the potential for fluorination to enhance potency and metabolic stability. The distinct pharmacology of allosteric agonists versus positive allosteric modulators within this chemical series offers a versatile platform for the development of novel therapeutics targeting the endocannabinoid system with potentially improved safety profiles. Further exploration of the SAR of this promising class of compounds is warranted to unlock their full therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. The type 1 cannabinoid receptor positive allosteric modulators GAT591 and GAT593 reduce spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 7. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Testing Gat211 Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 is a novel small molecule that acts as a positive allosteric modulator (PAM) and an allosteric agonist of the Cannabinoid 1 Receptor (CB1R).[1][2][3] As a key G-protein coupled receptor (GPCR) in the central nervous system, CB1R is a significant target for therapeutic development in various neurological and inflammatory conditions.[4][5] Gat211's allosteric mechanism of action presents a promising therapeutic strategy, potentially offering enhanced signaling for endogenous cannabinoids with a reduced risk of the side effects associated with direct orthosteric agonists.[1][6] Gat211 is a racemic mixture, with its activity attributed to its constituent enantiomers: GAT228 (the R-enantiomer), which acts as an allosteric agonist, and GAT229 (the S-enantiomer), which functions as a pure PAM.[3][7]

These application notes provide detailed protocols for a suite of cell-based assays designed to characterize the activity of Gat211 and similar compounds at the CB1R. The described assays will enable researchers to quantify the compound's effects on distinct signaling pathways, including G-protein activation, downstream second messenger modulation, and β-arrestin recruitment.

CB1R Signaling and Gat211's Mechanism of Action

The CB1R canonically couples to inhibitory G-proteins of the Gαi/o family.[8][9] Activation of this pathway leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.[8][9] Additionally, CB1R activation can stimulate the mitogen-activated protein kinase (MAPK) cascade, leading to the phosphorylation of extracellular signal-regulated kinase (ERK).[2][8][9] Like many GPCRs, agonist-bound CB1R can also be phosphorylated, leading to the recruitment of β-arrestin proteins, which mediate receptor desensitization and internalization, and can also initiate G-protein-independent signaling.[10]

Gat211, as a CB1R PAM and allosteric agonist, can enhance the binding and/or efficacy of orthosteric agonists (like CP55,940) and can also directly activate the receptor's signaling pathways.[1][3][7] The following diagram illustrates the primary signaling pathways modulated by Gat211.

Caption: CB1R signaling pathways modulated by Gat211.

Quantitative Data Summary

The following table summarizes the reported in vitro activity of Gat211 from cell-based assays. This data is essential for designing experiments with appropriate concentration ranges.

Assay Type	Cell Line	Orthosteric Agonist	Gat211 Parameter	Value	Reference
cAMP Activation	HEK293	N/A	EC₅₀	260 nM	[2]
β-Arrestin2 Recruitment	HEK293	N/A	EC₅₀	650 nM	[2]
Mouse Vas Deferens Contraction	N/A	CP55,940	EC₅₀ (Potentiation)	11 nM	[2]

Experimental Workflow

A systematic approach is recommended to fully characterize the activity of Gat211. The following workflow outlines the suggested sequence of experiments.

Caption: General experimental workflow for assessing Gat211 activity.

Detailed Experimental Protocols

The following protocols are adapted from established methods for studying CB1R signaling. They are intended as a guide and may require optimization based on the specific cell lines and reagents used.

Protocol 1: [³⁵S]GTPγS Binding Assay for G-Protein Activation

This assay directly measures the activation of G-proteins upon receptor stimulation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS.

Materials:

• HEK293 cells stably expressing human CB1R (hCB1R)

• Cell membranes prepared from hCB1R-expressing cells

• Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4

• GDP (Guanosine diphosphate)

• [³⁵S]GTPγS (specific activity ~1250 Ci/mmol)

• Unlabeled GTPγS

• Gat211 and a reference orthosteric agonist (e.g., CP55,940)

• 96-well filter plates (e.g., Millipore MAPH)

• Scintillation fluid and microplate scintillation counter

Procedure:

• Membrane Preparation: Prepare cell membranes from confluent hCB1R-HEK293 cells via hypotonic lysis and differential centrifugation. Resuspend the final membrane pellet in Assay Buffer and determine the protein concentration (e.g., using a BCA assay).

• Assay Setup: Perform the assay in a 96-well plate. To each well, add the following in order:

  • 50 µL Assay Buffer containing 30 µM GDP.

  • 50 µL of Gat211 and/or reference agonist at desired concentrations (diluted in Assay Buffer). For PAM studies, use a fixed concentration of Gat211 with a dose-response of the agonist. For agonist studies, use a dose-response of Gat211 alone.

  • 50 µL of cell membranes (5-10 µg of protein) diluted in Assay Buffer.

• Initiate Reaction: Add 50 µL of [³⁵S]GTPγS (final concentration ~0.1 nM) to each well to start the reaction. The total assay volume is 200 µL.

• Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle shaking.

• Termination: Terminate the reaction by rapid filtration through the 96-well filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Detection: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Total binding: Radioactivity in the presence of test compounds.

  • Non-specific binding (NSB): Determined in the presence of 10 µM unlabeled GTPγS.

  • Specific binding: Total binding - NSB.

  • Plot specific binding against the log concentration of the agonist and fit the data using a non-linear regression model to determine EC₅₀ and Emax values.

Protocol 2: cAMP Accumulation HTRF Assay

This assay measures the inhibition of adenylyl cyclase activity, a hallmark of Gαi/o activation, by quantifying intracellular cAMP levels using Homogeneous Time-Resolved Fluorescence (HTRF).

Materials:

• hCB1R-expressing cells (e.g., HEK293 or CHO)

• Assay Buffer: Hank's Balanced Salt Solution (HBSS) or similar, supplemented with a phosphodiesterase inhibitor (e.g., 500 µM IBMX).

• Forskolin (B1673556)

• Gat211 and a reference orthosteric agonist

• cAMP HTRF assay kit (e.g., from Cisbio) containing cAMP-d2 and anti-cAMP-cryptate reagents.

• 384-well low-volume white plates

• HTRF-compatible plate reader

Procedure:

• Cell Preparation: Culture cells to ~80-90% confluency. Harvest the cells, wash, and resuspend in Assay Buffer to the desired density (e.g., 2,000-5,000 cells per well).

• Assay Setup:

  • Dispense 5 µL of the cell suspension into each well of a 384-well plate.

  • Add 5 µL of Gat211 and/or reference agonist at 4x the final desired concentration.

• Stimulation: Add 5 µL of forskolin at a pre-determined EC₈₀ concentration (to stimulate cAMP production).

• Incubation: Incubate the plate at room temperature for 30-60 minutes.

• Lysis and Detection:

  • Add 5 µL of the cAMP-d2 reagent diluted in lysis buffer to each well.

  • Add 5 µL of the anti-cAMP-cryptate reagent diluted in lysis buffer to each well.

• Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

• Measurement: Read the plate on an HTRF-compatible reader at 665 nm and 620 nm.

• Data Analysis: Calculate the HTRF ratio (Emission at 665 nm / Emission at 620 nm) * 10,000. Convert the ratio to cAMP concentration using a standard curve. Plot the % inhibition of forskolin-stimulated cAMP levels against the log concentration of the agonist to determine IC₅₀ values.

Protocol 3: β-Arrestin2 Recruitment Assay

This assay quantifies the recruitment of β-arrestin2 to the activated CB1R, a key event in receptor desensitization and G-protein-independent signaling. The DiscoverX PathHunter® assay is a common platform for this measurement.

Materials:

• CHO-K1 cells stably co-expressing hCB1R fused to a ProLink™ tag and β-arrestin2 fused to an Enzyme Acceptor (EA) fragment (PathHunter® cells).

• Opti-MEM medium

• Gat211 and a reference orthosteric agonist

• PathHunter® Detection Reagents

• 384-well white, solid-bottom cell culture plates

• Chemiluminescent plate reader

Procedure:

• Cell Plating: Seed the PathHunter® cells into 384-well plates at a density of 2,500-5,000 cells per well in 20 µL of plating medium. Incubate overnight at 37°C, 5% CO₂.

• Compound Addition:

  • Prepare 5x serial dilutions of Gat211 and/or the reference agonist in assay medium.

  • Add 5 µL of the compound dilutions to the cells.

• Incubation: Incubate the plate for 90 minutes at 37°C, 5% CO₂.

• Detection:

  • Allow the PathHunter® detection reagent to equilibrate to room temperature.

  • Add 12.5 µL of the detection reagent mixture to each well.

• Final Incubation: Incubate the plate for 60 minutes at room temperature in the dark.

• Measurement: Read the chemiluminescence on a plate reader.

• Data Analysis: Normalize the data to the vehicle control (0%) and a maximal response from a saturating concentration of a reference agonist (100%). Plot the normalized response against the log concentration of the test compound and fit with a non-linear regression model to determine EC₅₀ and Emax.

Protocol 4: ERK1/2 Phosphorylation Assay (Western Blot)

This assay measures the activation of the MAPK pathway by detecting the phosphorylation of ERK1/2.

Materials:

• hCB1R-expressing cells (e.g., Neuro2a or HEK293)

• Serum-free culture medium

• Gat211 and a reference orthosteric agonist

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• SDS-PAGE gels, transfer apparatus, and nitrocellulose or PVDF membranes

• Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and Rabbit anti-total-ERK1/2.

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system (e.g., ChemiDoc)

Procedure:

• Cell Culture and Starvation: Plate cells and grow to ~80% confluency. Serum-starve the cells for 4-6 hours or overnight in serum-free medium to reduce basal ERK phosphorylation.

• Stimulation: Treat the cells with various concentrations of Gat211 or a reference agonist for a predetermined time (typically 5-15 minutes) at 37°C. A time-course experiment is recommended to determine the optimal stimulation time.

• Cell Lysis: Aspirate the medium and wash the cells once with ice-cold PBS. Add ice-cold Lysis Buffer, scrape the cells, and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant.

• Western Blotting:

  • Denature 15-30 µg of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-ERK1/2 primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and apply the ECL substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with the anti-total-ERK1/2 antibody to normalize for protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of phospho-ERK to total-ERK for each sample. Normalize the results to the vehicle control and plot the fold-change against the log concentration of the compound to determine EC₅₀.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Cannabinoid Receptor Binding to Membrane Homogenates and Cannabinoid-Stimulated [35S]GTP-S Binding to Membrane Homogenates or Intact Cultured Cells | Springer Nature Experiments [experiments.springernature.com]
• 4. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Approaches to Assess Biased Signaling at the CB1R Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Allosteric Modulators of the CB1 Cannabinoid Receptor: A Structural Update Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Gat211 Stock Solution Preparation in In Vitro Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 is a novel small molecule that acts as a positive allosteric modulator (PAM) and agonist of the cannabinoid receptor 1 (CB1).[1][2] It is a racemic mixture of the enantiomers GAT228 and GAT229, which possess distinct pharmacological activities.[1][2][3][4][5] Specifically, the R-(+)-enantiomer (GAT228) is responsible for the allosteric agonist activity, while the S-(-)-enantiomer (GAT229) mediates the positive allosteric modulation.[3][4][5] Gat211 enhances the binding and signaling of endogenous cannabinoids and other orthosteric agonists at the CB1 receptor.[4][6] This modulation of the endocannabinoid system makes Gat211 a valuable tool for investigating the therapeutic potential of targeting CB1 receptors in various pathological conditions, including neuropathic and inflammatory pain.[7][8][9]

These application notes provide detailed protocols for the preparation of Gat211 stock solutions for use in a variety of in vitro experimental settings, such as cell-based assays.

Physicochemical Properties and Solubility

Gat211 is supplied as a crystalline solid with a molecular weight of 342.4 g/mol .[1] Proper solubilization is critical for accurate and reproducible experimental results.

Solvent	Solubility	Reference
Dimethylformamide (DMF)	~25 mg/mL	[1]
Dimethyl sulfoxide (B87167) (DMSO)	~10 mg/mL, 100 mg/mL (with sonication)	[1][10]
Ethanol	~5 mg/mL	[1]
Aqueous Buffers (e.g., PBS)	Sparingly soluble	[1]

Note: For maximum solubility in aqueous buffers, it is recommended to first dissolve Gat211 in an organic solvent like DMF and then dilute with the aqueous buffer. A 1:3 solution of DMF:PBS (pH 7.2) yields a solubility of approximately 0.25 mg/mL.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Gat211 Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution in DMSO, a common solvent for in vitro studies.

Materials:

• Gat211 crystalline solid (FW: 342.4 g/mol )

• Anhydrous Dimethyl sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Sonicator (optional, for higher concentrations)[10]

• Calibrated analytical balance

• Pipettes

Procedure:

• Weighing Gat211: Carefully weigh out the desired amount of Gat211 solid using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.424 mg of Gat211.

• Solvent Addition: Add the calculated amount of anhydrous DMSO to the microcentrifuge tube containing the Gat211 powder. For the example above, add 1 mL of DMSO.

• Dissolution: Vortex the tube vigorously for 1-2 minutes to facilitate dissolution. If the compound does not fully dissolve, sonicate the tube for 5-10 minutes.[10]

• Visual Inspection: Visually inspect the solution to ensure that all the solid has dissolved and the solution is clear.

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[8]

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol details the serial dilution of the stock solution to prepare working concentrations for treating cells in culture. It is crucial to maintain a low final concentration of the organic solvent (typically ≤0.1%) in the cell culture medium to avoid solvent-induced cytotoxicity.[11][12]

Materials:

• 10 mM Gat211 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes or a 96-well plate for dilutions

• Pipettes

Procedure:

• Intermediate Dilutions: Prepare a series of intermediate dilutions from the 10 mM stock solution using sterile cell culture medium. For example, to prepare a 1 mM intermediate stock, dilute the 10 mM stock 1:10 (e.g., 10 µL of 10 mM stock + 90 µL of medium).

• Final Working Solutions: Further dilute the intermediate stocks to achieve the desired final concentrations for your experiment. For instance, to treat cells with 1 µM Gat211 in a final volume of 1 mL, add 1 µL of the 1 mM intermediate stock to 999 µL of cell culture medium.

• Vehicle Control: Prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of Gat211 used in the experiment.

• Application to Cells: Add the prepared working solutions and the vehicle control to your cell cultures.

Storage and Stability

Proper storage of Gat211 and its stock solutions is essential to maintain its activity.

Form	Storage Temperature	Stability	Reference
Crystalline Solid	-20°C	≥ 4 years	[1][2]
Stock Solution in Solvent	-20°C	1 month	[8][10]
-80°C	6 months	[8][10]
Aqueous Solution	Room Temperature	Not recommended for more than one day	[1]

Signaling Pathways and Experimental Workflow

Gat211 modulates the CB1 receptor, a G protein-coupled receptor (GPCR), leading to downstream signaling events.

Caption: Gat211 signaling pathway via the CB1 receptor.

The following diagram illustrates a typical experimental workflow for evaluating the effect of Gat211 in a cell-based assay.

Caption: General workflow for in vitro experiments with Gat211.

In Vitro Applications

Gat211 has been utilized in various in vitro models to study CB1 receptor function.

Cell Line	Assay	Effective Concentration	Reference
HEK293A expressing hCB1	β-arrestin recruitment, cAMP inhibition	EC50: 650 nM (β-arrestin), 260 nM (cAMP)	[8]
CHO expressing hCB1	CP 55,940 binding enhancement	-	[2]
Neuro2a	ERK phosphorylation	-	[8]
Autaptic hippocampal neurons	Inhibition of excitatory postsynaptic currents (EPSCs)	1 µM	[2]
HeyA8 tumor cells	Cell viability (no effect)	20 µM	[7]

These data provide a starting point for designing experiments with Gat211. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and assay.

Safety Precautions

Gat211 should be handled as a hazardous material.[1] Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. Avoid inhalation, ingestion, or contact with skin and eyes. Wash hands thoroughly after handling.[1] Refer to the Safety Data Sheet (SDS) for complete safety information. This product is for research use only and not for human or veterinary use.[1]

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Enantiospecific Allosteric Modulation of Cannabinoid 1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. scholarworks.iu.edu [scholarworks.iu.edu]
• 10. file.medchemexpress.com [file.medchemexpress.com]
• 11. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dimethyl sulfoxide: an antagonist in scintillation proximity assay [(35)S]-GTPgammaS binding to rat 5-HT(6) receptor cloned in HEK-293 cells? - PubMed [pubmed.ncbi.nlm.nih.gov]

Recommended Vehicle for Intraperitoneal Injection of Gat211: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 is a novel small molecule that acts as a positive allosteric modulator (PAM) of the cannabinoid receptor 1 (CB1).[1][2] As a lipophilic compound, Gat211 exhibits poor solubility in aqueous solutions, presenting a challenge for in vivo administration.[3] This document provides a detailed guide on the recommended vehicle for intraperitoneal (i.p.) injection of Gat211, including formulation protocols and key experimental considerations. The information is intended to assist researchers in achieving consistent and reliable results in preclinical studies.

Physicochemical Properties of Gat211

Gat211 is a crystalline solid that is sparingly soluble in aqueous buffers.[3] Its solubility in common organic solvents is summarized in the table below. This inherent hydrophobicity necessitates the use of a specialized vehicle for effective in vivo delivery.

Solvent	Approximate Solubility (mg/mL)
Dimethylformamide (DMF)	25
Dimethyl sulfoxide (B87167) (DMSO)	10
Ethanol (B145695)	5
DMF:PBS (pH 7.2) (1:3)	0.25

Table 1: Solubility of Gat211 in various solvents.[2][3]

Recommended Vehicle for Intraperitoneal Injection

Based on published preclinical studies, a vehicle composed of Ethanol, Kolliphor (a non-ionic solubilizer), and Saline in a 1:1:6 ratio is recommended for the intraperitoneal administration of Gat211.[4] This formulation effectively solubilizes the hydrophobic compound, allowing for systemic delivery in animal models.

Alternative vehicles that have been used for hydrophobic compounds, and could be considered for Gat211 with appropriate validation, are presented in the table below.

Vehicle Composition	Notes
5% DMSO + 95% PBS	A common vehicle for compounds soluble in DMSO. The final DMSO concentration should be kept low to minimize potential toxicity.
10% DMA + 20% PG + 40% PEG + 30% Saline	A more complex vehicle suitable for highly hydrophobic compounds. DMA (dimethylacetamide), PG (propylene glycol), and PEG (polyethylene glycol) act as co-solvents and solubilizing agents.
Corn Oil	A suitable vehicle for oil-soluble compounds. Can be used alone or in combination with other solvents like DMSO.
1-2% Tween 80 in Saline	Tween 80 is a surfactant that can help to create a stable emulsion or suspension of the compound in an aqueous solution. The compound is typically first dissolved in a small amount of an organic solvent like ethanol or DMSO before being added to the Tween 80 solution.

Table 2: Alternative vehicles for intraperitoneal injection of hydrophobic compounds.[5]

Experimental Protocols

Preparation of the Recommended Vehicle (Ethanol:Kolliphor:Saline, 1:1:6)

This protocol describes the preparation of a stock solution of Gat211 in the recommended vehicle.

Materials:

• Gat211 (crystalline solid)

• Ethanol (200 proof, absolute)

• Kolliphor® EL (or other suitable grade)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare the Vehicle Mixture: In a sterile container, combine ethanol, Kolliphor, and saline in a 1:1:6 ratio by volume. For example, to prepare 8 mL of the vehicle, mix 1 mL of ethanol, 1 mL of Kolliphor, and 6 mL of sterile saline.

• Vortex Thoroughly: Vortex the mixture vigorously until a clear and homogenous solution is formed. The Kolliphor should be completely dissolved.

• Dissolve Gat211:

  • Weigh the desired amount of Gat211 and place it in a sterile tube.

  • Add a small amount of ethanol to the Gat211 and vortex to create a slurry.

  • Add the remaining vehicle mixture to the slurry to achieve the final desired concentration.

• Ensure Complete Dissolution: Vortex the solution for several minutes. If necessary, use a sonicator bath for a short period to aid dissolution. Visually inspect the solution to ensure there are no visible particles.

• Storage: It is recommended to prepare the Gat211 formulation fresh on the day of use. If short-term storage is necessary, store at 2-8°C and protect from light. Before use, allow the solution to come to room temperature and vortex to ensure homogeneity.

Intraperitoneal Injection Procedure (Mouse Model)

Materials:

• Prepared Gat211 formulation

• Sterile syringes (e.g., 1 mL)

• Sterile needles (e.g., 27-30 gauge)

• Appropriate animal restraint device

• 70% Ethanol for disinfection

Procedure:

• Animal Preparation: Acclimatize the animals to the experimental conditions. Weigh each animal to determine the correct injection volume.

• Calculate Injection Volume: Based on the desired dose (mg/kg) and the concentration of the Gat211 solution (mg/mL), calculate the volume to be injected. An injection volume of 5-10 mL/kg is generally well-tolerated for intraperitoneal injections in mice.

• Aseptic Technique: Handle all materials using aseptic techniques to prevent infection.

• Animal Restraint: Properly restrain the mouse, exposing the abdomen. The lower right or left quadrant of the abdomen is the preferred injection site to avoid damaging internal organs.

• Injection:

  • Swab the injection site with 70% ethanol.

  • Insert the needle at a 15-30 degree angle into the peritoneal cavity.

  • Gently aspirate to ensure the needle has not entered a blood vessel or organ.

  • Slowly inject the calculated volume of the Gat211 formulation.

• Post-Injection Monitoring: Return the animal to its cage and monitor for any signs of distress or adverse reactions.

Signaling Pathway and Experimental Workflow

Gat211 Mechanism of Action

Gat211 is a positive allosteric modulator of the CB1 receptor. It binds to a site on the receptor that is distinct from the orthosteric site where endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) bind. By binding to this allosteric site, Gat211 enhances the signaling of the CB1 receptor in response to endogenous agonists. This modulation affects downstream signaling cascades, including the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, and the recruitment of β-arrestin.[2][6]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for Gat211 in Neuropathic Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 is a novel positive allosteric modulator (PAM) of the cannabinoid type 1 (CB1) receptor, showing significant promise as a therapeutic agent for neuropathic pain.[1][2] Unlike direct CB1 receptor agonists, Gat211 enhances the signaling of endogenous cannabinoids, which may offer a safer therapeutic window with a reduced risk of tolerance, dependence, and undesirable psychoactive side effects.[1][2][3] Preclinical studies have demonstrated its efficacy in rodent models of neuropathic pain, including chemotherapy-induced neuropathy.[1][3] These application notes provide a comprehensive overview of the administration and dosing of Gat211 in preclinical neuropathic pain models, along with detailed experimental protocols and a summary of key quantitative data.

Mechanism of Action and Signaling Pathway

Gat211 functions as a CB1 receptor PAM, meaning it binds to an allosteric site on the CB1 receptor, distinct from the orthosteric site where endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG) bind.[4] This binding potentiates the receptor's response to endogenous cannabinoids, thereby amplifying their natural pain-relieving effects.[1][4] The analgesic effects of Gat211 are mediated through the CB1 receptor, as its efficacy is absent in CB1 knockout mice and is blocked by CB1 receptor antagonists.[1]

Caption: Gat211 Signaling Pathway in Pain Modulation.

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical studies of Gat211 in neuropathic pain models.

Table 1: Efficacy of Gat211 in Paclitaxel-Induced Neuropathic Pain in Mice [1][5]

Parameter	Mechanical Allodynia	Cold Allodynia
Effective Doses (i.p.)	10 and 20 mg/kg	10 and 20 mg/kg
Ineffective Dose (i.p.)	5 mg/kg	5 mg/kg
ED₅₀ (i.p.)	11.35 mg/kg (95% CI: 8.66–14.88)	9.90 mg/kg (95% CI: 9.47–10.33)

Table 2: Efficacy of Gat211 in Complete Freund's Adjuvant (CFA)-Induced Inflammatory Pain in Mice [1]

Parameter	Mechanical Allodynia
Effective Doses (i.p.)	1, 2.5, 5, 10, 20, 30 mg/kg
Ineffective in CB1 KO mice	30 mg/kg

Experimental Protocols

Paclitaxel-Induced Neuropathic Pain Model in Mice

This protocol describes the induction of neuropathic pain using the chemotherapeutic agent paclitaxel (B517696) and the subsequent assessment of Gat211's analgesic effects.

Materials:

• Paclitaxel

• Cremophor EL and ethanol (B145695) (for vehicle)

• Gat211

• Vehicle for Gat211 (e.g., 5% DMSO, 5% Tween 80, 90% saline)

• Syringes and needles for intraperitoneal (i.p.) injection

• Von Frey filaments for assessing mechanical allodynia

• Acetone (B3395972) for assessing cold allodynia

Protocol:

• Induction of Neuropathic Pain:

  • Administer paclitaxel to mice (e.g., cumulative dose of 8 mg/kg administered on four alternate days).

  • Prepare paclitaxel in a vehicle of Cremophor EL and ethanol (1:1) and dilute with saline.

  • Monitor mice for the development of mechanical and cold hypersensitivity, which typically develops within a week and persists for several weeks.

• Gat211 Administration:

  • Prepare Gat211 in a suitable vehicle.

  • Administer Gat211 via i.p. injection at the desired doses (e.g., 5, 10, 20 mg/kg).

  • For acute studies, administer a single dose.

  • For chronic studies, administer once daily for a specified period (e.g., 8 to 19 days).[1]

• Behavioral Testing:

  • Mechanical Allodynia:

    • Acclimatize mice on a wire mesh platform.

    • Apply von Frey filaments of increasing force to the plantar surface of the hind paw.

    • Determine the paw withdrawal threshold.

  • Cold Allodynia:

    • Place a drop of acetone on the plantar surface of the hind paw.

    • Measure the duration of paw withdrawal or licking.

  • Conduct baseline testing before paclitaxel administration and at various time points after Gat211 administration.

Caption: Experimental Workflow for Paclitaxel Model.

Confirmation of CB1 Receptor-Mediated Effects

This protocol is designed to verify that the analgesic effects of Gat211 are mediated by the CB1 receptor.

Materials:

• Gat211

• CB1 receptor antagonist (e.g., AM251)

• CB2 receptor antagonist (e.g., AM630)

• CB1 knockout (KO) mice and wild-type (WT) littermates

• Vehicle for all compounds

Protocol:

• Antagonist Co-administration:

  • In WT mice with established neuropathic pain, administer the CB1 antagonist (e.g., AM251, 5 mg/kg, i.p.) or the CB2 antagonist (e.g., AM630, 5 mg/kg, i.p.) prior to Gat211 administration.[1]

  • Assess mechanical and cold allodynia as described previously.

  • A blockade of Gat211's effects by the CB1 antagonist, but not the CB2 antagonist, confirms CB1 receptor specificity.[1]

• Testing in CB1 Knockout Mice:

  • Induce neuropathic pain in both CB1 KO and WT mice.

  • Administer an effective dose of Gat211 (e.g., 20 or 30 mg/kg, i.p.) to both groups.[1]

  • Assess mechanical and cold allodynia.

  • The absence of an analgesic effect in CB1 KO mice confirms the requirement of the CB1 receptor for Gat211's action.[1]

References

• 1. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarworks.iu.edu [scholarworks.iu.edu]
• 3. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Redirecting [linkinghub.elsevier.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Measuring CB1R Activation Using Gat211 in cAMP Accumulation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Cannabinoid Receptor 1 (CB1R) is a G-protein coupled receptor (GPCR) that plays a crucial role in the central nervous system. As a key component of the endocannabinoid system, it is a significant therapeutic target for a variety of neurological and psychiatric conditions. CB1R primarily couples to Gαi/o proteins. Activation of this pathway by an agonist leads to the inhibition of adenylyl cyclase, which in turn decreases the intracellular concentration of the second messenger cyclic adenosine (B11128) monophosphate (cAMP).[1] However, under certain conditions, CB1R can also couple to Gαs proteins, leading to an increase in cAMP accumulation.[2][3]

Gat211 is a positive allosteric modulator (PAM) of the CB1R, meaning it binds to a site on the receptor distinct from the orthosteric site where endogenous ligands and classic agonists bind.[1][4] This binding event modulates the receptor's response to orthosteric ligands. Gat211 itself is a racemic mixture with its enantiomers displaying distinct pharmacological properties. The (R)-(+)-enantiomer, GAT228, acts as an allosteric agonist, capable of activating the receptor on its own, while the (S)-(-)-enantiomer, GAT229, is a pure PAM, enhancing the effect of an orthosteric agonist without intrinsic activity.[4]

These application notes provide detailed protocols for utilizing Gat211 in cAMP accumulation assays to measure CB1R activation. The methodologies described are essential for characterizing the pharmacological profile of allosteric modulators like Gat211 and understanding their impact on CB1R signaling.

Signaling Pathways

The activation of CB1R can lead to two distinct outcomes regarding cAMP levels, primarily dictated by its coupling to different G-protein subtypes.

Gαi/o-Mediated Inhibition of cAMP Production

Typically, CB1R activation by an agonist leads to the activation of inhibitory G-proteins (Gαi/o). This inhibits the enzyme adenylyl cyclase (AC), resulting in a decrease in the intracellular production of cAMP from ATP. This is the canonical signaling pathway for CB1R.

CB1R Gαi/o-mediated inhibition of cAMP production.

Gαs-Mediated Stimulation of cAMP Production

Under specific cellular contexts or with particular ligands, CB1R can couple to stimulatory G-proteins (Gαs). This interaction activates adenylyl cyclase, leading to an increased production of cAMP.

References

• 1. Identification of CB1 Receptor Allosteric Sites Using Force-Biased MMC Simulated Annealing and Validation by Structure–Activity Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The type 1 cannabinoid receptor positive allosteric modulators GAT591 and GAT593 reduce spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PMC [pmc.ncbi.nlm.nih.gov]
• 4. abdn.elsevierpure.com [abdn.elsevierpure.com]

Application Notes and Protocols for β-Arrestin Recruitment Assay Featuring Gat211

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for conducting a β-arrestin recruitment assay using the positive allosteric modulator (PAM) and allosteric agonist, Gat211, targeting the cannabinoid type-1 receptor (CB1R). The protocol is based on the widely used PathHunter® β-arrestin assay platform.

Introduction

G protein-coupled receptors (GPCRs) are a large family of transmembrane receptors that play crucial roles in various physiological processes, making them significant drug targets.[1] Upon activation by a ligand, GPCRs trigger intracellular signaling cascades, primarily through G proteins. However, another critical signaling pathway is mediated by β-arrestins.[2] β-arrestins were initially known for their role in GPCR desensitization and internalization, but are now recognized as versatile scaffold proteins that can initiate their own signaling pathways.[2]

The ability of a ligand to preferentially activate one pathway (e.g., G protein-dependent) over another (e.g., β-arrestin-dependent) is known as biased agonism.[3][4] Identifying and characterizing biased ligands is a burgeoning area in drug discovery, as it holds the promise of developing therapeutics with improved efficacy and fewer side effects.[4][5] The β-arrestin recruitment assay is a powerful tool for identifying such biased ligands.[5]

This protocol focuses on Gat211, a known allosteric agonist and positive allosteric modulator of the CB1 receptor.[6][7] The assay described here will enable researchers to quantify the recruitment of β-arrestin to the CB1R upon treatment with Gat211, both alone and in the presence of an orthosteric agonist.

Signaling Pathway and Assay Principle

The PathHunter β-arrestin recruitment assay is based on enzyme fragment complementation (EFC).[8][9] In this system, the GPCR of interest (e.g., CB1R) is tagged with a small enzyme fragment (ProLink™, PK), and β-arrestin is fused to a larger, inactive enzyme fragment (Enzyme Acceptor, EA). When an agonist binds to the GPCR, it induces a conformational change that promotes the binding of β-arrestin-EA to the GPCR-PK.[9] This proximity allows the two enzyme fragments to combine and form an active β-galactosidase enzyme. The activity of this reconstituted enzyme is then measured by adding a substrate that produces a chemiluminescent signal upon hydrolysis.[8][9]

References

• 1. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. cosmobio.co.jp [cosmobio.co.jp]
• 4. eurofinsdiscovery.com [eurofinsdiscovery.com]
• 5. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Allosteric Modulation of Cannabinoid Type 1 Receptor by ZCZ011: Integration of In Vitro Pharmacology and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 9. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: GAT211 for the Study of CB1R in Primary Neuron Cultures

Audience: Researchers, scientists, and drug development professionals.

Introduction The Cannabinoid 1 Receptor (CB1R) is the most abundant G protein-coupled receptor (GPCR) in the central nervous system, playing a crucial role in regulating mood, pain, appetite, and memory.[1][2][3] Its therapeutic potential is significant, but direct orthosteric agonists often produce undesirable psychoactive side effects.[1][4] Allosteric modulators, which bind to a site distinct from the endogenous ligand binding site, offer a promising alternative by fine-tuning receptor activity rather than causing global activation.[4]

GAT211 is a novel CB1R modulator that exhibits a dual mechanism of action.[5] It is a racemic mixture of two enantiomers: the R-(+)-enantiomer (GAT228), which acts as an allosteric agonist, and the S-(-)-enantiomer (GAT229), which functions as a positive allosteric modulator (PAM).[2][5] This combination makes GAT211 an agonist-PAM (ago-PAM), capable of both directly activating CB1R to a degree and enhancing the binding and efficacy of endogenous cannabinoids like anandamide (B1667382) (AEA) and 2-arachidonoylglycerol (B1664049) (2-AG).[5][6] This application note provides detailed protocols for using GAT211 to study CB1R signaling and function in primary neuronal cultures.

Mechanism of Action of GAT211

GAT211 modulates CB1R signaling through its ago-PAM properties. As a Gi/o-coupled receptor, CB1R activation typically inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[1] It can also activate the mitogen-activated protein kinase (MAPK) cascade, leading to the phosphorylation of extracellular signal-regulated kinases (ERK1/2).[1][7]

GAT211 can:

• Directly activate CB1R signaling pathways (agonist activity from GAT228).[5]

• Potentiate the effects of endogenous or exogenous orthosteric agonists (PAM activity from GAT229) by increasing their binding affinity and/or efficacy.[5][8]

This dual action allows for a nuanced modulation of neuronal function, which can be dissected using primary neuron cultures.

Caption: GAT211 signaling at the CB1 Receptor.

Quantitative Data Summary

The following tables summarize the in vitro pharmacological profile of GAT211 from studies in recombinant cell lines, which serves as a baseline for its application in primary neurons.

Table 1: GAT211 Activity in Functional Assays

Assay	Cell Line	EC50	Emax	Reference
cAMP Inhibition	Neuro2a	260 nM	-	[9]
β-arrestin2 Recruitment	Neuro2a	650 nM	-	[9]

| Electrically Evoked Contraction (Vas Deferens) | Mouse Tissue | 11 nM | 70% |[9] |

Table 2: Enantiomer-Specific Activity of GAT211 Components

Compound	Activity	Key Assays	Reference
GAT228 (R-enantiomer)	Allosteric Agonist	Directly activates cAMP inhibition and β-arrestin2 recruitment.	[2][5]

| GAT229 (S-enantiomer) | Positive Allosteric Modulator (PAM) | Lacks intrinsic agonist activity but enhances the potency/efficacy of orthosteric agonists. |[2][5] |

Experimental Protocols for Primary Neurons

Protocol 1: Primary Cortical Neuron Culture

This protocol describes the isolation and culture of primary cortical neurons from embryonic day 18 (E18) mouse or rat pups, a common model for studying neuronal function.[10][11]

Materials:

• Timed-pregnant mouse (E18) or rat (E18)

• Dissection medium: PBS/Glucose solution[12]

• Plating Medium: Neurobasal Plus Medium with B-27 Plus supplement, GlutaMAX, and penicillin-streptomycin[12]

• Poly-D-lysine (PDL) coated culture plates or coverslips[13]

• Trypsin-EDTA (0.05%)

• Fetal Bovine Serum (FBS)

• DNase I

Procedure:

• Euthanize the pregnant dam according to approved institutional guidelines.

• Harvest the E18 embryos and place them in ice-cold dissection medium.

• Under a dissecting microscope, remove the brains and isolate the cortical hemispheres. Carefully peel off the meninges.

• Mince the cortical tissue into small pieces and transfer to a 15 mL conical tube.

• Digest the tissue with 0.05% Trypsin-EDTA containing DNase I for 15 minutes at 37°C.

• Quench the digestion by adding an equal volume of plating medium containing 10% FBS.

• Gently triturate the tissue with a fire-polished Pasteur pipette until a single-cell suspension is achieved.

• Centrifuge the cell suspension at 200 x g for 5 minutes.

• Resuspend the cell pellet in fresh plating medium.

• Determine cell viability and density using a hemocytometer and Trypan blue.

• Plate the neurons onto PDL-coated vessels at a desired density (e.g., 2.5 x 10⁵ cells/mL).

• Incubate at 37°C in a 5% CO₂ humidified incubator. Change half of the medium every 3-4 days. Cultures are typically ready for experiments between 7 and 21 days in vitro (DIV).[10]

Protocol 2: Investigating CB1R-Mediated Neuroprotection

This protocol uses calcium imaging to assess the neuroprotective effects of GAT211 against excitotoxicity induced by an agent like HIV-1 Tat, based on methodologies used for similar CB1R PAMs.[10]

Caption: Workflow for a neuroprotection assay using calcium imaging.

Materials:

• Mature primary neuron cultures (DIV 7-21) on glass coverslips

• Fura-2 AM (calcium indicator)

• Imaging buffer (e.g., HBSS)

• GAT211 stock solution (in DMSO)

• Excitotoxic agent (e.g., HIV-1 Tat protein, glutamate)

• Fluorescence microscopy setup with a ratiometric imaging system

Procedure:

• Wash mature neuron cultures twice with imaging buffer.

• Load cells with Fura-2 AM (e.g., 5 µM) in imaging buffer for 30-45 minutes at 37°C.

• Wash the cells three times to remove excess dye and allow 15 minutes for de-esterification.

• Mount the coverslip onto the microscope stage and perfuse with imaging buffer.

• Acquire a stable baseline ratiometric signal (F340/F380) for 5-10 minutes.

• Pre-treat the neurons by perfusing with a solution containing GAT211 at the desired concentration for 15 minutes. To test the PAM effect, co-apply GAT211 with a low concentration of an endocannabinoid like AEA.

• Introduce the excitotoxic agent (e.g., 100 nM Tat) into the perfusion stream while continuing to record.

• Record the changes in intracellular calcium concentration for an additional 15-20 minutes.

• Analysis: Quantify the peak increase in the F340/F380 ratio following the excitotoxic challenge. Compare the peak calcium influx in control (vehicle-treated) neurons to those pre-treated with GAT211. A significant reduction in the calcium peak indicates a neuroprotective effect.

Protocol 3: Analysis of ERK1/2 Phosphorylation by Western Blot

This protocol determines if GAT211 activates the MAPK/ERK signaling cascade in primary neurons, a key downstream pathway of CB1R.[7][14]

Caption: Experimental workflow for Western Blot analysis of p-ERK.

Materials:

• Mature primary neuron cultures

• GAT211 stock solution

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: Rabbit anti-phospho-ERK1/2, Rabbit anti-total-ERK1/2, Mouse anti-β-Actin

• Secondary antibodies: HRP-conjugated anti-rabbit IgG, HRP-conjugated anti-mouse IgG

• Enhanced Chemiluminescence (ECL) substrate

Procedure:

• Serum-starve mature neuronal cultures for 4-6 hours before treatment.

• Treat neurons with various concentrations of GAT211 or vehicle (DMSO) for a time course (e.g., 5, 15, 30 minutes).

• After treatment, immediately place plates on ice and wash twice with ice-cold PBS.

• Lyse the cells by adding ice-cold RIPA buffer. Scrape the cells and collect the lysate.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Collect the supernatant and determine the protein concentration using a BCA assay.

• Denature protein samples by boiling in Laemmli buffer.

• Load equal amounts of protein (e.g., 20 µg) per lane onto an SDS-PAGE gel and perform electrophoresis.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane for 1 hour at room temperature in blocking buffer.

• Incubate the membrane with primary antibody against phospho-ERK1/2 overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibody for 1 hour.

• Detect the signal using an ECL substrate and an imaging system.

• Stripping and Reprobing: Strip the membrane and re-probe for total-ERK1/2 and a loading control (e.g., β-Actin) to ensure equal protein loading.

• Analysis: Use densitometry software to quantify band intensity. Calculate the ratio of phospho-ERK to total-ERK for each sample and normalize to the vehicle control.

Protocol 4: Whole-Cell Patch-Clamp Electrophysiology

This protocol can be used to investigate how GAT211 modulates synaptic transmission, such as the suppression of inhibitory postsynaptic currents (IPSCs), in primary neurons.[6][15][16]

References

• 1. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 [frontiersin.org]
• 3. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Allosteric Modulators of the CB1 Cannabinoid Receptor: A Structural Update Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Positive allosteric modulation of the cannabinoid type-1 receptor (CB1R) in periaqueductal gray (PAG) antagonizes anti-nociceptive and cellular effects of a mu-opioid receptor agonist in morphine-withdrawn rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cannabinoid receptor 1 induces a biphasic ERK activation via multiprotein signaling complex formation of proximal kinases PKCε, Src, and Fyn in primary neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Allosteric Modulation of Cannabinoid Type 1 Receptor by ZCZ011: Integration of In Vitro Pharmacology and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. High Content Screening with Primary Neurons - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Protocol for the culturing of primary hippocampal mouse neurons for functional in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Optimized protocol for obtaining and characterizing primary neuron-enriched cultures from embryonic chicken brains - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. criver.com [criver.com]
• 16. Whole-cell patch clamp electrophysiology to study ionotropic glutamatergic receptors and their roles in addiction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Electrophysiological Recording Methods with Gat211

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gat211 is a novel positive allosteric modulator (PAM) of the cannabinoid type 1 receptor (CB1R). As a PAM, Gat211 enhances the signaling of endogenous cannabinoids, such as anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG), without directly activating the receptor on its own. This mechanism of action presents a promising therapeutic strategy for various neurological and psychiatric disorders, potentially avoiding the adverse effects associated with direct CB1R agonists. These application notes provide detailed protocols for key electrophysiological and signaling assays to characterize the pharmacological effects of Gat211 on CB1R function.

Mechanism of Action: Positive Allosteric Modulation of CB1R

Gat211 binds to an allosteric site on the CB1 receptor, distinct from the orthosteric site where endogenous cannabinoids and classical agonists bind. This binding event induces a conformational change in the receptor that enhances the affinity and/or efficacy of orthosteric ligands. This positive allosteric modulation potentiates the downstream signaling cascades initiated by the binding of endogenous cannabinoids.

Caption: Signaling pathway of Gat211 as a CB1R positive allosteric modulator.

Data Summary

The following tables summarize the quantitative data for Gat211 in various assays.

Table 1: In Vitro Signaling Assays for Gat211 at the CB1 Receptor

Assay	Cell Line	Parameter	Gat211 Value	Orthosteric Agonist (if applicable)	Reference
cAMP Inhibition	HEK293 cells expressing hCB1R	EC50	260 nM	-	[1]
β-arrestin2 Recruitment	HEK293 cells expressing hCB1R	EC50	650 nM	-	[1]
ERK1/2 Phosphorylation	Neuro2a cells	Effect	Limits D2 receptor-mediated phosphorylation	-	[2][3]

Table 2: Electrophysiological Effects of Gat211

Preparation	Neuron Type	Measured Parameter	Gat211 Concentration	Effect	Reference
Autaptic Hippocampal Neurons	Excitatory	Excitatory Postsynaptic Currents (EPSCs)	1 µM	Inhibition	[4]
Periaqueductal Gray (PAG) Brain Slices	vlPAG Neurons	Synaptic Inhibition	1 µM	Attenuates DAMGO-induced suppression	[5][6]

Experimental Protocols

Whole-Cell Voltage-Clamp Recording in Autaptic Hippocampal Neurons

This protocol is designed to measure the effect of Gat211 on excitatory postsynaptic currents (EPSCs) in isolated hippocampal neurons in culture.

Experimental Workflow:

Caption: Workflow for whole-cell voltage-clamp recording with Gat211.

Materials:

• Extracellular Solution (in mM): 119 NaCl, 5 KCl, 2.5 CaCl2, 1.5 MgCl2, 30 glucose, and 20 HEPES.

• Intracellular Solution (representative, in mM): 120 K-gluconate, 20 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, and 10 phosphocreatine (B42189) (pH adjusted to 7.2 with KOH).

• Gat211 stock solution (e.g., 10 mM in DMSO).

• Patch pipettes (3-5 MΩ resistance).

• Standard patch-clamp electrophysiology setup.

Procedure:

• Prepare autaptic hippocampal neuron cultures from neonatal mice.

• Place a coverslip with cultured neurons in the recording chamber and perfuse with extracellular solution.

• Using a micromanipulator, approach a neuron with a patch pipette filled with intracellular solution.

• Establish a gigaohm seal (>1 GΩ) and then rupture the membrane to achieve the whole-cell configuration.

• Clamp the neuron at a holding potential of -70 mV to record spontaneous EPSCs.

• Record a stable baseline of EPSC activity for 5-10 minutes.

• Bath apply Gat211 at a final concentration of 1 µM to the recording chamber.

• Continue recording EPSCs for at least 10-15 minutes in the presence of Gat211.

• For data analysis, measure the amplitude and frequency of EPSCs before and after Gat211 application. A significant reduction in EPSC amplitude indicates an inhibitory effect of Gat211 on presynaptic neurotransmitter release, consistent with potentiation of endocannabinoid signaling.

Slice Electrophysiology in the Periaqueductal Gray (PAG)

This protocol is for investigating the modulatory effects of Gat211 on synaptic transmission in the ventrolateral periaqueductal gray (vlPAG), a key region for pain modulation.

Experimental Workflow:

Caption: Workflow for slice electrophysiology in the PAG with Gat211.

Materials:

• Artificial Cerebrospinal Fluid (aCSF, in mM): 126 NaCl, 2.5 KCl, 1.2 MgCl2, 2.4 CaCl2, 1.2 NaH2PO4, 21.4 NaHCO3, and 11 glucose, saturated with 95% O2/5% CO2.

• Intracellular Solution (representative for inhibitory currents, in mM): 140 CsCl, 1 MgCl2, 10 HEPES, 0.1 EGTA, 2 Mg-ATP, 0.3 Na-GTP (pH adjusted to 7.3 with CsOH).

• Gat211 (1 µM final concentration).

• DAMGO (μ-opioid receptor agonist, e.g., 100 nM).

• Standard slice electrophysiology setup.

Procedure:

• Prepare acute coronal brain slices (250-300 µm thick) containing the PAG from adult rats or mice.

• Allow slices to recover in aCSF at room temperature for at least 1 hour.

• Transfer a slice to the recording chamber and perfuse with aCSF at 30-32°C.

• Visually identify neurons in the vlPAG and obtain whole-cell voltage-clamp recordings.

• To study inhibitory postsynaptic currents (IPSCs), hold the neuron at a potential of -60 mV.

• Record a stable baseline of evoked or spontaneous IPSCs.

• Bath apply the μ-opioid receptor agonist DAMGO to suppress synaptic inhibition.

• Once a stable effect of DAMGO is observed, co-apply Gat211 (1 µM).

• Record the changes in IPSC amplitude in the presence of both DAMGO and Gat211. An attenuation of the DAMGO-induced suppression of IPSCs by Gat211 suggests a modulatory role of CB1R signaling on opioid effects in the PAG.[5][6]

In Vitro Signaling Assays

These protocols are for quantifying the functional activity of Gat211 at the CB1 receptor in cell-based assays.

a) cAMP Inhibition Assay

This assay measures the ability of Gat211 to modulate Gαi/o-mediated inhibition of adenylyl cyclase.

Protocol:

• Seed HEK293 cells stably expressing human CB1 receptors in a 96-well plate.

• The following day, replace the culture medium with assay buffer (e.g., HBSS with 0.1% BSA and 0.5 mM IBMX).

• Add varying concentrations of Gat211 to the wells. For assessing PAM activity, co-incubate with a sub-maximal concentration of an orthosteric agonist (e.g., CP55,940).

• Incubate for 30 minutes at 37°C.

• Add forskolin (B1673556) (to stimulate cAMP production) to all wells except the negative control.

• Incubate for a further 15-30 minutes at 37°C.

• Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

• Calculate the EC50 value for Gat211 from the concentration-response curve.

b) β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin2 to the activated CB1 receptor.

Protocol:

• Use a commercially available cell line co-expressing CB1R and a β-arrestin2 reporter system (e.g., PathHunter® β-arrestin assay).

• Plate the cells in a 384-well plate.

• The next day, add varying concentrations of Gat211. To assess PAM activity, co-incubate with an orthosteric agonist.

• Incubate for 60-90 minutes at 37°C.

• Add the detection reagents according to the manufacturer's protocol.

• Measure the signal (e.g., chemiluminescence) using a plate reader.

• Determine the EC50 and Emax values for Gat211-induced β-arrestin2 recruitment.

c) ERK1/2 Phosphorylation Assay

This assay measures the phosphorylation of extracellular signal-regulated kinases 1 and 2, a downstream signaling event of CB1R activation.

Protocol:

• Seed Neuro2a cells (which endogenously express CB1R) or other suitable cells in a 6-well plate.

• Serum-starve the cells for 4-6 hours prior to the experiment.

• Treat the cells with varying concentrations of Gat211 for 5-15 minutes.

• To investigate interactions with other signaling pathways, cells can be co-treated with other receptor agonists (e.g., a D2 dopamine (B1211576) receptor agonist).[2][3]

• Lyse the cells and collect the protein extracts.

• Perform Western blotting using primary antibodies against phosphorylated ERK1/2 (p-ERK) and total ERK1/2.

• Quantify the band intensities and express the results as the ratio of p-ERK to total ERK.

Signaling Cascade for In Vitro Assays:

Caption: Downstream signaling pathways modulated by Gat211 at the CB1R.

Conclusion

The provided protocols offer a comprehensive framework for the electrophysiological and in vitro characterization of Gat211. These methods are essential for elucidating its mechanism of action as a CB1R PAM and for evaluating its therapeutic potential in drug discovery and development. The detailed workflows, data tables, and signaling diagrams serve as a valuable resource for researchers in the field.

References

• 1. Electrophysiological recording from brain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Optimization of the Heterologous Expression of the Cannabinoid Type-1 (CB1) Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Redirecting [linkinghub.elsevier.com]
• 6. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Gat211 Technical Support Center: Troubleshooting Aqueous Solubility

This guide provides researchers, scientists, and drug development professionals with answers to frequently asked questions and troubleshooting strategies for solubility issues encountered with Gat211 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and why is its solubility in aqueous buffers a challenge?

Gat211 is a research compound that functions as an agonist and positive allosteric modulator (PAM) of the cannabinoid receptor 1 (CB1).[1][2] It is supplied as a crystalline solid and, like many hydrophobic small molecules, is sparingly soluble in aqueous buffers.[1] This low aqueous solubility can lead to precipitation when diluting concentrated organic stock solutions into aqueous experimental media (e.g., PBS, cell culture media), potentially causing inaccurate concentration measurements and affecting experimental outcomes.

Q2: What are the recommended organic solvents for preparing a Gat211 stock solution?

Gat211 is soluble in several organic solvents.[1] For creating a high-concentration primary stock solution, Dimethylformamide (DMF) is recommended as it offers the highest solubility.[1] Dimethyl sulfoxide (B87167) (DMSO) and ethanol (B145695) are also viable options.[1] It is best practice to purge the solvent with an inert gas before dissolving the compound.[1]

Table 1: Gat211 Solubility in Common Organic Solvents

Solvent	Approximate Solubility
Dimethyl formamide (B127407) (DMF)	~25 mg/mL[1][2]
Dimethyl sulfoxide (DMSO)	~10 mg/mL[1][2]

| Ethanol | ~5 mg/mL[1][2] |

Troubleshooting Guide

Q3: My Gat211 precipitated after diluting the organic stock into my aqueous buffer. How can I fix this?

Precipitation upon dilution is the most common issue encountered with Gat211.[3] This indicates that the compound has exceeded its solubility limit in the final aqueous solution. Follow these steps to resolve the issue.

Recommended Dilution Protocol: For maximum solubility in aqueous buffers, the recommended method is to first dissolve Gat211 in DMF.[1] This DMF stock solution can then be diluted with the aqueous buffer of choice. Using this method, a solubility of approximately 0.25 mg/mL can be achieved in a 1:3 solution of DMF:PBS (pH 7.2).[1][2]

It is not recommended to store the final aqueous solution for more than one day. [1]

Below is a troubleshooting workflow to guide you if precipitation occurs.

Diagram 1: Troubleshooting workflow for Gat211 precipitation.

Q4: How can I precisely determine the solubility limit of Gat211 in my specific buffer system?

To determine the maximum concentration of Gat211 your specific buffer can maintain in solution under your experimental conditions, a kinetic solubility assessment is recommended. This protocol helps identify the highest concentration that remains precipitate-free upon dilution from a DMSO stock.

Experimental Protocols

Protocol 1: Kinetic Solubility Assessment of Gat211

This method provides a general procedure to estimate the kinetic solubility of Gat211 in a desired aqueous buffer.

Materials:

• Gat211 (crystalline solid)[1]

• 100% DMSO

• Your aqueous buffer of choice (e.g., PBS, pH 7.4)

• 96-well clear bottom plate

• Multichannel pipette

Methodology:

• Prepare High-Concentration Stock: Dissolve Gat211 in 100% DMSO to create a high-concentration stock solution (e.g., 10 mg/mL, which is ~29.2 mM). Ensure the compound is fully dissolved.

• Create Serial Dilution in DMSO: In a separate plate or tubes, perform a 2-fold serial dilution of the 10 mg/mL stock solution with 100% DMSO to create a range of concentrations (e.g., 10, 5, 2.5, 1.25, 0.625 mg/mL, etc.).

• Dilute into Aqueous Buffer: Add 98 µL of your aqueous buffer to the wells of the clear bottom 96-well plate.

• Transfer DMSO Stock: Using a multichannel pipette, transfer 2 µL from each DMSO serial dilution into the corresponding wells containing the aqueous buffer. This creates a 1:50 dilution and a final DMSO concentration of 2%.

• Mix and Incubate: Mix the plate gently on a plate shaker for 5-10 minutes. Let the plate incubate at room temperature for 1-2 hours.

• Visual or Instrumental Inspection:

  • Visual: Carefully inspect each well against a dark background for any signs of cloudiness or solid precipitate.

  • Instrumental: Alternatively, read the absorbance of the plate at a wavelength like 620 nm or 750 nm. A sharp increase in absorbance indicates light scattering from precipitated compound.

• Determine Kinetic Solubility: The highest concentration that remains clear and free of precipitate is the approximate kinetic solubility of Gat211 in your specific buffer under these conditions.[3]

Mechanism of Action Context

Gat211 is a positive allosteric modulator (PAM) and agonist at the CB1 receptor.[2] A PAM binds to an allosteric site on the receptor, distinct from the primary (orthosteric) binding site used by endogenous ligands like anandamide (B1667382) (AEA) or 2-arachidonoylglycerol (B1664049) (2-AG).[2][4] This binding modulates the receptor's response to the primary agonist, often enhancing its affinity or efficacy.[2][4]

Diagram 2: Simplified CB1 receptor signaling pathway modulated by Gat211.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]

How to avoid Gat211 precipitation in cell culture media

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and FAQs to address the potential issue of Gat211 precipitation in cell culture media.

Troubleshooting Guide: Gat211 Precipitation

Precipitation of Gat211 in your cell culture media can significantly impact experimental outcomes by altering the effective concentration of the compound and potentially harming cells. This guide provides a systematic approach to identify and resolve this issue.

Visual Inspection and Confirmation

Question: How can I confirm that the observed particles are Gat211 precipitate and not other common issues like microbial contamination?

Answer: It is crucial to differentiate between Gat211 precipitate and other potential sources of turbidity in your cell culture.

• Microscopic Examination: Gat211 precipitate will typically appear as amorphous or crystalline particles under a microscope. This is distinct from microbial contamination, which would present as small, often motile bacteria or filamentous fungi and budding yeast.

• Sterility Check: If contamination is suspected, streak a sample of the media on an agar (B569324) plate to test for bacterial or fungal growth. Discard any contaminated cultures and media immediately to prevent further spread.[1]

Investigating the Cause of Precipitation

Several factors can contribute to the precipitation of compounds like Gat211 in cell culture media. Consider the following potential causes:

• High Concentration: Exceeding the solubility limit of Gat211 in the culture medium is a primary cause of precipitation.

• Solvent Shock: Rapidly diluting a concentrated stock solution of Gat211 (e.g., in DMSO) into the aqueous cell culture medium can cause the compound to "crash out" of solution.

• Media Composition: Components in the cell culture medium, such as salts and proteins, can interact with Gat211 and reduce its solubility.[1] Calcium salts are particularly known to contribute to precipitation.

• pH and Temperature: Changes in the pH or temperature of the media can affect the solubility of Gat211. Extreme temperature shifts, such as repeated freeze-thaw cycles, can promote the precipitation of media components.[1]

• Evaporation: Water loss from the culture vessel can increase the concentration of all media components, including Gat211, potentially leading to precipitation.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a Gat211 stock solution?

Q2: How can I avoid "solvent shock" when adding Gat211 to my media?

A2: To prevent "solvent shock," add the Gat211 stock solution to the pre-warmed (37°C) cell culture medium drop-wise while gently swirling or mixing. This ensures rapid and even dispersion of the compound.

Q3: What is the optimal working concentration of Gat211 to avoid precipitation?

A3: The optimal, non-precipitating working concentration of Gat211 should be determined empirically through a titration experiment. This involves preparing a series of dilutions of Gat211 in your specific cell culture medium and observing for any precipitation.

Q4: Can the composition of my cell culture medium affect Gat211 solubility?

A4: Yes, media components can interact with Gat211. Media with high concentrations of salts, particularly calcium, may be more prone to causing precipitation. If preparing custom media, it is often recommended to add calcium salts last to avoid the formation of insoluble complexes.

Q5: How can I maintain a stable environment to prevent Gat211 precipitation?

A5: Ensure your cell culture incubator has proper humidification to minimize evaporation from your culture vessels.[1] Keep culture flasks and plates well-sealed.[1] Also, maintain a stable pH by using a properly buffered medium and ensuring the correct CO₂ levels in the incubator. Avoid repeated freeze-thaw cycles of your Gat211 stock solution and media.[1]

Experimental Protocols

Protocol for Determining the Maximum Soluble Concentration of Gat211

This protocol will help you determine the highest concentration of Gat211 that can be used in your specific cell culture medium without causing precipitation.

Materials:

• Gat211 powder

• 100% DMSO

• Your complete cell culture medium, pre-warmed to 37°C

• Sterile microcentrifuge tubes or a multi-well plate

• Vortex mixer

• Microscope

Methodology:

• Prepare a Stock Solution: Dissolve Gat211 in 100% DMSO to create a high-concentration stock solution (e.g., 10 mM).

• Serial Dilutions: Prepare a series of dilutions of the Gat211 stock solution in your complete cell culture medium. For example, you can prepare final concentrations ranging from 1 µM to 100 µM.

• Incubation: Incubate the dilutions at 37°C in a humidified incubator for a period that mimics your experimental conditions (e.g., 24-72 hours).

• Visual and Microscopic Inspection: After incubation, visually inspect each dilution for any signs of turbidity or precipitate. Further examine each sample under a microscope to confirm the presence or absence of crystalline or amorphous particles.

• Determine Maximum Soluble Concentration: The highest concentration that remains clear and free of precipitate is the maximum soluble concentration for your experimental conditions.

Data Presentation

Table 1: Hypothetical Solubility of Gat211 in Different Cell Culture Media

Gat211 Concentration (µM)	DMEM with 10% FBS (Observation)	RPMI-1640 with 10% FBS (Observation)	Serum-Free Medium (Observation)
1	Clear	Clear	Clear
5	Clear	Clear	Clear
10	Clear	Clear	Slight Haze
25	Slight Haze	Precipitate	Heavy Precipitate
50	Precipitate	Heavy Precipitate	Heavy Precipitate
100	Heavy Precipitate	Heavy Precipitate	Heavy Precipitate

Note: This table presents hypothetical data for illustrative purposes. Actual solubility will vary depending on the specific media formulation and experimental conditions.

Visualizations

Caption: Troubleshooting workflow for Gat211 precipitation.

References

• 1. Cell Culture Academy [procellsystem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Investigating Potential Off-Target Effects of Gat211

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the potential off-target effects of Gat211 in cellular models. The content is designed to offer practical guidance, detailed experimental protocols, and clear data presentation to address specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and what is its primary mechanism of action?

A1: Gat211 is a positive allosteric modulator (PAM) of the Cannabinoid Receptor 1 (CB1R).[1] Unlike a direct agonist, Gat211 binds to a site on the CB1R that is distinct from the orthosteric site where endogenous cannabinoids (like anandamide (B1667382) and 2-AG) bind.[2] By binding to this allosteric site, Gat211 can enhance the receptor's response to the endogenous agonist, potentially increasing its affinity or efficacy.[3] It has been studied for its potential therapeutic effects in pain and neuropsychiatric disorders.[4][5]

Q2: What are potential "off-target" effects for a GPCR modulator like Gat211?

A2: For a G-protein coupled receptor (GPCR) modulator, off-target effects refer to interactions with other unintended molecular targets, which can include other GPCRs, ion channels, enzymes, and transporters.[6][7] These unintended interactions are a concern because they can lead to misinterpretation of experimental results, unexpected cellular phenotypes, and potential toxicity.[7][8] Early assessment of a compound's activity against a panel of known safety-liability targets is a critical step in drug discovery to identify and mitigate these risks.[9]

Q3: How can I determine if an observed cellular effect is due to on-target CB1R modulation or an off-target effect of Gat211?

A3: A multi-step approach is recommended to differentiate on-target from off-target effects:

• Use of a CB1R Antagonist: Pre-treatment of your cellular model with a known CB1R antagonist (e.g., Rimonabant) should block the on-target effects of Gat211. If the cellular phenotype persists in the presence of the antagonist, it is likely due to an off-target mechanism.

• Genetic Knockdown/Knockout: The most definitive method is to test Gat211 in a cell line where the CB1R gene (CNR1) has been knocked out or knocked down (e.g., using CRISPR or siRNA). An on-target effect should be absent in these cells.

• Use of a Structurally Unrelated PAM: Confirming your findings with a structurally different CB1R PAM can provide additional evidence. If both compounds produce the same phenotype, it is more likely to be an on-target effect.

• Dose-Response Analysis: On-target effects typically occur at lower concentrations, consistent with the compound's potency at the primary target. Off-target effects may only appear at significantly higher concentrations.

Q4: My cells show unexpected levels of cytotoxicity at effective concentrations of Gat211. What are the possible causes and how can I troubleshoot this?

A4: Unexpected cytotoxicity can stem from either on-target or off-target effects. See the troubleshooting guide below for a step-by-step approach. Potential causes include:

• Off-target kinase inhibition: Many small molecules can inhibit kinases due to the conserved nature of the ATP-binding pocket.

• Interaction with other critical receptors or ion channels: Inhibition or activation of other essential cellular proteins can lead to toxicity.

• On-target mediated apoptosis: In some cell types, sustained activation of the CB1R pathway could potentially trigger apoptotic signaling.

• Compound solubility and stability: Poor solubility can lead to compound precipitation, which can cause non-specific cellular stress and toxicity. Ensure the compound is fully dissolved in your culture media and check its stability under experimental conditions.

Data Presentation

To assist researchers in evaluating the specificity of Gat211, the following tables present hypothetical data from off-target screening panels.

Disclaimer: The following data is for illustrative purposes only and represents a hypothetical screening of Gat211. It is intended to serve as an example for data presentation and interpretation.

Table 1: Hypothetical Kinase Selectivity Profile of Gat211

This table summarizes the inhibitory activity of Gat211 when screened against a panel of kinases at a fixed concentration. High percent inhibition may indicate a potential off-target interaction that warrants further investigation.

Kinase Target	Family	% Inhibition at 10 µM Gat211
CB1R (On-Target)	GPCR	N/A (PAM Activity)
ABL1	ABL	8%
AKT1	AGC	15%
ERK2 (MAPK1)	CMGC	12%
JNK1 (MAPK8)	CMGC	48%
p38α (MAPK14)	CMGC	35%
PKA	AGC	5%
PKCα	AGC	18%
SRC	SRC	22%
... (100+ other kinases)	...	< 20%

Table 2: Hypothetical Broad Panel Safety Pharmacology Profile of Gat211

This table shows example results from a standard safety pharmacology panel, which includes various GPCRs, ion channels, and transporters.

Target	Target Class	Assay Type	% Inhibition/Activity at 10 µM Gat211
CB1R (On-Target)	GPCR	Functional (PAM)	Potentiation Observed
CB2R	GPCR	Binding	18%
Dopamine D2	GPCR	Binding	25%
Serotonin 5-HT2A	GPCR	Binding	15%
hERG	Ion Channel	Binding	28%
Nav1.5	Ion Channel	Binding	12%
L-type Ca2+ Channel	Ion Channel	Binding	9%
Dopamine Transporter (DAT)	Transporter	Binding	5%
Serotonin Transporter (SERT)	Transporter	Binding	8%

Visualizations

Caption: Simplified on-target signaling pathway of Gat211 as a CB1R PAM.

Caption: Experimental workflow for identifying and validating off-target effects.

Caption: Troubleshooting logic for unexpected experimental outcomes.

Experimental Protocols

Protocol 1: Western Blot for Phospho-ERK1/2 Assessment

This protocol is used to measure the phosphorylation of ERK1/2 (p44/p42 MAPK), a downstream signaling event modulated by CB1R activation.

Materials:

• Cells cultured in appropriate plates (e.g., 6-well plates).

• Gat211 and appropriate agonist (e.g., anandamide).

• Serum-free medium.

• Lysis Buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• BCA Protein Assay Kit.

• SDS-PAGE gels and running buffer.

• Transfer buffer and PVDF membrane.

• Blocking Buffer (e.g., 5% BSA or non-fat milk in TBST).

• Primary antibodies: Rabbit anti-phospho-ERK1/2 (Thr202/Tyr204) and Rabbit anti-total-ERK1/2.

• Secondary antibody: HRP-conjugated anti-rabbit IgG.

• Enhanced Chemiluminescence (ECL) substrate.

Methodology:

• Cell Culture and Starvation: Seed cells to reach 80-90% confluency. Before treatment, starve the cells in serum-free medium for 4-6 hours to reduce basal ERK phosphorylation.[3]

• Compound Treatment: Pre-treat cells with desired concentrations of Gat211 (or vehicle control) for 30 minutes. Then, stimulate with a CB1R agonist at its EC80 concentration for 5-10 minutes.

• Cell Lysis: Aspirate the medium and wash cells once with ice-cold PBS. Add 100-200 µL of ice-cold Lysis Buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

• Lysate Preparation: Incubate the lysate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts (e.g., 20 µg per lane), add Laemmli buffer, and boil for 5 minutes. Separate proteins on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with Blocking Buffer for 1 hour at room temperature.

  • Incubate the membrane with the anti-phospho-ERK1/2 primary antibody (e.g., 1:1000 dilution in blocking buffer) overnight at 4°C.

  • Wash the membrane 3x for 10 minutes with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

  • Wash the membrane 3x for 10 minutes with TBST.

• Detection: Apply ECL substrate to the membrane and visualize the bands using a chemiluminescence imaging system.

• Stripping and Re-probing: To normalize for protein loading, the same membrane can be stripped and re-probed with the anti-total-ERK1/2 antibody.[3] Densitometry is used to quantify the ratio of phospho-ERK to total-ERK.

Protocol 2: MTT Cell Viability Assay

This colorimetric assay measures cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells cultured in a 96-well plate.

• Gat211 stock solution.

• Complete culture medium.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

• Solubilization Solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and allow them to attach overnight.[10]

• Compound Treatment: Prepare serial dilutions of Gat211 in culture medium. Remove the old medium from the plate and add 100 µL of the compound dilutions (including a vehicle-only control).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a CO2 incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.[11]

• Formazan (B1609692) Crystal Formation: Incubate the plate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.

• Solubilization: Add 100 µL of Solubilization Solution to each well and mix thoroughly on a plate shaker to dissolve the formazan crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells. Plot the results to determine the IC50 value if applicable.

References

• 1. Computational and experimental approaches to probe GPCR activation and signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Drug Design Strategies for GPCR Allosteric Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Protocol for cell-based screening assay to measure ERK1/2 phosphorylation as a readout for complement receptor activation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 7. wuxibiology.com [wuxibiology.com]
• 8. pharmaron.com [pharmaron.com]
• 9. In Vitro Pharmacology Safety Panel | ChemPartner [chempartner.com]
• 10. Activation of cannabinoid receptors in breast cancer cells improves osteoblast viability in cancer-bone interaction model while reducing breast cancer cell survival and migration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Interpreting Unexpected Results in Gat211 Dose-Response Curves

This technical support center is designed for researchers, scientists, and drug development professionals who are working with Gat211, a positive allosteric modulator (PAM) of the Cannabinoid Receptor 1 (CB1). Here, you will find troubleshooting guides and frequently asked questions (FAQs) to help you interpret unexpected results in your Gat211 dose-response curve experiments.

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and how does it work?

Gat211 is a novel positive allosteric modulator (PAM) of the CB1 receptor. Unlike direct agonists that activate the receptor by binding to the primary (orthosteric) site, Gat211 binds to a distinct (allosteric) site on the CB1 receptor. This binding event modulates the receptor's conformation, which can enhance the binding and/or signaling of endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG). This potentiation of endogenous cannabinoid signaling is thought to produce therapeutic effects with a potentially lower risk of the side effects associated with direct CB1 agonists.[1][2]

Q2: What is a typical Gat211 dose-response curve expected to look like?

In functional assays, a typical Gat211 dose-response curve in the presence of a sub-maximal concentration of an orthosteric agonist (like anandamide or a synthetic agonist) is expected to be sigmoidal (S-shaped). As the concentration of Gat211 increases, the response (e.g., inhibition of adenylyl cyclase, G-protein activation) should increase until it reaches a plateau. In binding assays, Gat211 is expected to increase the affinity of the radioligand, resulting in a leftward shift of the competition curve.

Q3: What are some common "unexpected" results in Gat211 dose-response curves?

Unexpected results can manifest in several ways:

• No effect or very low potency: The dose-response curve is flat or shifted significantly to the right.

• High variability between replicates: Replicate wells or experiments show inconsistent results.

• Non-monotonic dose-response (e.g., "bell-shaped" or "U-shaped" curve): The response increases with dose up to a certain point and then decreases at higher concentrations.

• Steep or shallow slope: The Hill slope of the curve is significantly different from 1.0.

These scenarios are addressed in the troubleshooting guide below.

Troubleshooting Guide for Unexpected Dose-Response Curves

Issue 1: No Effect or Very Low Potency of Gat211

If you observe a flat dose-response curve or a much lower potency than expected, consider the following possibilities:

Potential Cause	Troubleshooting Steps
Insufficient Endogenous Agonist Tone (in cell-based assays)	Gat211's effect is dependent on the presence of an orthosteric agonist. In systems with low or no endogenous cannabinoid production, Gat211 will have little to no effect. Solution: Co-administer a low, fixed concentration of a CB1 agonist (e.g., anandamide, WIN55,212-2) to "prime" the system.
Inappropriate Assay Conditions	The assay may not be sensitive enough to detect the modulatory effect of Gat211. Solution: Optimize assay parameters such as incubation time, cell density, and substrate/reagent concentrations. For functional assays like cAMP measurement, ensure the assay is performed within the linear range.
Compound Degradation or Insolubility	Gat211 may have degraded or precipitated out of solution. Solution: Prepare fresh stock solutions of Gat211 and ensure it is fully dissolved in the assay buffer. Consider using a different solvent if solubility is an issue, but be mindful of solvent effects on the cells.
Incorrect Receptor Expression or Function	The cells may not be expressing a sufficient number of functional CB1 receptors. Solution: Verify CB1 receptor expression using techniques like Western blot or qPCR. Confirm receptor functionality with a known CB1 agonist.

Issue 2: High Variability Between Replicates

High variability can obscure the true dose-response relationship.

Potential Cause	Troubleshooting Steps
Inconsistent Cell Plating	Uneven cell distribution in the microplate wells is a common source of variability. Solution: Ensure a homogeneous cell suspension before and during plating. Avoid "edge effects" by not using the outermost wells of the plate or by filling them with media/buffer.
Pipetting Errors	Inaccurate or inconsistent pipetting of Gat211 dilutions or other reagents. Solution: Use calibrated pipettes and proper pipetting techniques. For serial dilutions, ensure thorough mixing at each step.
Cell Health and Passage Number	Cells that are unhealthy or have been passaged too many times can respond inconsistently. Solution: Use cells that are in the logarithmic growth phase and have a consistent, low passage number. Regularly check for mycoplasma contamination.[3]
Reagent Inconsistency	Variations in the quality or preparation of reagents. Solution: Use high-quality reagents and prepare them consistently for each experiment.

Issue 3: Non-Monotonic (e.g., Bell-Shaped) Dose-Response Curve

A bell-shaped or U-shaped curve can be perplexing but may have a pharmacological basis.

Potential Cause	Troubleshooting Steps
Off-Target Effects at High Concentrations	At high concentrations, Gat211 may bind to other targets, leading to an opposing effect that masks the intended CB1 modulation. Solution: Investigate potential off-target interactions through literature review or by using specific inhibitors for suspected off-targets. It is important to use the lowest effective concentrations of Gat211.
Receptor Desensitization/Downregulation	High concentrations of a PAM in the presence of an agonist can sometimes lead to rapid receptor desensitization or internalization. Solution: Reduce the incubation time of the assay to capture the initial modulatory effect before significant desensitization occurs.
Compound-Specific Properties	Some allosteric modulators exhibit complex pharmacology, including partial agonism at the allosteric site at high concentrations. Solution: Carefully review the literature for any reports of such behavior for Gat211 or similar compounds. Consider performing additional experiments to characterize the nature of the response at high concentrations.
Assay Artifact	The observed effect could be an artifact of the assay system at high compound concentrations (e.g., cytotoxicity, interference with the detection method). Solution: Perform a cell viability assay in parallel to rule out cytotoxicity. Check for any interference of Gat211 with the assay reagents or detection signal.

Experimental Protocols

CB1 Receptor Radioligand Binding Assay

This protocol is a generalized method to determine the effect of Gat211 on the binding of a radiolabeled CB1 agonist or antagonist.

Materials:

• Cell membranes expressing the CB1 receptor (e.g., from CHO or HEK293 cells)

• Radioligand (e.g., [³H]CP55,940)

• Gat211

• Unlabeled CB1 agonist/antagonist for determining non-specific binding (e.g., WIN55,212-2)

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4)

• Wash buffer (e.g., 50 mM Tris-HCl, 0.1% BSA, pH 7.4)

• Glass fiber filters

• Scintillation cocktail

• Scintillation counter

Procedure:

• Membrane Preparation: Thaw and dilute the CB1 receptor-expressing membranes in ice-cold binding buffer to a final concentration of 5-20 µg protein per well.[4]

• Assay Setup: In a 96-well plate, add the following in triplicate:

  • Total Binding: Binding buffer, radioligand (at a concentration near its Kd), and membrane suspension.

  • Non-specific Binding: Binding buffer, radioligand, a high concentration of unlabeled competitor (e.g., 10 µM WIN55,212-2), and membrane suspension.

  • Competition Binding: Binding buffer, radioligand, varying concentrations of Gat211, and membrane suspension.

• Incubation: Incubate the plate at 30°C for 60-90 minutes.[4]

• Filtration: Rapidly terminate the reaction by filtering the contents of each well through glass fiber filters using a cell harvester.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Scintillation Counting: Dry the filters, add scintillation cocktail, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding (Total Binding - Non-specific Binding) and plot the percentage of specific binding against the log concentration of Gat211.

cAMP Accumulation Functional Assay

This protocol measures the effect of Gat211 on the inhibition of adenylyl cyclase activity via the Gi-coupled CB1 receptor.

Materials:

• Cells expressing the CB1 receptor (e.g., CHO or HEK293 cells)

• Gat211

• Forskolin (B1673556) (to stimulate adenylyl cyclase)

• CB1 agonist (e.g., WIN55,212-2)

• cAMP assay kit (e.g., HTRF, ELISA, or bioluminescent-based)

• Assay buffer

Procedure:

• Cell Plating: Plate the CB1-expressing cells in a 96-well or 384-well plate and culture overnight.

• Compound Preparation: Prepare serial dilutions of Gat211 in the assay buffer.

• Assay: a. Remove the culture medium and add the assay buffer containing a phosphodiesterase inhibitor (if recommended by the kit manufacturer). b. Add the Gat211 dilutions to the wells. c. Add a fixed concentration of a CB1 agonist (typically EC₂₀ or EC₅₀) to all wells except the basal control. d. Add a fixed concentration of forskolin to all wells to stimulate cAMP production.

• Incubation: Incubate the plate at room temperature for the time recommended by the cAMP assay kit manufacturer (e.g., 30-60 minutes).[5]

• cAMP Detection: Add the cAMP detection reagents according to the kit's protocol.[6]

• Measurement: Measure the signal (e.g., fluorescence, luminescence, or absorbance) using a plate reader.

• Data Analysis: Convert the raw data to cAMP concentrations using a standard curve. Plot the percent inhibition of forskolin-stimulated cAMP levels against the log concentration of Gat211 and fit to a sigmoidal dose-response curve to determine the EC₅₀.

Visualizing Key Concepts

To aid in understanding the principles discussed, the following diagrams illustrate the CB1 receptor signaling pathway, a general experimental workflow for a dose-response assay, and a troubleshooting flowchart.

Caption: CB1 receptor signaling pathway with Gat211 modulation.

Caption: General experimental workflow for a dose-response assay.

Caption: Troubleshooting flowchart for unexpected dose-response curves.

References

• 1. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. cAMP-Glo™ Assay Protocol [france.promega.com]

Gat211 Technical Support Center: Stability, Degradation, and Experimental Best Practices

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation of Gat211 in long-term experiments. It includes troubleshooting guides and frequently asked questions to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for Gat211 stock solutions?

A1: For long-term stability, Gat211 stock solutions should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1] It is crucial to minimize freeze-thaw cycles to prevent degradation.

Q2: How should I prepare Gat211 working solutions for in vivo experiments?

A2: It is highly recommended to prepare fresh working solutions of Gat211 on the day of use for in vivo experiments to ensure potency and avoid precipitation.[1] Commonly used vehicle compositions include ethanol, kolliphor, and saline in a 1:1:6 ratio, or 20% DMSO with 80% ethanol:emulphor:saline in a 1:1:8 ratio.

Q3: Is Gat211 stable during long-term in vivo studies?

A3: Yes, preclinical studies have demonstrated that the therapeutic efficacy of Gat211 is maintained during chronic dosing for up to 19 days, suggesting good stability under these experimental conditions.[2]

Q4: What is the metabolic stability of Gat211?

A4: Gat211 exhibits moderate metabolic stability. In microsomal incubation studies, the half-life of Gat211 was determined to be 28.4 minutes in human liver microsomes and 8.67 minutes in rat liver microsomes.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitation of Gat211 in working solution	- High concentration of Gat211- Inappropriate solvent system- Low temperature	- Prepare a more dilute solution.- Optimize the solvent composition. Sonication may aid dissolution.[1]- Ensure the solution is maintained at room temperature or 37°C during the experiment.
Loss of Gat211 activity in a long-term cell culture experiment	- Degradation of Gat211 in the culture medium- Adsorption to plasticware	- Replenish the culture medium with freshly prepared Gat211 at regular intervals.- Use low-adsorption plasticware for preparing and storing Gat211 solutions.
Inconsistent results between experiments	- Variability in Gat211 solution preparation- Degradation of stock solution	- Prepare a large batch of vehicle and aliquot it to ensure consistency. Prepare Gat211 working solution fresh each time from a consistent stock.- Ensure stock solutions are stored correctly and have not exceeded their recommended storage period.

Stability and Degradation Profile

While specific long-term stability data for Gat211 in various solvents is not extensively published, the following tables summarize the known stability information and a proposed protocol for users to conduct their own stability assessments.

Summary of Known Gat211 Stability

Storage Condition	Duration	Recommendation
Stock Solution (-80°C)	6 months	Recommended for long-term storage.[1]
Stock Solution (-20°C)	1 month	Suitable for short-term storage.[1]
In Vivo Working Solution	Same day	Prepare fresh before each experiment.[1]

Potential Degradation Pathways

The chemical structure of Gat211, an indole (B1671886) derivative, suggests potential degradation pathways that could be accelerated by factors such as light, oxygen, and acidic or basic conditions. While specific degradation products of Gat211 have not been reported in the literature, researchers should be aware of these possibilities.

Hypothetical Degradation of Gat211

A diagram of potential Gat211 degradation pathways.

Experimental Protocols

Protocol for Assessing Gat211 Solution Stability

This protocol provides a framework for researchers to determine the stability of their Gat211 working solutions under their specific experimental conditions.

Objective: To evaluate the stability of a Gat211 working solution over a defined period at a specific temperature.

Materials:

• Gat211 powder

• Appropriate solvents (e.g., DMSO, ethanol, saline)

• High-performance liquid chromatography (HPLC) system with a suitable column (e.g., C18)

• UV detector

• Calibrated analytical balance and volumetric flasks

Procedure:

• Prepare a fresh Gat211 working solution at the desired concentration in the chosen vehicle.

• Timepoint 0: Immediately analyze an aliquot of the solution by HPLC to determine the initial peak area of Gat211. This serves as the 100% reference.

• Incubate the solution under the desired experimental conditions (e.g., room temperature, 37°C, protected from light).

• Collect aliquots at various time points (e.g., 1, 2, 4, 8, 24 hours).

• Analyze each aliquot by HPLC using the same method as for timepoint 0.

• Calculate the percentage of Gat211 remaining at each time point by comparing the peak area to the peak area at timepoint 0.

• Data analysis: Plot the percentage of Gat211 remaining versus time to determine the stability profile. A significant decrease in the main peak area, or the appearance of new peaks, indicates degradation.

Signaling Pathways and Experimental Workflows

Gat211 and the CB1R Signaling Pathway

Gat211 acts as a positive allosteric modulator (PAM) of the cannabinoid 1 receptor (CB1R). This means it binds to a site on the receptor that is different from the binding site of endogenous cannabinoids (like anandamide (B1667382) and 2-AG) or orthosteric agonists. By binding to this allosteric site, Gat211 enhances the receptor's response to these primary ligands. The major signaling cascade initiated by CB1R activation is the Gi/o pathway, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels. Gat211 has also been shown to influence other downstream pathways, such as the extracellular signal-regulated kinase (ERK) pathway.

CB1R signaling pathway modulated by Gat211.

Experimental Workflow for Assessing Gat211 Activity

The following diagram outlines a typical workflow for evaluating the in vitro activity of Gat211.

A typical workflow for in vitro Gat211 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]

Addressing variability in in vivo efficacy of Gat211

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Gat211 in in vivo efficacy studies. Our aim is to help you address potential variability in your experimental outcomes and ensure robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and what is its mechanism of action?

Gat211 is a novel small molecule that acts as a positive allosteric modulator (PAM) and a partial agonist of the cannabinoid receptor 1 (CB1R).[1][2] It is a racemic mixture, meaning it contains two enantiomers, GAT228 and GAT229, which have distinct pharmacological activities.[2][3] GAT229 is a potent CB1R PAM, while GAT228 possesses intrinsic partial agonist activity.[2] As a PAM, Gat211 enhances the binding and signaling of endogenous cannabinoids, such as anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG).[1][4] This allosteric modulation offers a potential therapeutic advantage by amplifying the endogenous cannabinoid system's activity in a more physiologically controlled manner compared to direct CB1R agonists, potentially reducing side effects.[5][6]

Q2: What are the reported in vivo effects of Gat211?

In vivo studies have demonstrated the efficacy of Gat211 in various preclinical models, primarily in the context of pain relief. It has been shown to reduce mechanical and cold allodynia in models of inflammatory and neuropathic pain.[1][4] A key finding is that the antinociceptive effects of Gat211 are dependent on the presence of a pathological pain state and are mediated by CB1R.[4] Furthermore, chronic administration of Gat211 did not appear to induce tolerance, a common issue with direct CB1R agonists.[4][5] Some studies have also explored its potential in other neurological disorders, such as glaucoma and Huntington's disease.[2][7]

Q3: Are there known sex-dependent effects of Gat211?

Emerging evidence suggests that the effects of CB1R allosteric modulators like Gat211 may be sex-dependent.[8] One study reported that male mice treated with Gat211 showed a significant anxiolytic-like effect in the elevated plus-maze test, whereas female mice did not exhibit the same response.[8] This highlights the importance of including both sexes in experimental designs to fully characterize the pharmacological profile of Gat211 and to account for potential variability in efficacy.

Troubleshooting Guide: Addressing Variability in In Vivo Efficacy

Variability in in vivo studies can arise from multiple factors. This guide provides specific troubleshooting advice for experiments involving Gat211.

Issue 1: Inconsistent or lower-than-expected efficacy.

Potential Cause	Troubleshooting Recommendation
Poor Solubility and Formulation	Gat211 has poor aqueous solubility.[9] Ensure proper solubilization using recommended vehicles. A common vehicle is a mixture of DMSO, Emulphor (or Kolliphor), and saline.[2][4] Prepare fresh solutions for each experiment, as aqueous solutions are not recommended for storage.[9]
Suboptimal Dosing	Efficacy is dose-dependent.[4] Perform a dose-response study to determine the optimal dose for your specific animal model and pain state. Published effective doses range from 10 to 30 mg/kg (i.p.).[1][4]
Animal Model and Pain State	The efficacy of Gat211 is dependent on a pathological pain state.[4] Ensure your animal model exhibits a robust and stable phenotype. The basal endocannabinoid tone can vary between different models, which may influence the efficacy of a PAM.
Route of Administration	The majority of published studies have used intraperitoneal (i.p.) injections.[2][4] If using a different route, pharmacokinetics and bioavailability may be altered, requiring dose adjustments.
Sex of the Animals	As noted in the FAQs, there may be sex-dependent differences in the behavioral effects of Gat211.[8] Analyze data from male and female animals separately.

Issue 2: High variability between individual animals.

Potential Cause	Troubleshooting Recommendation
Inconsistent Drug Administration	Ensure accurate and consistent dosing for each animal. For i.p. injections, ensure proper technique to avoid injection into the gut or other organs.
Basal Endocannabinoid Tone	The endogenous cannabinoid system can be influenced by stress, diet, and housing conditions. Standardize these environmental factors to minimize inter-individual variability.
Genetic Background of Animals	Different strains of mice or rats can exhibit varying responses to pharmacological agents. Use a consistent and well-characterized strain for all experiments.
Racemic Mixture	Gat211 is a racemic mixture of GAT228 (agonist) and GAT229 (PAM).[2] The ratio of these enantiomers in the administered compound could theoretically influence the net effect. While commercially available Gat211 should be a consistent mixture, this is a factor to be aware of.

Experimental Protocols

Protocol 1: Preparation of Gat211 for In Vivo Administration

This protocol is based on methodologies reported in the literature.[2][4]

Materials:

• Gat211 crystalline solid

• Dimethyl sulfoxide (B87167) (DMSO)

• Emulphor (or Kolliphor EL)

• Sterile saline (0.9% NaCl)

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Weigh the required amount of Gat211 crystalline solid.

• Dissolve the Gat211 in DMSO. The solubility in DMSO is approximately 10 mg/mL.[9]

• Add an equal volume of Emulphor to the DMSO/Gat211 solution and vortex thoroughly to create a stock solution.

• For the final injection volume, dilute the stock solution with sterile saline. A common final vehicle composition is 1:1:8 (DMSO:Emulphor:saline) or 1:1:6.[4][10] The final concentration of DMSO should be kept low (typically <10%) to avoid vehicle-induced effects.

• Administer the solution via intraperitoneal (i.p.) injection at the desired dose.

Note: Always prepare fresh solutions on the day of the experiment. Aqueous solutions of Gat211 are not stable.[9]

Protocol 2: Assessment of Antinociceptive Efficacy in a Neuropathic Pain Model

This protocol describes a general workflow for evaluating the efficacy of Gat211 in a model of paclitaxel-induced neuropathic pain.[4]

1. Induction of Neuropathic Pain:

• Administer paclitaxel (B517696) to mice according to an established protocol (e.g., 4 mg/kg, i.p., on four alternate days).

• Monitor the development of mechanical and cold allodynia over several days.

2. Behavioral Testing:

• Mechanical Allodynia: Measure the paw withdrawal threshold using von Frey filaments or an electronic von Frey apparatus.

• Cold Allodynia: Assess the response to a cold stimulus, such as the application of an acetone (B3395972) drop to the paw.

• Establish a stable baseline of hypersensitivity before drug administration.

3. Gat211 Administration and Efficacy Assessment:

• Administer the prepared Gat211 solution or vehicle to the animals.

• Perform behavioral testing at various time points post-injection (e.g., 30, 60, 90, 120 minutes) to determine the time course of the antinociceptive effect.

Visualizations

Signaling Pathway of Gat211 at the CB1 Receptor

Caption: Signaling pathway of Gat211 at the CB1 receptor.

Experimental Workflow for In Vivo Efficacy Testing

Caption: General experimental workflow for in vivo efficacy testing of Gat211.

Logical Relationship of Factors Affecting Gat211 Efficacy

Caption: Key factors influencing the in vivo efficacy of Gat211.

References

• 1. caymanchem.com [caymanchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scholarworks.iu.edu [scholarworks.iu.edu]
• 6. In vivo evaluation of the CB1 allosteric modulator LDK1258 reveals CB1-receptor independent behavioral effects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. medchemexpress.com [medchemexpress.com]

Technical Support Center: Minimizing Artifacts in Radioligand Binding Assays with Gat211

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using Gat211 in radioligand binding assays. The information is tailored to address specific challenges that may arise due to the unique pharmacological properties of Gat211 as a positive allosteric modulator and agonist of the cannabinoid 1 receptor (CB1R).

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and how does it work?

A1: Gat211 is a racemic mixture of two enantiomers, GAT228 and GAT229, that acts on the cannabinoid 1 receptor (CB1R).[1][2] It functions as both a positive allosteric modulator (PAM) and an allosteric agonist.[1][3] As a PAM, it binds to a site on the CB1R that is different from the primary (orthosteric) binding site used by endocannabinoids and traditional cannabinoid agonists.[4] This binding enhances the affinity and/or efficacy of the orthosteric ligands.[5] As an allosteric agonist, Gat211 can directly activate the CB1R in the absence of an orthosteric agonist.[1][3]

Q2: How does Gat211 affect radioligand binding assays?

A2: In radioligand binding assays, Gat211 typically does not compete with orthosteric radioligands for the same binding site.[5] Instead, its primary effect as a PAM is to slow the dissociation rate of the bound radioligand, such as [3H]CP55,940.[5][6] This can lead to an apparent increase in radioligand binding. Its agonist properties may also lead to receptor internalization, which could potentially be misinterpreted as a decrease in receptor number (Bmax) over time.

Q3: What is the difference between the two enantiomers of Gat211?

A3: Gat211 is a racemic mixture of GAT228 (the R-(+)-enantiomer) and GAT229 (the S-(-)-enantiomer).[1] GAT228 is primarily responsible for the allosteric agonist activity, while GAT229 is the primary positive allosteric modulator.[1] The dual pharmacology of Gat211 is a result of the combined effects of these two molecules.[1]

Q4: Can I use Gat211 to determine the binding affinity (Ki) of an unknown compound?

A4: Using Gat211 in a competitive binding assay to determine the Ki of an unknown orthosteric ligand can be complex. Because Gat211 enhances the binding of the radioligand, it will affect the apparent affinity of the competing compound. It is crucial to use appropriate models for data analysis that account for allosteric interactions.

Q5: Are there known off-target effects of Gat211?

A5: While the primary target of Gat211 is the CB1R, like any pharmacological agent, the potential for off-target effects exists. One study noted that Gat211 can limit dopamine (B1211576) D2 receptor-mediated extracellular regulated kinase (ERK) phosphorylation in Neuro2a cells.[7][8] Researchers should always consider the possibility of off-target interactions and include appropriate controls in their experiments.

Troubleshooting Guide

Issue 1: Unexpected Increase in Total Radioligand Binding

Question: Why am I observing a significant and concentration-dependent increase in the total binding of my orthosteric radioligand in the presence of Gat211?

Answer: This is the expected effect of a positive allosteric modulator like Gat211.

• Mechanism: Gat211 enhances the binding of orthosteric agonists to the CB1R, primarily by decreasing the dissociation rate of the radioligand.[5][6] This leads to a higher amount of bound radioligand at equilibrium.

• Recommendation: This is not an artifact but rather a key feature of Gat211's mechanism of action. To characterize this effect, you should perform kinetic binding assays (association and dissociation) to quantify the change in the radioligand's dissociation rate constant (k_off) in the presence of Gat211.

Issue 2: High Non-Specific Binding

Question: I am observing high non-specific binding (NSB) in my assay when using Gat211. How can I reduce it?

Answer: High NSB can be a common issue in radioligand binding assays and can be exacerbated by the physicochemical properties of the compounds used.

• Potential Causes & Solutions:

  • Gat211 Concentration: Using an excessively high concentration of Gat211 may lead to non-specific interactions.

    • Recommendation: Titrate Gat211 to find the optimal concentration that gives a robust allosteric effect without significantly increasing NSB.

  • Radioligand Properties: Highly lipophilic radioligands can contribute to high NSB.

    • Recommendation: If possible, consider using a less lipophilic radioligand. Ensure the radiochemical purity of your ligand is high.

  • Assay Buffer Composition: The buffer composition can influence non-specific interactions.

    • Recommendation: Include a carrier protein like bovine serum albumin (BSA) (e.g., 0.1-1%) in your assay buffer to reduce the binding of Gat211 and the radioligand to non-receptor components.

  • Inadequate Washing: Insufficient washing can leave unbound radioligand and Gat211 trapped in the filter.

    • Recommendation: Increase the number and volume of wash steps with ice-cold wash buffer.

Issue 3: Inconsistent or Irreproducible Results

Question: My results with Gat211 are variable between experiments. What could be the cause?

Answer: Inconsistent results can stem from several factors related to the experimental protocol and the stability of the reagents.

• Potential Causes & Solutions:

  • Gat211 Solubility and Stability: Gat211 has poor solubility in aqueous solutions.

    • Recommendation: Prepare fresh stock solutions of Gat211 in a suitable solvent like DMSO for each experiment.[9] Ensure the final concentration of the solvent in the assay is low (typically <1%) and consistent across all conditions.

  • Incubation Time: As Gat211 affects the dissociation rate of the radioligand, the time to reach equilibrium may be altered.

    • Recommendation: Perform a time-course experiment to determine the optimal incubation time to reach equilibrium in the presence of Gat211.

  • Receptor Preparation: The quality and consistency of the receptor preparation (e.g., cell membranes, tissue homogenates) are critical.

    • Recommendation: Ensure consistent preparation methods and protein concentrations in your assays.

Issue 4: Apparent Decrease in Receptor Number (Bmax)

Question: I am seeing a decrease in the maximal binding (Bmax) of my radioligand in the presence of Gat211, especially with longer incubation times. Is this an artifact?

Answer: This could be a real biological effect rather than a technical artifact, stemming from Gat211's agonist properties.

• Mechanism: As an allosteric agonist, Gat211 can activate the CB1R, which can lead to receptor desensitization and internalization.[1][3] This process removes receptors from the cell surface, making them unavailable for radioligand binding and resulting in a lower measured Bmax.

• Recommendation:

  • Conduct your binding assays at a lower temperature (e.g., 4°C) to minimize active cellular processes like receptor internalization.

  • Use shorter incubation times that are sufficient to reach equilibrium but minimize the extent of internalization.

  • Consider using cell lines that have been engineered to reduce receptor internalization to confirm if this is the underlying cause.

Quantitative Data Summary

The following tables summarize key quantitative data for Gat211 from various in vitro and in vivo studies.

Table 1: In Vitro Activity of Gat211

Assay Type	Cell Line/Preparation	Parameter	Value	Reference(s)
cAMP Accumulation	CHO-K1 hCB1R	EC50	260 nM	[7]
β-arrestin2 Recruitment	CHO-K1 hCB1R	EC50	650 nM	[7]
[35S]GTPγS Binding	CHO hCB1R	EC50	72 nM	[7]

Table 2: In Vivo Activity of Gat211

Animal Model	Pain Model	Parameter	Value	Reference(s)
Mouse	Inflammatory Pain (CFA)	ED50 (Mechanical Hypersensitivity)	9.75 mg/kg	[9]
Mouse	Neuropathic Pain (Paclitaxel)	ED50 (Mechanical Allodynia)	11.35 mg/kg	[5]
Mouse	Neuropathic Pain (Paclitaxel)	ED50 (Cold Allodynia)	9.90 mg/kg	[5]

Experimental Protocols

Protocol 1: Radioligand Dissociation Assay to Characterize PAM Activity

This protocol is designed to measure the effect of Gat211 on the dissociation rate of an orthosteric radioligand (e.g., [3H]CP55,940).

• Receptor Preparation: Prepare cell membranes or tissue homogenates expressing CB1R. Determine the protein concentration using a standard method (e.g., BCA assay).

• Association Step: Incubate the receptor preparation with the radioligand (at a concentration near its Kd) in the binding buffer until equilibrium is reached.

• Initiation of Dissociation: Initiate dissociation by adding a high concentration of an unlabeled orthosteric agonist (e.g., 10 µM WIN55,212-2) to prevent re-binding of the dissociated radioligand. Simultaneously, add either vehicle or a specific concentration of Gat211.

• Time Course Measurement: At various time points after initiating dissociation, terminate the reaction by rapid filtration through glass fiber filters.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Measure the radioactivity remaining on the filters using liquid scintillation counting.

• Data Analysis: Plot the natural logarithm of the specific binding versus time. The slope of the resulting line will be the negative of the dissociation rate constant (k_off). Compare the k_off values in the presence and absence of Gat211. A slower dissociation rate (smaller k_off) in the presence of Gat211 confirms its PAM activity.

Visualizations

Caption: Mechanism of action of Gat211 as a positive allosteric modulator of the CB1 receptor.

Caption: General experimental workflow for a radioligand binding assay.

Caption: Troubleshooting flowchart for common issues with Gat211 in radioligand binding assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Enantiospecific Allosteric Modulation of Cannabinoid 1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. caymanchem.com [caymanchem.com]

Technical Support Center: Optimizing Gat211 Incubation Time in Functional Assays

Welcome to the technical support center for the use of Gat211 in functional assays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on experimental design and to troubleshoot common issues encountered when working with this novel cannabinoid 1 receptor (CB1R) allosteric modulator.

Frequently Asked Questions (FAQs)

Q1: What is Gat211 and what is its mechanism of action?

A1: Gat211 is a positive allosteric modulator (PAM) and an allosteric agonist of the cannabinoid 1 receptor (CB1R).[1] It is a racemic mixture, with its two enantiomers exhibiting distinct pharmacological properties. The (R)-enantiomer, GAT228, acts as an allosteric agonist, while the (S)-enantiomer, GAT229, functions as a pure PAM.[2] As a PAM, Gat211 can enhance the binding and/or signaling of orthosteric CB1R agonists.[1][3]

Q2: In which functional assays has Gat211 been characterized?

A2: Gat211 has been evaluated in a variety of in vitro and in vivo functional assays to characterize its effects on CB1R signaling. These include:

• cAMP (Cyclic Adenosine Monophosphate) Assays: To measure the inhibition of adenylyl cyclase activity upon Gαi/o-protein coupling.[4][5]

• β-Arrestin2 Recruitment Assays: To assess G-protein independent signaling pathways.[4][5]

• [³⁵S]GTPγS (Guanosine 5'-O-[γ-thio]triphosphate) Binding Assays: To directly measure G-protein activation.[2]

• In vivo behavioral assays: Including assessments of antinociception, catalepsy, and hypothermia in rodent models.[6][7]

Q3: What is a typical incubation time for Gat211 in in vitro functional assays?

A3: Based on published protocols for CB1R allosteric modulators, typical incubation times for Gat211 in in vitro functional assays are:

• cAMP Assays: 30 to 90 minutes.[2][8]

• β-Arrestin2 Assays: 90 minutes.[2][8]

• [³⁵S]GTPγS Binding Assays: 60 to 90 minutes.[2] It is crucial to note that the optimal incubation time can vary depending on the specific cell line, assay conditions, and the concentration of Gat211 and any co-administered orthosteric ligand. Therefore, a time-course experiment is highly recommended to determine the optimal incubation time for your specific experimental setup.

Q4: Why is optimizing the incubation time for Gat211 crucial?

A4: Optimizing the incubation time is critical for obtaining accurate and reproducible data. An insufficient incubation time may not allow the binding and signaling events to reach equilibrium, potentially leading to an underestimation of the compound's potency and efficacy. Conversely, excessively long incubation times can lead to receptor desensitization, internalization, or cytotoxicity, which can also confound the results.[9] A time-course experiment will help identify the time point at which the maximal and stable biological response is achieved.

Troubleshooting Guides

Issue 1: Low or No Observed Activity of Gat211

Possible Cause	Troubleshooting Step
Suboptimal Incubation Time	Perform a time-course experiment. Incubate cells with Gat211 for varying durations (e.g., 15, 30, 60, 90, 120 minutes) to determine the optimal time point for the desired signaling event.
Compound Insolubility	Gat211 is a hydrophobic molecule. Ensure it is properly dissolved in a suitable solvent like DMSO to create a high-concentration stock solution. When diluting into aqueous assay buffers, ensure the final DMSO concentration is low (typically <0.5%) to avoid precipitation and cellular toxicity.[10]
Low Receptor Expression	Confirm the expression level of CB1R in your cell line using techniques like qPCR or Western blot. Low receptor density can lead to a diminished signal.
Incorrect Assay Conditions	Verify that the assay buffer composition, pH, and temperature are optimal for CB1R signaling and the specific assay being performed.

Issue 2: High Variability Between Replicates

Possible Cause	Troubleshooting Step
Inconsistent Incubation Times	Ensure that all wells in an assay plate are incubated for the exact same duration. Use a multichannel pipette for simultaneous addition of reagents to minimize timing differences.
Cell Seeding Density	Uneven cell seeding can lead to significant variability. Ensure a homogenous cell suspension and use appropriate plating techniques to achieve consistent cell numbers across all wells.
Edge Effects in Assay Plates	To minimize "edge effects," avoid using the outer wells of the assay plate or ensure they are filled with a buffer or media to maintain a humidified environment.
Pipetting Errors	Calibrate pipettes regularly and use reverse pipetting for viscous solutions to ensure accurate and consistent reagent delivery.

Issue 3: Unexpected Agonist or Antagonist Effects

| Possible Cause | Troubleshooting Step | | Time-Dependent Effects | The pharmacological effect of an allosteric modulator can change over time. A short incubation may reveal a potentiating effect, while a longer incubation could lead to receptor desensitization and an apparent inhibitory effect. A time-course experiment is essential to characterize these dynamics.[9] | | Assay-Specific Artifacts | Some assay technologies can be prone to interference from small molecules (e.g., autofluorescence). Run appropriate controls, such as testing the compound in the absence of cells or key reagents, to rule out such artifacts.[11] | | Presence of Endogenous Ligands | In cell-based assays, the presence of endogenous cannabinoids in the serum or secreted by the cells can influence the observed activity of Gat211. Consider using serum-free media or charcoal-stripped serum. |

Data Presentation

Table 1: In Vitro Potency of Gat211 in Different Functional Assays

Assay	Cell Line	Parameter	Value	Reference
cAMP Inhibition	Neuro2a	EC₅₀	260 nM	[4]
β-Arrestin2 Recruitment	Neuro2a	EC₅₀	650 nM	[4]

Table 2: Hypothetical Time-Course Experiment for Gat211 in a cAMP Assay

This table presents a hypothetical example to illustrate the importance of optimizing incubation time. The data is not derived from a specific publication.

Incubation Time (minutes)	Gat211 EC₅₀ (nM)	Max Inhibition (%)
15	550	65
30	280	85
60	265	92
90	270	90
120	350	75

In this hypothetical example, the optimal incubation time would be around 60 minutes, as it provides the lowest EC₅₀ and highest maximal inhibition before potential receptor desensitization at later time points.

Experimental Protocols

1. cAMP Inhibition Assay

• Objective: To measure the ability of Gat211 to inhibit forskolin-stimulated cAMP production in cells expressing CB1R.

• Methodology:

  • Seed cells (e.g., CHO-hCB1R) in a 96-well plate and incubate overnight.

  • Wash cells with serum-free media.

  • Pre-treat cells with a phosphodiesterase inhibitor (e.g., IBMX) for 20-30 minutes.

  • Add varying concentrations of Gat211 (and/or an orthosteric agonist) and incubate for the optimized duration (e.g., 60 minutes) at 37°C.

  • Stimulate cells with forskolin (B1673556) for 15-30 minutes.

  • Lyse the cells and measure intracellular cAMP levels using a commercially available kit (e.g., HTRF, ELISA).

  • Data are typically normalized to the forskolin-only control and expressed as a percentage of inhibition.

2. β-Arrestin2 Recruitment Assay

• Objective: To measure the recruitment of β-arrestin2 to the CB1R upon treatment with Gat211.

• Methodology:

  • Use a cell line engineered for β-arrestin recruitment assays (e.g., PathHunter®).

  • Seed cells in a 384-well plate and incubate overnight.[8]

  • Add varying concentrations of Gat211 and incubate for the optimized duration (e.g., 90 minutes) at 37°C.[8]

  • Add the detection reagents according to the manufacturer's protocol and incubate for 60 minutes at room temperature.[8]

  • Measure the chemiluminescent signal using a plate reader.

  • Data are typically normalized to a positive control (e.g., a known CB1R agonist).

3. [³⁵S]GTPγS Binding Assay

• Objective: To measure the Gat211-induced binding of [³⁵S]GTPγS to G-proteins in cell membranes expressing CB1R.

• Methodology:

  • Prepare cell membranes from cells overexpressing CB1R.

  • In a 96-well plate, incubate the cell membranes with varying concentrations of Gat211 (and/or an orthosteric agonist) and GDP in assay buffer for a pre-incubation period.

  • Initiate the binding reaction by adding [³⁵S]GTPγS and incubate for the optimized duration (e.g., 60-90 minutes) at 30°C.[2]

  • Terminate the reaction by rapid filtration through a filter plate.

  • Wash the filters to remove unbound [³⁵S]GTPγS.

  • Measure the radioactivity retained on the filters using a scintillation counter.

  • Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS.

Mandatory Visualizations

Caption: Signaling pathway of Gat211 at the CB1 receptor.

Caption: Experimental workflow for optimizing Gat211 incubation time.

Caption: Logical workflow for troubleshooting Gat211 functional assays.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Allosteric modulator - Wikipedia [en.wikipedia.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Redirecting [linkinghub.elsevier.com]
• 7. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 9. Real-time characterization of cannabinoid receptor 1 (CB1) allosteric modulators reveals novel mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative In Vivo Efficacy Analysis of Gat211 and WIN55,212-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vivo efficacy of Gat211 and WIN55,212-2, two cannabinoid receptor modulators with distinct mechanisms of action. The following sections detail their receptor pharmacology, comparative efficacy in preclinical pain models, and their propensity to induce common cannabinoid-associated side effects. Experimental data is presented in tabular format for ease of comparison, and detailed methodologies for key behavioral assays are provided. Furthermore, signaling pathways and experimental workflows are visualized using diagrams to facilitate a deeper understanding of their modes of action and assessment.

Introduction

Gat211 is a positive allosteric modulator (PAM) of the cannabinoid type 1 receptor (CB1), meaning it enhances the activity of endogenous cannabinoids like anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG) at the CB1 receptor without directly activating it.[1][2] This mechanism is proposed to offer a more nuanced and potentially safer therapeutic profile. In contrast, WIN55,212-2 is a potent, non-selective full agonist at both CB1 and CB2 receptors, directly stimulating these receptors to elicit its effects.[3] This guide will explore the in vivo ramifications of these different pharmacological approaches.

Receptor Pharmacology and Binding Affinity

The distinct mechanisms of Gat211 and WIN55,212-2 are rooted in their differential interactions with cannabinoid receptors.

Compound	Mechanism of Action	Receptor Target(s)	Binding Affinity (Ki)
Gat211	Positive Allosteric Modulator (PAM)	CB1 Receptor	Does not directly compete for the orthosteric binding site.[1]
WIN55,212-2	Full Agonist	CB1 and CB2 Receptors	CB1: ~1.9 - 123 nM, CB2: ~0.28 - 16.2 nM[3]

In Vivo Efficacy in Pain Models

Both compounds have been extensively studied in rodent models of neuropathic and inflammatory pain.

Neuropathic Pain

Compound	Animal Model	Efficacy	Effective Dose (ED50)	Reference
Gat211	Paclitaxel-induced mechanical and cold allodynia (mice)	Suppressed allodynia	Mechanical: 11.35 mg/kg i.p., Cold: 9.90 mg/kg i.p.	[1]
WIN55,212-2	Vincristine-induced mechanical allodynia (rats)	Attenuated allodynia	2.5 - 5 mg/kg i.p. showed significant effects	[4]
WIN55,212-2	Chronic constriction injury (mice)	Reduced mechanical and cold allodynia	Data suggests efficacy but specific ED50 not provided in this source.	[5]

Inflammatory Pain

Compound	Animal Model	Efficacy	Effective Dose	Reference
Gat211	Complete Freund's Adjuvant (CFA)-induced allodynia (mice)	Suppressed allodynia	Dose-dependent effects observed.	[1]
WIN55,212-2	Carrageenan-induced hyperalgesia (rats)	Attenuated hyperalgesia	Systemic treatment was effective.	[6]

Side Effect Profile: A Key Differentiator

A critical aspect of cannabinoid therapeutic development is the management of side effects. Gat211 and WIN55,212-2 exhibit markedly different profiles in this regard.

Side Effect	Gat211	WIN55,212-2
Cannabimimetic Effects (e.g., motor ataxia, catalepsy)	Did not produce cardinal signs of direct CB1 activation.[1]	Produces motor ataxia, catalepsy, and hypothermia.[5]
Tolerance	Therapeutic efficacy preserved over 19 days of chronic dosing.[1]	Tolerance develops with chronic administration.[7]
Physical Dependence	Did not precipitate withdrawal symptoms after chronic treatment.[1]	Chronic treatment leads to physical dependence and precipitated withdrawal.[1]
Reward/Aversion	Did not induce conditioned place preference or aversion.[1]	Can induce rewarding effects.

Experimental Protocols

Detailed methodologies for the key in vivo experiments cited in this guide are provided below.

Assessment of Mechanical Allodynia (von Frey Test)

The von Frey test is utilized to assess mechanical sensitivity in rodents.

• Apparatus: A set of calibrated von Frey filaments, an elevated mesh platform, and individual testing chambers.

• Procedure:

  • Acclimatize mice to the testing chambers on the elevated wire grid for at least one hour before testing.[8]

  • Beginning with a filament of a specific force (e.g., 0.6g), apply the filament to the plantar surface of the hind paw with enough force to cause it to bend.[8]

  • Hold the filament in place for 1-2 seconds.[8]

  • A positive response is characterized by a sudden paw withdrawal, flinching, or licking of the paw.

  • The "up-down" method is often employed, where a positive response leads to the use of the next finer filament, and a negative response to the next thicker filament, to determine the 50% withdrawal threshold.[9]

  • Repeat the process until at least 5 stimuli have been presented after the first positive response.[8]

Assessment of Thermal Hyperalgesia (Hot Plate Test)

The hot plate test measures the response to a thermal pain stimulus.

• Apparatus: A hot plate apparatus with a transparent cylinder to confine the animal.

• Procedure:

  • Set the temperature of the hot plate to a constant, noxious level (e.g., 52-55°C).[10][11]

  • Place the mouse on the hot plate and start a timer.[10]

  • Observe the mouse for nocifensive behaviors, such as paw licking, jumping, or flicking of the hind paw.[11][12]

  • The latency to the first nocifensive response is recorded.

  • A cut-off time (e.g., 30 or 60 seconds) is established to prevent tissue damage.[13][14]

Assessment of Motor Coordination (Rotarod Test)

The rotarod test is used to evaluate motor coordination and balance.

• Apparatus: A rotating rod apparatus with adjustable speed.

• Procedure:

  • Acclimatize the mice to the testing room for at least 30 minutes.[15]

  • Place the mice on the rod rotating at a constant low speed (e.g., 4 rpm).[16]

  • Gradually accelerate the rod (e.g., from 4 to 40 rpm over 300 seconds).[16]

  • Record the latency to fall from the rod for each mouse.[16]

  • Conduct multiple trials with an inter-trial interval (e.g., 15 minutes).[15]

Precipitated Withdrawal Model

This model is used to assess physical dependence on a substance.

• Procedure:

  • Administer the test compound (e.g., WIN55,212-2) chronically to the animals (e.g., daily for several days).[17][18]

  • Following the chronic treatment period, administer a CB1 receptor antagonist, such as rimonabant.[17][18]

  • Observe and score somatic signs of withdrawal, which may include paw tremors, head shakes, increased grooming, and weight loss.[19][20][21]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the proposed signaling pathways of Gat211 and WIN55,212-2, and a typical experimental workflow for their in vivo comparison.

Gat211 Signaling Pathway

WIN55,212-2 Signaling Pathway

In Vivo Comparison Workflow

Conclusion

Gat211 and WIN55,212-2 represent two distinct approaches to modulating the cannabinoid system for therapeutic benefit. While the full agonist WIN55,212-2 demonstrates potent analgesic effects, its clinical utility is hampered by a significant side effect profile, including tolerance and dependence.[1][5][7] Gat211, as a CB1 PAM, offers a promising alternative by enhancing endogenous cannabinoid signaling, thereby providing pain relief without the hallmark side effects of direct CB1 agonists.[1] The data presented in this guide underscores the potential of allosteric modulation as a novel and potentially safer strategy for the development of cannabinoid-based therapeutics. Further research is warranted to fully elucidate the therapeutic potential of Gat211 and other CB1 PAMs in a clinical setting.

References

• 1. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies | MDPI [mdpi.com]
• 3. WIN55,212-2, a Dual Modulator of Cannabinoid Receptors and G Protein-Coupled Inward Rectifier Potassium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. austinpublishinggroup.com [austinpublishinggroup.com]
• 5. Opioid and cannabinoid synergy in a mouse neuropathic pain model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Tolerance to WIN55,212-2 is delayed in desensitization-resistant S426A/S430A mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 9. Methods Used to Evaluate Pain Behaviors in Rodents - PMC [pmc.ncbi.nlm.nih.gov]
• 10. maze.conductscience.com [maze.conductscience.com]
• 11. Frontiers | Methods Used to Evaluate Pain Behaviors in Rodents [frontiersin.org]
• 12. Hot plate test - Wikipedia [en.wikipedia.org]
• 13. Hot-plate analgesia testing [bio-protocol.org]
• 14. A Modified Inflammatory Pain Model to Study the Analgesic Effect in Mice [jove.com]
• 15. mmpc.org [mmpc.org]
• 16. Rotarod Protocol - IMPReSS [web.mousephenotype.org]
• 17. Precipitated Δ9-THC withdrawal reduces motivation for sucrose reinforcement in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Inhibitors of Endocannabinoid-Metabolizing Enzymes Reduce Precipitated Withdrawal Responses in THC-Dependent Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Evidence for spontaneous cannabinoid withdrawal in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Blockade of Endocannabinoid Hydrolytic Enzymes Attenuates Precipitated Opioid Withdrawal Symptoms in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Opioid and cannabinoid modulation of precipitated withdrawal in delta(9)-tetrahydrocannabinol and morphine-dependent mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Gat211 versus ZCZ011: A Comparative Guide to CB1R Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

The cannabinoid type 1 receptor (CB1R) is a critical G protein-coupled receptor (GPCR) in the central nervous system, representing a promising therapeutic target for a multitude of disorders. However, the clinical utility of direct-acting orthosteric agonists is often hampered by psychoactive side effects. Allosteric modulators, which bind to a topographically distinct site on the receptor, offer a more nuanced approach to modulating CB1R activity. This guide provides a detailed comparison of two prominent 2-phenylindole-class CB1R allosteric modulators: Gat211 and ZCZ011. Both are characterized as agonist-positive allosteric modulators (ago-PAMs), possessing intrinsic efficacy in addition to enhancing the effects of orthosteric ligands.[1][2][3][4]

This comparison synthesizes in vitro pharmacological data to delineate the distinct profiles of these two compounds, providing researchers with the necessary information to select the appropriate tool for their specific research needs.

Comparative Pharmacological Profiles

Gat211 and ZCZ011 share the ability to enhance the binding and/or signaling of orthosteric CB1R agonists and to activate the receptor directly.[4][5][6] However, their pharmacological profiles exhibit notable differences, particularly concerning their enantiomeric contributions and their effects in combination with various orthosteric ligands.

Gat211 is a racemic mixture whose distinct pharmacological activities are segregated between its enantiomers.[7][8] The (R)-(+)-enantiomer, GAT228, is primarily responsible for the allosteric agonist activity, while the (S)-(-)-enantiomer, GAT229, acts as a positive allosteric modulator with little to no intrinsic efficacy.[7][8] This separation of activities within its components makes Gat211 a unique tool for probing the distinct structural requirements for allosteric agonism versus positive modulation.

ZCZ011 also functions as an ago-PAM, enhancing the binding of agonists like [3H]CP55,940 and potentiating the signaling of the endocannabinoid anandamide (B1667382) (AEA).[1][5][9] Unlike Gat211, the distinct roles of its enantiomers are less definitively characterized, though molecular modeling suggests that (R)-ZCZ011 may act as an ago-PAM while (S)-ZCZ011 may function as a pure PAM.[6][10] The modulatory effects of ZCZ011 can be highly dependent on the specific orthosteric ligand and the signaling pathway being assessed. For instance, one study reported that ZCZ011 did not positively modulate the effects of CP55,940 on G protein dissociation or cAMP inhibition.[11][12]

Both compounds have demonstrated preclinical efficacy in models of neuropathic pain and other neurological disorders, often without inducing the classic cannabimimetic side effects associated with orthosteric agonists.[1][5][8][9]

Data Presentation

The following tables summarize the quantitative data for Gat211 and ZCZ011 from various in vitro assays. It is critical to note that these data are compiled from different studies, and direct comparisons should be made with caution due to variations in experimental conditions, such as cell lines and assay buffers.

Table 1: In Vitro Pharmacology of Gat211 (Racemic)

Assay Type	Orthosteric Ligand	System	Parameter	Value	Reference(s)
Radioligand Binding	[3H]CP55,940	hCB1R Membranes	Modulation	Enhances Binding	[2]
Radioligand Binding	[3H]SR141716A	hCB1R Membranes	Modulation	Reduces Binding	[2]
[35S]GTPγS Binding	- (Agonist activity)	hCB1R in CHO cells	pEC50	7.14	[13]
β-Arrestin 2 Recruitment	CP55,940 (100 nM)	hCB1R in CHO-K1 cells	pEC50	6.70	[13]

Table 2: In Vitro Pharmacology of ZCZ011

Assay Type	Orthosteric Ligand	System	Parameter	Value	Reference(s)
Radioligand Binding	[3H]CP55,940	Mouse Brain Membranes	Modulation	↑ Bmax (to 1.88 pmol/mg)	[9]
Radioligand Binding	[3H]CP55,940	Mouse Brain Membranes	pEC50	6.90	[5]
[35S]GTPγS Binding	Anandamide (AEA)	Mouse Brain Membranes	Modulation	↑ Emax	[5][9]
cAMP Accumulation	- (Agonist activity)	hCB1R cells	Modulation	Agonist	[1][3]
G Protein Dissociation	- (Agonist activity)	hCB1R BRET assay	pEC50	6.11	[12]
β-Arrestin 2 Recruitment	- (Agonist activity)	hCB1R cells	Modulation	Weak Agonist	[1][3]
β-Arrestin 2 Recruitment	Anandamide (AEA)	hCB1R cells	Modulation	↑ Efficacy	[5]
β-Arrestin 2 Recruitment	- (Agonist activity)	hCB1R PRESTO-TANGO	pEC50	7.09	[6][10]
Receptor Internalization	- (Agonist activity)	hCB1R cells	pEC50	5.87	[11][12]

Mandatory Visualizations

CB1R Allosteric Modulation and Signaling Pathways.

Experimental Workflow for [35S]GTPγS Binding Assay.

Logical Comparison of Gat211 and ZCZ011 Enantiomers.

Experimental Protocols

Detailed methodologies for key in vitro assays are provided below. These protocols are generalized from multiple sources and may require optimization for specific experimental setups.[14][15][16][17][18][19][20]

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins following receptor stimulation.

• Materials:

  • Cell membranes expressing CB1R (e.g., from hCB1R-CHO cells or mouse brain).

  • Assay Buffer: 50 mM Tris-HCl, 3 mM MgCl₂, 0.2 mM EGTA, 100 mM NaCl, pH 7.4.

  • GDP (Guanosine diphosphate).

  • [³⁵S]GTPγS (radiolabeled non-hydrolyzable GTP analog).

  • Test compounds (Gat211, ZCZ011) and orthosteric agonist (e.g., CP55,940).

  • 96-well filter plates and a cell harvester.

  • Scintillation fluid and microplate scintillation counter.

• Procedure:

  • Membrane Preparation: Thaw and homogenize cell membranes in ice-cold assay buffer. Determine protein concentration via Bradford or BCA assay.

  • Assay Setup: In a 96-well plate, add assay buffer, GDP (final concentration ~10-30 µM), various concentrations of the allosteric modulator and/or orthosteric agonist, and diluted membranes (5-20 µg protein/well).

  • Reaction Initiation: Add [³⁵S]GTPγS (final concentration ~0.1-0.5 nM) to all wells to start the reaction.

  • Incubation: Incubate the plate at 30°C for 60-90 minutes with gentle agitation.

  • Termination: Terminate the reaction by rapid filtration through the filter plate using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

  • Detection: Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity using a microplate scintillation counter.

  • Data Analysis: Non-specific binding is determined in the presence of a high concentration of unlabeled GTPγS (~10 µM). Data are analyzed using non-linear regression to determine pEC50 and Emax values.

cAMP Accumulation Assay

This assay quantifies the inhibition of adenylyl cyclase activity, a downstream effect of activating the Gαi/o-coupled CB1R.

• Materials:

  • hCB1R-expressing cells (e.g., HEK293 or CHO).

  • Assay Buffer (e.g., HBSS or DMEM).

  • Phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Forskolin (B1673556) (an adenylyl cyclase activator).

  • Test compounds and orthosteric agonist.

  • cAMP detection kit (e.g., HTRF, ELISA, or enzyme immunoassay).

• Procedure:

  • Cell Plating: Seed cells in a 96- or 384-well plate and grow to ~90% confluency.

  • Pre-treatment: Aspirate culture medium and replace with assay buffer containing a PDE inhibitor. Incubate for 15-30 minutes at 37°C.

  • Compound Addition: Add various concentrations of the allosteric modulator and/or orthosteric agonist.

  • Stimulation: Add forskolin to all wells (except basal control) to stimulate adenylyl cyclase and raise intracellular cAMP levels. The final concentration of forskolin should be pre-determined to yield ~80% of its maximal effect (EC₈₀).

  • Incubation: Incubate for 15-30 minutes at 37°C.

  • Lysis and Detection: Lyse the cells and measure cAMP levels according to the manufacturer's protocol for the chosen detection kit.

  • Data Analysis: Convert raw data to cAMP concentrations using a standard curve. Plot concentration-response curves to determine pIC50 (for inhibition) or pEC50 (for agonist activity) and Emax.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated CB1R, a key event in receptor desensitization and G protein-independent signaling.

• Materials:

  • Cell line co-expressing CB1R and a β-arrestin fusion protein (e.g., using PathHunter® enzyme fragment complementation technology).[16][21][22]

  • Cell culture medium.

  • Test compounds and orthosteric agonist.

  • Detection reagents specific to the assay technology (e.g., chemiluminescent substrate).

• Procedure:

  • Cell Plating: Plate the engineered cells in a 384-well white, clear-bottom plate and incubate overnight.

  • Compound Addition: Add serial dilutions of the test compounds (allosteric modulator and/or orthosteric agonist) to the wells.

  • Incubation: Incubate the plate for 90 minutes at 37°C and 5% CO₂.[18]

  • Detection: Equilibrate the plate to room temperature. Add detection reagents as per the manufacturer's protocol.

  • Signal Measurement: After a 60-minute incubation at room temperature in the dark, measure the chemiluminescent signal using a plate reader.[18]

  • Data Analysis: Normalize the data to the response of a reference full agonist. Fit the concentration-response data using non-linear regression to determine pEC50 and Emax values.

References

• 1. Cannabinoid receptor 1 positive allosteric modulator ZCZ011 shows differential effects on behavior and the endocannabinoid system in HIV-1 Tat transgenic female and male mice | PLOS One [journals.plos.org]
• 2. Enantiospecific Allosteric Modulation of Cannabinoid 1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cannabinoid receptor 1 positive allosteric modulator ZCZ011 shows differential effects on behavior and the endocannabinoid system in HIV-1 Tat transgenic female and male mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Allosteric Modulation of Cannabinoid Type 1 Receptor by ZCZ011: Integration of In Vitro Pharmacology and Molecular Dynamics Simulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. A Cannabinoid CB1 Receptor-Positive Allosteric Modulator Reduces Neuropathic Pain in the Mouse with No Psychoactive Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. In Vitro Characterization of 6-Methyl-3-(2-nitro-1-(thiophen-2-yl)ethyl)-2-phenyl-1H-indole (ZCZ011) at the Type 1 Cannabinoid Receptor: Allosteric Agonist or Allosteric Modulator? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. medchemexpress.com [medchemexpress.com]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cannabinoid Receptor Binding to Membrane Homogenates and Cannabinoid-Stimulated [35S]GTP-S Binding to Membrane Homogenates or Intact Cultured Cells | Springer Nature Experiments [experiments.springernature.com]
• 18. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 19. Approaches to Assess Biased Signaling at the CB1R Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 20. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 | Springer Nature Experiments [experiments.springernature.com]
• 22. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enantiomeric Dichotomy of Gat211: A Comparative Analysis of GAT228 and GAT229

A comprehensive guide for researchers and drug development professionals on the distinct pharmacological effects of the Gat211 enantiomers, GAT228 and GAT229. This report synthesizes experimental data to elucidate their differential mechanisms of action as allosteric modulators of the cannabinoid 1 receptor (CB1R).

The racemic compound Gat211 has emerged as a significant tool in cannabinoid research, exhibiting a dual character as both a direct agonist and a positive allosteric modulator (PAM) of the CB1R.[1] However, the pharmacological activities of Gat211 are not homogenous; they are distinctly segregated between its two enantiomers: the R-(+)-enantiomer, GAT228, and the S-(-)-enantiomer, GAT229.[2][3] This guide provides a detailed comparison of these enantiomers, supported by experimental data, to aid researchers in selecting the appropriate molecule for their specific research needs.

Distinct Pharmacological Profiles: Allosteric Agonist vs. Pure Positive Allosteric Modulator

The fundamental difference between GAT228 and GAT229 lies in their intrinsic activity at the CB1R. GAT228 is characterized as a CB1R allosteric agonist, meaning it can directly activate the receptor in the absence of an orthosteric agonist.[2][3] In contrast, GAT229 is a "pure" positive allosteric modulator (PAM), which lacks intrinsic agonistic activity and instead enhances the binding and/or efficacy of endogenous or exogenous cannabinoids.[2][4] This enantiomer-selective activity is a critical consideration for in vitro and in vivo experimental design.

Comparative Efficacy and Potency: In Vitro Data

A series of in vitro assays have been employed to characterize the distinct effects of GAT228 and GAT229 on CB1R signaling. These include assessments of G-protein activation (via cAMP inhibition) and β-arrestin2 recruitment, two major downstream signaling pathways of CB1R.

Assay	Compound	Parameter	Value	Reference
cAMP Inhibition	GAT211	EC50	260 nM	[5]
GAT228	EC50	-	-
GAT229	EC50	-	-
β-arrestin2 Recruitment	GAT211	EC50	650 nM	[5]
GAT228	EC50	-	-
GAT229	EC50	-	-
[³H]CP55,940 Binding	GAT211	-	Enhances binding	[2]
GAT228	-	-	-
GAT229	-	-	-
[³H]SR141716A Binding	GAT211	-	Reduces binding	[2]
GAT228	-	-	-
GAT229	-	-	-

Note: Specific EC50 values for GAT228 and GAT229 in these assays were not consistently reported across the reviewed literature, highlighting a potential area for future research.

Differential In Vivo Effects: Neuropathic Pain Models

The distinct in vitro profiles of GAT228 and GAT229 translate to different outcomes in preclinical models. In a mouse model of cisplatin-induced neuropathic pain, GAT229 demonstrated significant antinociceptive effects.[6][7] Daily administration of GAT229 attenuated thermal hyperalgesia and mechanical allodynia.[7] These effects were associated with a reduction in pro-inflammatory cytokines and a normalization of neurotrophic factor expression in the dorsal root ganglia.[6] The therapeutic potential of GAT229 in this context is attributed to its ability to enhance the signaling of endogenous cannabinoids, which are often upregulated in pathological states.

Conversely, while GAT228 also exhibits antinociceptive properties, its direct agonistic activity raises concerns about the potential for psychotropic side effects and the development of tolerance, which are common limitations of orthosteric CB1R agonists.[1] The use of a pure PAM like GAT229 may therefore offer a more favorable therapeutic window.

Signaling Pathways and Mechanisms of Action

The differential effects of GAT228 and GAT229 can be understood through their distinct interactions with the CB1R and subsequent downstream signaling cascades.

Figure 1. GAT228 signaling pathway.

Figure 2. GAT229 signaling pathway.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings. Below are summarized protocols for key experiments used to differentiate GAT228 and GAT229.

Radioligand Binding Assays

These assays are used to determine how GAT228 and GAT229 affect the binding of known CB1R ligands.

References

• 1. Cannabinoid receptor 1 positive allosteric modulator (GAT229) attenuates cisplatin-induced neuropathic pain in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cannabinoid receptor 1 positive allosteric modulator (GAT229) attenuates cisplatin-induced neuropathic pain in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 4. Frontiers | Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 [frontiersin.org]
• 5. Pharmacological evaluation of enantiomerically separated positive allosteric modulators of cannabinoid 1 receptor, GAT591 and GAT593 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

Validating the CB1R Selectivity of Gat211: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of Gat211, a novel allosteric modulator of the Cannabinoid 1 Receptor (CB1R), focusing on its selectivity against other G-protein coupled receptors (GPCRs). The information herein is compiled from preclinical in vitro and in vivo studies to assist researchers in evaluating the specificity of Gat211 for their applications.

Gat211 is a racemic mixture composed of two enantiomers: GAT228, which acts as a CB1R allosteric agonist, and GAT229, which functions as a CB1R positive allosteric modulator (PAM).[1] This dual activity profile makes a thorough understanding of its selectivity crucial for interpreting experimental results and predicting potential off-target effects.

On-Target Activity at CB1R

Gat211 exhibits a complex and potent modulatory effect on the CB1R. As a PAM, it enhances the binding and/or signaling of orthosteric ligands. Concurrently, its agonist properties allow it to directly activate the receptor in the absence of an endogenous or synthetic orthosteric agonist.

Quantitative Analysis of Gat211 Activity at CB1R

The following table summarizes the key in vitro pharmacological parameters of Gat211 at the human CB1R.

Assay Type	Parameter	Value	Reference
Functional Agonist Activity
cAMP Inhibition	EC50	260 nM	[2]
β-arrestin2 Recruitment	EC50	650 nM	[2]
Positive Allosteric Modulation
Electrically Stimulated Mouse Vas Deferens Contraction (in the presence of an orthosteric agonist)	EC50	11 nM	[2]

Off-Target Activity Profile

A critical aspect of validating any pharmacological tool is determining its selectivity. While comprehensive screening data for Gat211 against a wide panel of GPCRs is not publicly available, at least one study has investigated its effect on a key off-target receptor.

Dopamine (B1211576) D2 Receptor

A study by McElroy et al. (2021) demonstrated that Gat211 can modulate signaling of the dopamine D2 receptor.[3] Specifically, the study found that Gat211 limits D2 receptor-mediated phosphorylation of extracellular signal-regulated kinase (ERK) in Neuro2a cells.[2][3][4] This finding is significant as the dopaminergic and endocannabinoid systems are known to interact, and off-target activity at dopamine receptors could have important functional consequences.

The table below summarizes the known off-target activity of Gat211.

Off-Target Receptor	Assay	Effect	Reference
Dopamine D2 Receptor	ERK Phosphorylation in Neuro2a cells	Limitation of receptor-mediated signaling	[2][3]

Experimental Protocols

CB1R Functional Assays

cAMP Inhibition Assay: .[2]

• Cell Line: HEK293 cells stably expressing human CB1R.

• Protocol: Cells are incubated with forskolin (B1673556) to stimulate adenylate cyclase and increase intracellular cAMP levels. Gat211 is then added at varying concentrations. The subsequent change in cAMP levels is measured using a competitive immunoassay, typically employing a luminescent or fluorescent readout. A decrease in the forskolin-induced cAMP level indicates Gi/o coupling and receptor activation.

• Data Analysis: Dose-response curves are generated, and the EC50 value is calculated, representing the concentration of Gat211 that produces 50% of its maximal inhibitory effect.

β-arrestin2 Recruitment Assay: .[2]

• Cell Line: U2OS or HEK293 cells co-expressing human CB1R fused to a protein fragment (e.g., a fragment of β-galactosidase) and β-arrestin2 fused to the complementary fragment.

• Protocol: Upon agonist binding to the CB1R, β-arrestin2 is recruited to the receptor. This brings the two protein fragments into close proximity, allowing them to form a functional enzyme. The activity of this reconstituted enzyme is then measured by adding a substrate that produces a detectable signal (e.g., chemiluminescence).

• Data Analysis: The signal intensity is plotted against the concentration of Gat211 to generate a dose-response curve from which the EC50 is determined.

Dopamine D2 Receptor Functional Assay

ERK Phosphorylation Assay: .[3]

• Cell Line: Neuro2a cells, which endogenously express the dopamine D2 receptor.

• Protocol: Cells are treated with a known D2 receptor agonist to induce signaling and subsequent phosphorylation of ERK. In parallel experiments, cells are co-incubated with the D2 agonist and varying concentrations of Gat211. Following treatment, cell lysates are collected, and the levels of phosphorylated ERK (pERK) and total ERK are quantified using methods such as Western blotting or an enzyme-linked immunosorbent assay (ELISA) with specific antibodies.

• Data Analysis: The ratio of pERK to total ERK is calculated for each condition. The ability of Gat211 to reduce the agonist-induced increase in this ratio indicates an inhibitory or modulatory effect on D2 receptor signaling.

Visualizing Signaling Pathways and Workflows

CB1R Signaling Pathways

The following diagram illustrates the primary signaling pathways activated by the CB1 receptor, a Gi/o-coupled GPCR.

Caption: Simplified signaling pathways of the CB1 receptor upon activation by Gat211.

Experimental Workflow for GPCR Functional Assays

This diagram outlines a generalized workflow for assessing the activity of a compound at a GPCR using common in vitro functional assays.

Caption: General experimental workflow for in vitro GPCR functional assays.

Conclusion

Gat211 is a potent modulator of the CB1 receptor, exhibiting both allosteric agonism and positive allosteric modulation. While its on-target pharmacology is well-characterized, comprehensive data on its selectivity against a broad range of other GPCRs is currently limited. The finding that Gat211 can influence dopamine D2 receptor signaling underscores the importance of further selectivity profiling to fully understand its pharmacological profile. Researchers utilizing Gat211 should consider its potential for off-target effects, particularly within the dopaminergic system, and interpret findings accordingly. Further studies are warranted to establish a more complete selectivity profile of Gat211 and its enantiomers.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Gat211 and Cannabidiol on CB1R Activity

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the pharmacological effects of Gat211 and Cannabidiol (CBD) on the Cannabinoid Type 1 Receptor (CB1R). The information presented herein is supported by experimental data from peer-reviewed scientific literature, offering a comprehensive overview for researchers in the field of cannabinoid pharmacology and drug development.

Introduction and Overview

The Cannabinoid Type 1 Receptor (CB1R) is a G protein-coupled receptor (GPCR) predominantly expressed in the central nervous system, where it plays a crucial role in regulating a wide array of physiological processes.[1] While direct orthosteric agonists of CB1R have therapeutic potential, their clinical utility is often hampered by psychoactive side effects.[1][2] This has shifted focus towards allosteric modulators, which bind to a topographically distinct site on the receptor to fine-tune the effects of endogenous or exogenous orthosteric ligands.[3]

This guide focuses on two such modulators:

• Gat211: A synthetic, 2-phenylindole-based compound identified as a positive allosteric modulator (PAM) and allosteric agonist (ago-PAM) of CB1R.[2][4][5] It is a racemic mixture, with its PAM activity primarily attributed to the S-(-)-enantiomer (GAT229) and its allosteric agonist activity to the R-(+)-enantiomer (GAT228).[2][6]

• Cannabidiol (CBD): A major non-psychoactive phytocannabinoid derived from Cannabis sativa. It functions as a non-competitive negative allosteric modulator (NAM) of CB1R, reducing the potency and efficacy of orthosteric agonists.[7][8][9]

The contrasting mechanisms of these two compounds—one enhancing and the other dampening CB1R signaling—make their comparative analysis a subject of significant interest for therapeutic development.

Comparative Quantitative Data

The following tables summarize the key pharmacological parameters of Gat211 and Cannabidiol in modulating CB1R activity. Data has been compiled from multiple sources to provide a comparative overview. It is important to note that direct side-by-side comparisons in the same study are limited, and variations in experimental systems can influence absolute values.

Table 1: Allosteric Modulation of Orthosteric Ligand Binding at CB1R

Parameter	Gat211	Cannabidiol (CBD)	Description
Modulation Type	Positive Allosteric Modulator (PAM)	Negative Allosteric Modulator (NAM)	Effect on orthosteric ligand binding and/or efficacy.
Effect on Agonist ([³H]CP55,940) Binding	Enhances binding affinity and/or slows dissociation kinetics.[2][10]	No significant displacement; may slightly reduce binding.	PAMs increase agonist affinity, while NAMs may decrease it or have no effect on affinity while reducing efficacy.
Effect on Antagonist ([³H]SR141716A) Binding	Reduces binding.[2]	Not consistently reported, but NAMs typically do not affect antagonist binding significantly.	PAMs often decrease the binding of inverse agonists/antagonists.
Cooperativity with Agonists	Positive	Negative	Refers to the ability to enhance (positive) or reduce (negative) the binding and/or efficacy of an orthosteric agonist.

Table 2: Functional Activity and Downstream Signaling at CB1R

Parameter	Gat211	Cannabidiol (CBD)	Description
Intrinsic Activity	Allosteric Agonist (Ago-PAM).[2][5]	None reported; acts as a NAM.[7][9]	Ability to activate the receptor in the absence of an orthosteric agonist.
Effect on Agonist-Induced G-protein Signaling	Potentiates agonist (e.g., THC, 2-AG) efficacy.	Reduces agonist (e.g., THC, 2-AG) efficacy and potency.[7][9]	Modulation of the primary Gi/o-coupled signaling pathway, often measured via cAMP inhibition or [³⁵S]GTPγS binding.
Effect on β-Arrestin Recruitment	Can induce β-arrestin translocation on its own and potentiate agonist effects.[5]	Reduces agonist-induced β-arrestin2 recruitment.[7][9]	β-arrestin pathway is involved in receptor desensitization, internalization, and G-protein-independent signaling.
Effect on ERK1/2 Phosphorylation	Can induce ERK1/2 phosphorylation; limits D2 receptor-mediated ERK signaling.[4][11]	Reduces agonist-induced ERK1/2 phosphorylation.[7]	A downstream signaling event indicative of receptor activation.
Effect on Receptor Internalization	Can induce internalization.	Prevents agonist-induced CB1R internalization.[7][9]	A consequence of β-arrestin recruitment, leading to receptor desensitization.

Signaling Pathways and Modes of Action

Gat211 and CBD exert opposing effects on CB1R signaling through their distinct allosteric mechanisms. The diagrams below illustrate these interactions.

Figure 1: Opposing modulation of CB1R signaling pathways.

The logical relationship diagram below further clarifies the differential impact of Gat211 and CBD on the signal output generated by an orthosteric agonist.

Figure 2: Logical flow of positive vs. negative allosteric modulation.

Experimental Protocols

Accurate characterization of allosteric modulators requires specific and robust experimental assays. Below are detailed methodologies for key experiments used to evaluate the effects of compounds like Gat211 and CBD on CB1R activity.

Radioligand Binding Assay (Competition)

This assay is used to determine a compound's ability to bind to the CB1R and its effect on the binding of a known radiolabeled ligand.

• Objective: To determine the binding affinity (Ki) of test compounds and assess allosteric effects on orthosteric ligand binding.

• Materials:

  • Cell membranes expressing CB1R (e.g., from HEK293 or CHO cells, or brain tissue).[12][13]

  • Radioligand: e.g., [³H]CP55,940 (agonist) or [³H]SR141716A (antagonist/inverse agonist).

  • Test Compounds: Gat211, CBD.

  • Non-specific binding control: High concentration of an unlabeled orthosteric ligand (e.g., 10 µM WIN55,212-2).

  • Binding Buffer: Typically 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM EDTA, with 0.1-0.5% BSA, pH 7.4.

  • GF/B glass fiber filters and a cell harvester/filtration apparatus.

  • Scintillation cocktail and liquid scintillation counter.

• Procedure:

  • In a 96-well plate, combine the CB1R-expressing membranes, the radioligand at a fixed concentration (near its Kd), and varying concentrations of the test compound (Gat211 or CBD).

  • Total binding wells contain membranes and radioligand only. Non-specific binding wells contain membranes, radioligand, and the non-specific control ligand.

  • Incubate the plate for 60-90 minutes at 30°C with gentle agitation.[12]

  • Terminate the reaction by rapid filtration through the pre-soaked GF/B filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.

  • Wash the filters multiple times with ice-cold wash buffer.[12]

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.

  • Specific binding is calculated by subtracting non-specific binding from total binding. Data are analyzed using non-linear regression to determine IC50 values, which are then converted to Ki values using the Cheng-Prusoff equation.

cAMP Accumulation Assay (HTRF)

This functional assay measures the ability of a compound to modulate the primary downstream signaling pathway of CB1R, which involves the inhibition of adenylyl cyclase.

• Objective: To quantify the functional effect (agonist, antagonist, or allosteric modulator) of a compound on Gαi-mediated signaling.

• Materials:

  • CHO-K1 or HEK-293 cells expressing human CB1R.[14][15]

  • Adenylyl cyclase stimulator: Forskolin (B1673556).

  • Test Compounds: Gat211, CBD, and an orthosteric agonist (e.g., CP55,940).

  • cAMP detection kit, typically based on Homogeneous Time-Resolved Fluorescence (HTRF).[16]

• Procedure:

  • Plate CB1R-expressing cells in a 384-well plate and culture overnight.[16]

  • Replace the culture medium with stimulation buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.[17]

  • To test for allosteric modulation: Add varying concentrations of the test compound (Gat211 or CBD) followed by a fixed concentration (e.g., EC80) of an orthosteric agonist.

  • To test for direct agonism: Add varying concentrations of the test compound alone.

  • Add forskolin to all wells to stimulate adenylyl cyclase and raise basal cAMP levels.[16]

  • Incubate for 30 minutes at room temperature.

  • Lyse the cells and add the HTRF detection reagents (Europium-cryptate labeled anti-cAMP antibody and a d2-labeled cAMP analog).

  • Incubate for 60 minutes at room temperature, protected from light.[16]

  • Read the plate on an HTRF-compatible reader. The signal ratio is inversely proportional to the intracellular cAMP concentration. Data are plotted to determine EC50 (potency) and Emax (efficacy) values.

Figure 3: Experimental workflow for the cAMP HTRF assay.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin to the activated CB1R, a key event in receptor desensitization and G-protein-independent signaling.

• Objective: To determine if a compound promotes or inhibits agonist-induced β-arrestin recruitment to the CB1R.

• Materials:

  • Cells co-expressing CB1R fused to a protein tag and β-arrestin fused to a complementary detection molecule (e.g., DiscoverX PathHunter® system using β-galactosidase enzyme fragment complementation).[18][19][20][21]

  • Test Compounds: Gat211, CBD, and an orthosteric agonist.

  • Chemiluminescent substrate.

• Procedure:

  • Plate the engineered cells in a 384-well plate.[21]

  • Add varying concentrations of the test compound, either alone (to test for agonism) or in combination with a reference agonist (to test for modulation).

  • Incubate the plate for 90 minutes at 37°C.

  • Add the detection reagents containing the chemiluminescent substrate.

  • Incubate for 60 minutes at room temperature.

  • Measure the chemiluminescent signal using a plate reader. The signal intensity is directly proportional to the extent of β-arrestin recruitment.

  • Analyze data using non-linear regression to determine potency and efficacy for β-arrestin recruitment.

Conclusion

Gat211 and Cannabidiol represent two distinct classes of allosteric modulators with opposing effects on CB1R activity.

• Gat211 , as a positive allosteric modulator and allosteric agonist, enhances CB1R signaling. This profile suggests therapeutic potential in conditions where augmenting endocannabinoid tone is desirable, potentially offering a more nuanced activation of the receptor compared to direct orthosteric agonists and thereby avoiding tolerance.[6][10][22]

• Cannabidiol (CBD) , as a negative allosteric modulator, dampens CB1R signaling in the presence of an agonist.[7][9] This mechanism may contribute to its ability to counteract some of the psychoactive effects of THC and could be beneficial in conditions characterized by an overactive endocannabinoid system.

The choice between a PAM like Gat211 and a NAM like CBD for therapeutic development will depend entirely on the desired clinical outcome and the specific pathophysiology of the target disease. This comparative guide provides the foundational data and methodologies necessary for researchers to further explore these and other allosteric modulators of the CB1 receptor.

References

• 1. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies | MDPI [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. realmofcaring.org [realmofcaring.org]
• 8. Allosteric Modulation of the CB1 Cannabinoid Receptor by Cannabidiol—A Molecular Modeling Study of the N-Terminal Domain and the Allosteric-Orthosteric Coupling [mdpi.com]
• 9. Cannabidiol is a negative allosteric modulator of the cannabinoid CB1 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Assay of CB1 Receptor Binding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. cAMP Hunter™ eXpress CNR1 (CB1) CHO-K1 GPCR Assay [discoverx.com]
• 16. benchchem.com [benchchem.com]
• 17. CB1 cannabinoid receptor-mediated increases in cyclic AMP accumulation are correlated with reduced Gi/o function - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Cellular Assay to Study β-Arrestin Recruitment by the Cannabinoid Receptors 1 and 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]
• 20. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 22. Positive Allosteric Modulation of Cannabinoid Receptor Type 1 Suppresses Pathological Pain Without Producing Tolerance or Dependence - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Gat211 with Other CB1R Allosteric Modulators

For Researchers, Scientists, and Drug Development Professionals

The cannabinoid 1 receptor (CB1R), a G protein-coupled receptor, is a key therapeutic target for a multitude of pathological conditions. However, the clinical utility of direct-acting orthosteric agonists is often hampered by undesirable psychoactive side effects. Allosteric modulators, which bind to a topographically distinct site on the receptor, offer a promising alternative by fine-tuning the receptor's response to endogenous cannabinoids. This guide provides a detailed head-to-head comparison of Gat211, a notable CB1R positive allosteric modulator (PAM), with the well-characterized allosteric modulator ORG27569 and other relevant CB1R PAMs.

Overview of Compared Modulators

Gat211 is a racemic mixture that exhibits both PAM and direct agonist activity at the CB1R.[1] It is composed of the R-(+)-enantiomer, GAT228, which acts as an allosteric agonist, and the S-(-)-enantiomer, GAT229, which functions as a pure PAM with no intrinsic activity.[2] Gat211 has demonstrated potential in preclinical models of neuropathic and inflammatory pain.

ORG27569 , in contrast, is a potent and selective negative allosteric modulator (NAM) of the CB1R.[3] While it can increase the binding affinity of CB1R agonists, it paradoxically decreases their efficacy in stimulating downstream signaling pathways, effectively acting as an insurmountable antagonist.[3][4]

This guide will also include data on ZCZ011 and GAT229 to provide a broader context of CB1R PAMs. ZCZ011 is another 2-phenylindole (B188600) derivative that, like Gat211, displays both ago-PAM activity.[5][6] GAT229, the S-(-)-enantiomer of Gat211, represents a "pure" PAM, enhancing agonist activity without direct receptor activation.[2][7]

Quantitative Data Comparison

The following tables summarize the in vitro pharmacological properties of Gat211, ORG27569, and other selected CB1R PAMs across various key experimental assays.

Table 1: Agonist and PAM Activity on cAMP Signaling

Compound	Assay Type	Parameter	Value	Reference
Gat211	cAMP Activation	EC50	260 nM	[8]
ZCZ011	cAMP Inhibition (as agonist)	pEC50	6.53 ± 0.10	[1]
ORG27569	Inhibition of WIN55212-mediated cAMP inhibition	-	Less effective	[9]

Table 2: β-Arrestin2 Recruitment

Compound	Assay Type	Parameter	Value	Reference
Gat211	β-arrestin2 Recruitment	EC50	650 nM	[8]

Table 3: Modulation of Agonist Binding and G-protein Activation

Compound	Assay Type	Parameter	Value	Reference
Gat211	Potentiation of electrically evoked vas deferens contraction	EC50	11 nM	[8]
ORG27569	Allosteric Modulation	pEC50	8.24	[10]
ORG27569	Increase in [3H]CP55,940 binding	pKb	5.67	[10]
ORG27569	Decrease in [3H]SR141716A binding	pKb	5.95	[10]
ORG27569	Inhibition of CB1R antagonist efficacy	pKb	7.57	[10]
ORG27569	Basal [35S]GTPγS binding	-	Weak inverse agonist	[9]
ORG27569	ERK1/2 phosphorylation	pEC50 / Emax	8.55 ± 0.99 / 19%	[9]

Signaling Pathways and Experimental Workflows

To elucidate the mechanisms of action and the experimental approaches used to characterize these modulators, the following diagrams are provided.

References

• 1. In Vitro Characterization of 6-Methyl-3-(2-nitro-1-(thiophen-2-yl)ethyl)-2-phenyl-1H-indole (ZCZ011) at the Type 1 Cannabinoid Receptor: Allosteric Agonist or Allosteric Modulator? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. abdn.elsevierpure.com [abdn.elsevierpure.com]
• 4. Org 27569 - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cannabinoid receptor 1 positive allosteric modulator ZCZ011 shows differential effects on behavior and the endocannabinoid system in HIV-1 Tat transgenic female and male mice | PLOS One [journals.plos.org]
• 7. axonmedchem.com [axonmedchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Org 27569 | CB1 Receptors | Tocris Bioscience [tocris.com]

Comparative Analysis of Biased Signaling Properties of Gat211 and Its Analogs at the Cannabinoid Receptor 1

A comprehensive guide for researchers and drug development professionals on the differential signaling profiles of the CB1 receptor modulator Gat211 and its analogs, providing key experimental data and detailed protocols to facilitate further investigation into their therapeutic potential.

This guide presents a comparative analysis of the biased signaling properties of the cannabinoid receptor 1 (CB1R) agonist-positive allosteric modulator (ago-PAM) Gat211 and its analogs. Biased agonism, the ability of a ligand to preferentially activate one intracellular signaling pathway over another, is a rapidly evolving concept in pharmacology with the potential to develop safer and more effective therapeutics. By selectively targeting beneficial signaling cascades while avoiding those associated with adverse effects, biased agonists hold promise for overcoming the limitations of conventional, non-biased drugs.

Gat211, a racemic mixture, and its analogs have emerged as valuable tools for probing the intricacies of CB1R signaling. The CB1R, a G protein-coupled receptor (GPCR), primarily signals through G-protein-dependent pathways, leading to the inhibition of adenylyl cyclase and modulation of ion channels, and through β-arrestin-mediated pathways, which are involved in receptor desensitization, internalization, and G-protein-independent signaling. The analogs of Gat211 have been specifically designed to exhibit biased signaling, showing preferential activation of either G-protein or β-arrestin pathways, or even discriminating between different β-arrestin isoforms.

This guide provides a structured overview of the available quantitative data, detailed experimental methodologies for key assays, and visual representations of the relevant signaling pathways to aid researchers in understanding and exploring the therapeutic potential of these compounds.

Quantitative Comparison of Signaling Bias

The following table summarizes the in vitro functional activities of Gat211 and its key biased analogs at the human CB1 receptor. The data are presented as EC50 (half-maximal effective concentration) and Emax (maximum effect) for G-protein activation (measured by cAMP inhibition) and β-arrestin 2 recruitment. A lower EC50 value indicates higher potency. The bias factor provides a quantitative measure of the preference for one pathway over the other, typically calculated relative to a reference compound.

Compound	G-Protein Signaling (cAMP Inhibition)	β-Arrestin 2 Recruitment	Biased Signaling Profile
EC50 (nM)	Emax (% of control)	EC50 (nM)
Gat211	260[1][2]	Data not available	650[1][2]
GAT1601	Effective ago-PAM[3]	Data not available	Effective ago-PAM[3]
(+)-(R,S)-14	Allosteric agonist[3]	Data not available	Weak/no activity

Note: The quantitative data for GAT1601 and (+)-(R,S)-14 are not fully available in the public domain. The descriptions are based on the qualitative findings from the cited literature. Further targeted literature review or direct experimental determination is recommended to obtain precise EC50 and Emax values.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the two key assays used to characterize the biased signaling of Gat211 and its analogs.

cAMP Inhibition Assay

This assay measures the ability of a compound to inhibit the production of cyclic AMP (cAMP), a key second messenger, following the activation of Gαi/o-coupled receptors like CB1R.

Materials:

• CHO-K1 cells stably expressing the human CB1 receptor (hCB1R).

• Assay medium: Opti-MEM or similar serum-free medium.

• Stimulation buffer: Assay medium containing a phosphodiesterase inhibitor (e.g., 100 µM IBMX) to prevent cAMP degradation.

• Forskolin (B1673556) solution: To stimulate adenylyl cyclase and elevate basal cAMP levels.

• Test compounds (Gat211 and its analogs).

• cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

Procedure:

• Cell Culture: Culture hCB1R-CHO-K1 cells to ~80-90% confluency.

• Cell Plating: Seed the cells into 96-well or 384-well plates at an appropriate density and allow them to adhere overnight.

• Assay Preparation: On the day of the assay, replace the culture medium with stimulation buffer.

• Compound Addition: Add varying concentrations of the test compounds to the wells. For antagonist/inverse agonist activity, pre-incubate the cells with the compounds before adding an agonist.

• Stimulation: Add a fixed concentration of forskolin (typically 1-10 µM) to all wells except the basal control to stimulate cAMP production.

• Incubation: Incubate the plates at 37°C for a specified time (e.g., 30 minutes).

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit according to the manufacturer's instructions.

• Data Analysis: Plot the cAMP levels against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

β-Arrestin Recruitment Assay

This assay measures the recruitment of β-arrestin proteins to the activated CB1R, a key step in receptor desensitization and a hallmark of β-arrestin-mediated signaling. The PathHunter® assay (DiscoveRx) is a commonly used platform for this purpose.

Materials:

• CHO-K1 cells co-expressing hCB1R fused to a fragment of β-galactosidase and β-arrestin 2 fused to the complementary fragment.

• Assay medium: Opti-MEM or similar serum-free medium.

• Test compounds (Gat211 and its analogs).

• PathHunter® detection reagents.

Procedure:

• Cell Culture and Plating: Follow the same procedure as for the cAMP assay.

• Compound Addition: Add varying concentrations of the test compounds to the wells.

• Incubation: Incubate the plates at 37°C for a specified time (e.g., 90 minutes) to allow for receptor activation and β-arrestin recruitment.

• Detection: Add the PathHunter® detection reagents to the wells according to the manufacturer's protocol. These reagents will generate a chemiluminescent signal when the two β-galactosidase fragments are brought into proximity by the receptor-arrestin interaction.

• Signal Measurement: Measure the chemiluminescence using a plate reader.

• Data Analysis: Plot the luminescent signal against the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 and Emax values.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using the DOT language for Graphviz, illustrate the key signaling pathways of the CB1 receptor and a typical experimental workflow for assessing biased agonism.

Caption: Simplified signaling pathways of the CB1 receptor, illustrating the G-protein and β-arrestin dependent cascades.

Caption: Experimental workflow for confirming the biased signaling properties of Gat211 analogs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. CB1 Cannabinoid Receptor Signaling and Biased Signaling - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Gat211 Activity in Different Cell Lines: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the activity of Gat211, a notable allosteric modulator of the Cannabinoid 1 Receptor (CB1R), across various cell lines. By presenting experimental data, detailed protocols, and signaling pathway visualizations, this document aims to offer an objective resource for researchers investigating the therapeutic potential of CB1R modulators.

Introduction to Gat211

Gat211 is a racemic mixture that functions as both a positive allosteric modulator (PAM) and an allosteric agonist of the CB1R.[1] Its constituent enantiomers exhibit distinct pharmacological profiles: the (R)-enantiomer, GAT228, acts as an allosteric agonist, while the (S)-enantiomer, GAT229, functions as a PAM.[1] This dual activity makes Gat211 a compelling subject for research into novel therapeutics targeting the endocannabinoid system. Gat211 engages an allosteric site on the CB1R, which leads to an enhancement of the binding and signaling of orthosteric agonists.[1]

Comparative Activity of Gat211 in Different Cell Lines

The activity of Gat211 has been characterized in several cell lines commonly used in pharmacological research, primarily those expressing recombinant human CB1R (hCB1R). The most frequently reported assays to determine its activity are the cyclic AMP (cAMP) inhibition assay, which measures G-protein activation, and the β-arrestin2 recruitment assay, which assesses G-protein-independent signaling.

Below is a summary of the quantitative data for Gat211's activity in different cell lines. It is important to note that direct comparisons between studies should be made with caution due to potential variations in experimental conditions.

Cell Line	Assay	Parameter	Value (nM)	Reference
CHO (Chinese Hamster Ovary)	cAMP Inhibition (Agonist activity)	EC50	72	[2]
Not Specified	cAMP Activation	EC50	260	[3]
Not Specified	β-arrestin2 Recruitment	EC50	650	[3]
Neuro2a (Mouse neuroblastoma)	ERK Phosphorylation (D2 receptor-mediated)	Inhibition	Effective	[4][5]
HEK293A (Human Embryonic Kidney)	CB1R binding and signaling	PAM and agonist activity	Confirmed	[1]

Note: The EC50 values represent the concentration of Gat211 required to elicit 50% of its maximal effect. Variations in these values can be attributed to differences in CB1R expression levels, cell-specific signaling machinery, and assay protocols.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and experimental procedures discussed, the following diagrams have been generated using the DOT language.

Caption: Gat211 signaling pathway at the CB1 receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of the Cannabinoid CB1 Receptor’s Positive Allosteric Modulator Binding Site through Mutagenesis Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Protocol to Study β-Arrestin Recruitment by CB1 and CB2 Cannabinoid Receptors | Springer Nature Experiments [experiments.springernature.com]

In Vivo Showdown: A Comparative Guide to Gat211 and PSNCBAM-1 on CB1R Function

For Immediate Release

Researchers and drug development professionals now have access to a comprehensive in vivo comparison of two key allosteric modulators of the Cannabinoid Type 1 Receptor (CB1R): Gat211 and PSNCBAM-1. This guide provides a detailed analysis of their distinct mechanisms and functional outcomes, supported by experimental data, to inform future research and therapeutic development.

Gat211, a positive allosteric modulator (PAM) with intrinsic agonist activity (ago-PAM), and PSNCBAM-1, a negative allosteric modulator (NAM), represent two different approaches to modulating the endocannabinoid system. Understanding their comparative in vivo profiles is crucial for harnessing the therapeutic potential of CB1R while mitigating undesirable side effects.

At a Glance: Gat211 vs. PSNCBAM-1

Feature	Gat211	PSNCBAM-1
Primary Mechanism	Positive Allosteric Modulator (PAM) & Agonist (ago-PAM)	Negative Allosteric Modulator (NAM)
Effect on Agonist Binding	Enhances orthosteric agonist binding[1]	Increases binding of some agonists (e.g., CP55,940)[2][3]
Effect on Agonist-Induced G-protein Signaling	Potentiates agonist-stimulated signaling[4]	Antagonizes agonist-induced G-protein coupling[2][3]
Intrinsic Activity	Allosteric agonist activity, particularly the R-(+)-enantiomer (GAT228)[1][5]	Does not appear to behave as an inverse agonist[2]
Reported In Vivo Effects	Analgesia in neuropathic and inflammatory pain models[6][7], reduces intraocular pressure[8][9], anxiolytic effects in male mice[10], antipsychotic potential[11], reduces absence seizures[12]	Decreases food intake and body weight in rats[2][13][14]
Selectivity	Primarily targets CB1R	Highly selective for CB1R over CB2R[2]

In Vivo Functional Outcomes: A Head-to-Head Comparison

While direct comparative in vivo studies are limited, data from individual studies on Gat211 and PSNCBAM-1 highlight their opposing effects on CB1R-mediated behaviors.

Nociception

Gat211 has demonstrated significant anti-nociceptive effects in rodent models of chronic inflammatory and neuropathic pain.[6][7] For instance, it has been shown to suppress allodynia induced by complete Freund's adjuvant and the chemotherapeutic agent paclitaxel.[6] In contrast, PSNCBAM-1's primary reported in vivo effect is the reduction of food intake, with less focus on its role in nociception in the available literature.

Feeding Behavior

PSNCBAM-1 has been characterized as a potent suppressor of appetite. In an acute rat feeding model, administration of PSNCBAM-1 led to a significant decrease in food intake and a corresponding reduction in body weight.[2][14] This effect is consistent with its role as a CB1R NAM, as CB1R activation is known to promote appetite. Gat211, being a PAM and partial agonist, would be expected to have orexigenic effects, although this has been less of a focus in the published research.

Neurological and Behavioral Effects

Gat211 has been investigated for a range of neurological and psychiatric applications. Studies have shown its potential as an anxiolytic, particularly in male mice, and have explored its antipsychotic properties.[10][11] Furthermore, Gat211 and its S-(-)-enantiomer, GAT229, have been shown to reduce spike-and-wave discharges in a genetic model of absence epilepsy.[12] Conversely, the in vivo behavioral profile of PSNCBAM-1 has been less extensively characterized beyond its effects on feeding.

Signaling Pathways and Mechanisms of Action

The distinct in vivo effects of Gat211 and PSNCBAM-1 stem from their fundamentally different interactions with the CB1R signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. PSNCBAM-1, a novel allosteric antagonist at cannabinoid CB1 receptors with hypophagic effects in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Allosteric Modulators of the CB1 Cannabinoid Receptor: A Structural Update Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enantiospecific Allosteric Modulation of Cannabinoid 1 Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scholarworks.iu.edu [scholarworks.iu.edu]
• 7. Positive allosteric modulation of CB1 suppresses pathological pain without producing tolerance or dependence - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and pharmacological profiling of cannabinoid 1 receptor allosteric modulators: Preclinical efficacy of C2-group GAT211 congeners for reducing intraocular pressure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. Antipsychotic potential of the type 1 cannabinoid receptor positive allosteric modulator GAT211: preclinical in vitro and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Positive allosteric modulation of type 1 cannabinoid receptors reduces spike-and-wave discharges in Genetic Absence Epilepsy Rats from Strasbourg - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. PSNCBAM-1 | CB1 Receptors | Tocris Bioscience [tocris.com]
• 14. Allosteric Modulation of Cannabinoid Receptor 1—Current Challenges and Future Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Purity and Quality Control of Commercially Available Gat211

For researchers and drug development professionals, the purity and quality of investigational compounds are paramount to ensure the validity and reproducibility of experimental results. This guide provides a comprehensive assessment of the commercially available cannabinoid 1 receptor (CB1R) positive allosteric modulator (PAM), Gat211. We will delve into its mechanism of action, compare it with other commercially available alternatives, and provide detailed experimental protocols for its quality control analysis.

Understanding Gat211 and its Mechanism of Action

Gat211 is a novel, synthetic small molecule that acts as a positive allosteric modulator of the CB1 receptor. Unlike orthosteric agonists that directly activate the receptor at the primary binding site, Gat211 binds to a distinct allosteric site. This binding potentiates the effects of endogenous cannabinoids, such as anandamide (B1667382) and 2-arachidonoylglycerol (B1664049) (2-AG), by enhancing their binding affinity and/or efficacy.

It is crucial to note that commercially available Gat211 is a racemic mixture. The two enantiomers, (R)-GAT228 and (S)-GAT229, possess distinct pharmacological profiles. (R)-GAT228 exhibits partial agonist activity at the CB1R, while (S)-GAT229 is a "pure" PAM, lacking intrinsic agonism. This distinction is critical for interpreting experimental data and for selecting the appropriate compound for a specific research question.

The activation of the CB1 receptor by an orthosteric agonist, enhanced by a PAM like Gat211, initiates a cascade of intracellular signaling events. The CB1 receptor is a G-protein coupled receptor (GPCR) that primarily couples to the inhibitory G-protein, Gi/o. Upon activation, the Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels. The βγ subunit complex can modulate various downstream effectors, including the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels. Furthermore, CB1R activation can stimulate the mitogen-activated protein kinase (MAPK) pathway, including extracellular signal-regulated kinase (ERK).

Comparison with Alternative Commercially Available CB1R Positive Allosteric Modulators

Several other CB1R PAMs are commercially available and serve as alternatives to Gat211 for research purposes. The following table summarizes the purity and availability of Gat211 and some of its key alternatives. It is important to note that purity values are often vendor-specific and may vary between batches. Researchers should always request a lot-specific Certificate of Analysis (CoA) before use.

Compound	Vendor Example(s)	Reported Purity	Chiral Information
Gat211	MedChemExpress, Cayman Chemical	>98%	Racemic mixture
(S)-GAT229	Cayman Chemical, MedKoo Biosciences, Axon Medchem	≥98%[1], >98%[2], 99%[3]	S-enantiomer, >99% e.e.[3]
ZCZ-011	MedChemExpress, Axon Medchem	>99%	Racemic mixture
ABD-459	Not widely commercially available	Data not available	Chiral status not specified

Experimental Protocols for Quality Control

To ensure the quality and purity of a batch of Gat211, a series of analytical tests should be performed. The following are detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC with UV detection is a standard method for determining the purity of small molecules.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase: A gradient of acetonitrile (B52724) and water, both containing 0.1% trifluoroacetic acid (TFA) or formic acid, is commonly used for cannabinoid-like molecules. A typical gradient could be:

  • 0-2 min: 30% Acetonitrile

  • 2-15 min: 30% to 95% Acetonitrile

  • 15-18 min: 95% Acetonitrile

  • 18-20 min: 95% to 30% Acetonitrile

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Based on the UV absorbance profile of Gat211, a wavelength between 210-230 nm is likely appropriate.

• Sample Preparation: Dissolve a small amount of Gat211 (e.g., 1 mg/mL) in the mobile phase or a compatible solvent like acetonitrile or methanol. Ensure the sample is fully dissolved and filter through a 0.22 µm syringe filter before injection.

• Analysis: Inject a small volume (e.g., 10 µL) of the sample. The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

¹H-NMR Spectroscopy for Structural Confirmation

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the chemical structure of a compound.

• Instrumentation: A 400 MHz or higher NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of Gat211 in approximately 0.6-0.7 mL of a deuterated solvent such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).[4][5][6] Add a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), for chemical shift referencing.[6]

• Analysis: Acquire a one-dimensional ¹H-NMR spectrum. The resulting spectrum should be compared to a reference spectrum or the expected chemical shifts and coupling constants for the Gat211 structure. The absence of significant impurity peaks confirms the sample's identity and high purity.

Mass Spectrometry for Molecular Weight Verification

Mass spectrometry is used to confirm the molecular weight of the compound.

• Instrumentation: A mass spectrometer, often coupled with an HPLC system (LC-MS).

• Ionization Method: Electrospray ionization (ESI) is a common soft ionization technique suitable for molecules like Gat211.

• Analysis: The sample, typically introduced from the HPLC, is ionized, and the mass-to-charge ratio (m/z) of the resulting ions is measured. For Gat211 (C₂₂H₁₈N₂O₂), the expected monoisotopic mass is approximately 342.14 g/mol . The mass spectrum should show a prominent peak corresponding to the protonated molecule [M+H]⁺ at m/z 343.14. Fragmentation patterns can also be analyzed to provide further structural confirmation.

Visualizations

Gat211 Signaling Pathway

Caption: Simplified signaling pathway of the CB1 receptor modulated by Gat211.

Experimental Workflow for Gat211 Quality Control

Caption: A typical workflow for the quality control assessment of a commercial Gat211 sample.

Logical Comparison of Gat211 and its Alternatives

Caption: Logical relationship between Gat211, its enantiomers, and alternative CB1R PAMs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medkoo.com [medkoo.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. NMR Sample Preparation [nmr.chem.umn.edu]
• 5. How to make an NMR sample [chem.ch.huji.ac.il]
• 6. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]

Safety & Regulatory Compliance

Proper Disposal of GAT211: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing GAT211, a cannabinoid 1 receptor (CB1R) positive allosteric modulator, adherence to proper disposal procedures is essential for maintaining laboratory safety and environmental compliance. This guide provides a comprehensive overview of the recommended disposal plan for GAT211, based on available safety data.

Essential Safety and Disposal Information

According to its Safety Data Sheet (SDS), GAT211 is classified as not a hazardous substance or mixture. This classification is the primary determinant for its disposal protocol. However, it is crucial to always consult your institution's specific waste disposal guidelines and local regulations, as these may have additional requirements for research chemicals regardless of their hazard classification.

Step-by-Step Disposal Procedure:

• Personal Protective Equipment (PPE): Before handling GAT211 for disposal, ensure you are wearing appropriate PPE, including safety glasses, gloves, and a lab coat.

• Waste Characterization: Confirm that the GAT211 waste is not mixed with any hazardous substances. If it has been combined with hazardous solvents or other regulated chemicals, the entire mixture must be treated as hazardous waste.

• Disposal of Solid GAT211:

  • For pure, uncontaminated GAT211 powder, it can typically be disposed of as non-hazardous solid waste.

  • Place the solid waste in a securely sealed container, clearly labeled as "GAT211" and "Non-Hazardous Waste."

  • Dispose of the sealed container in the regular laboratory trash, in accordance with your facility's procedures for non-hazardous solid waste.

• Disposal of GAT211 Solutions:

  • If GAT211 is dissolved in a non-hazardous solvent (e.g., DMSO, ethanol), the solution may be eligible for drain disposal, depending on local regulations and the concentration.

  • Crucially, verify with your institution's Environmental Health and Safety (EHS) office before disposing of any chemical solution down the drain.

  • If drain disposal is permitted, flush with a large quantity of water to ensure dilution.

  • If the solvent is hazardous, the solution must be collected and managed as hazardous chemical waste.

• Empty Containers:

  • Thoroughly rinse empty containers that held GAT211 with a suitable solvent.

  • The first rinseate should be collected and disposed of as chemical waste.

  • After thorough cleaning, deface the original label and dispose of the container in the regular trash or recycling, as per your institution's guidelines.

• Spill Cleanup:

  • In case of a spill, wear appropriate PPE.

  • Absorb the spilled material with an inert absorbent material (e.g., vermiculite, sand).

  • Collect the absorbent material in a sealed container and dispose of it as non-hazardous solid waste, provided the spill did not involve hazardous solvents.

GAT211 Data Summary

For quick reference, the following table summarizes key quantitative data for GAT211.

Property	Value
CAS Number	102704-40-5
Molecular Formula	C₂₂H₁₈N₂O₂
Molecular Weight	342.39 g/mol
Appearance	White to off-white solid
Solubility	Soluble in DMSO and ethanol
Storage	Store at -20°C for short-term and -80°C for long-term

Experimental Protocols Referenced in Safety and Handling

While specific experimental protocols do not detail disposal procedures, the handling of GAT211 in research settings, as described in various studies, informs the need for careful waste management. For instance, in vivo studies often involve dissolving GAT211 in vehicles such as a mixture of ethanol, Kolliphor, and saline. The resulting solutions and any contaminated materials would require disposal according to the guidelines for chemical mixtures.

GAT211 Disposal Workflow

The following diagram illustrates the logical workflow for determining the proper disposal route for GAT211 waste.

Caption: Decision workflow for the proper disposal of GAT211 waste.

Personal protective equipment for handling Gat211

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of Gat211, a cannabinoid 1 receptor (CB1R) positive allosteric modulator. The following procedures are designed to ensure the safe execution of research and development activities involving this compound.

Hazard Identification and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Gat211 is not publicly available, based on its nature as a research chemical, a cautious approach to handling is warranted. The following personal protective equipment is essential to minimize exposure and ensure personal safety.

Protection Type	Recommended PPE	Purpose
Hand Protection	Nitrile gloves	To prevent skin contact with the compound.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or airborne particles.
Respiratory Protection	NIOSH-approved respirator	Recommended when handling the powder form to avoid inhalation. Use in a well-ventilated area or under a fume hood.
Body Protection	Laboratory coat	To protect skin and clothing from contamination.

Safe Handling and Storage Procedures

Adherence to proper handling and storage protocols is critical for maintaining the integrity of Gat211 and ensuring a safe laboratory environment.

Engineering Controls:

• Work in a well-ventilated laboratory.

• Use a chemical fume hood when handling the solid form of Gat211 to avoid inhalation of dust particles.

General Hygiene Practices:

• Avoid contact with skin, eyes, and clothing.

• Wash hands thoroughly after handling the compound.

• Do not eat, drink, or smoke in the laboratory.

Storage:

• Store in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated place.

• Stock solutions should be stored at -20°C for up to one month or at -80°C for up to six months.[1]

Disposal Plan

Dispose of Gat211 and any contaminated materials in accordance with institutional, local, state, and federal regulations for chemical waste.

General Disposal Guidelines:

• Chemical Waste Collection: Collect waste containing Gat211 in a designated, properly labeled, and sealed container.

• Consult Safety Officer: Contact your institution's Environmental Health and Safety (EHS) department or designated safety officer for specific disposal procedures.

• Avoid Drain Disposal: Do not dispose of Gat211 down the drain unless explicitly approved by your institution's EHS and local regulations.

Quantitative Data Summary

The following table summarizes key quantitative data for Gat211.

Property	Value
CAS Number	102704-40-5[1]
Molecular Formula	C₂₂H₁₈N₂O₂[2]
Molecular Weight	342.4 g/mol [2]
EC₅₀ for cAMP activation	260 nM[1]
EC₅₀ for β-arrestin2 activation	650 nM[1]
Solubility in DMF	25 mg/mL[2]
Solubility in DMSO	10 mg/mL[2]
Solubility in Ethanol	5 mg/mL[2]

Experimental Workflow

The following diagram illustrates a general workflow for handling Gat211 in a laboratory setting.

Caption: General laboratory workflow for handling Gat211.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]